(Rac)-Spirotetramat-enol

• CAS: 382608-09-5

Core Science & Biosynthesis

Synthesis of (Rac)-Spirotetramat-enol: A Technical Guide for Research Professionals

For researchers, scientists, and drug development professionals, this in-depth guide provides a comprehensive overview of the synthesis of (Rac)-Spirotetramat-enol for research applications. This document details the most direct synthetic route, experimental protocols, and relevant chemical data.

(Rac)-Spirotetramat-enol, the active metabolite of the insecticide Spirotetramat (B1682168), is a crucial compound for toxicological and metabolic studies.[1] As a member of the tetramic acid class of compounds, its unique spirocyclic structure and mode of action as an acetyl-CoA carboxylase inhibitor make it a significant molecule in agrochemical and pharmaceutical research.[2] This guide focuses on the practical synthesis of the racemic form of Spirotetramat-enol via the hydrolysis of its commercially available precursor, Spirotetramat.

Synthetic Approach: Hydrolysis of Spirotetramat

The most direct and efficient method for obtaining (Rac)-Spirotetramat-enol in a laboratory setting is the hydrolysis of the ethyl carbonate group of Spirotetramat.[1][2] This reaction is readily achieved under basic conditions, offering a high-yielding and straightforward route to the desired enol metabolite. The process involves the treatment of Spirotetramat with a base, such as sodium hydroxide (B78521), in a suitable solvent system.

The workflow for this synthetic approach is outlined below:

Synthetic workflow for (Rac)-Spirotetramat-enol.

Experimental Protocols

This section provides a detailed, step-by-step protocol for the synthesis of (Rac)-Spirotetramat-enol from Spirotetramat.

Materials and Reagents:

• Spirotetramat (≥98% purity)

• Sodium hydroxide (NaOH)

• Methanol (B129727) (MeOH)

• Water (deionized)

• Hydrochloric acid (HCl), 1 M solution

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Spirotetramat (1.0 eq) in methanol.

• Hydrolysis: To the stirred solution, add an aqueous solution of sodium hydroxide (1.5 eq). The reaction mixture is typically stirred at room temperature.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, carefully neutralize the mixture to approximately pH 7 by the dropwise addition of 1 M HCl.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude (Rac)-Spirotetramat-enol can be purified by flash column chromatography on silica gel. A suitable eluent system would be a gradient of ethyl acetate in hexanes.

  • Collect the fractions containing the desired product (monitored by TLC).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield (Rac)-Spirotetramat-enol as a solid.

Quantitative Data

The following table summarizes the key quantitative parameters for the synthesis of (Rac)-Spirotetramat-enol.

Parameter	Value	Reference/Comment
Reactants
Spirotetramat	1.0 eq
Sodium Hydroxide	1.5 eq	Molar equivalent relative to Spirotetramat.
Reaction Conditions
Solvent	Methanol/Water	A co-solvent system is often used.
Temperature	Room Temperature
Reaction Time	1 - 4 hours	Reaction progress should be monitored.
Product
Yield	>90% (estimated)	Based on similar hydrolysis reactions.
Purity	>98%	After purification.

Characterization Data

The identity and purity of the synthesized (Rac)-Spirotetramat-enol should be confirmed by standard analytical techniques.

Analysis	Expected Results
Mass Spectrometry (MS)	Expected m/z for C₁₈H₂₃NO₃
¹H NMR	Signals corresponding to the aromatic protons of the 2,5-dimethylphenyl group, the methoxy (B1213986) group, and the protons of the spirocyclic ring system.
¹³C NMR	Resonances for the carbonyl and enol carbons, aromatic carbons, and carbons of the spiro-fused ring system.
Melting Point	To be determined for the synthesized compound.

Signaling Pathways and Logical Relationships

The synthesis of (Rac)-Spirotetramat-enol is a straightforward chemical transformation. The logical relationship between the starting material, reagents, and product is depicted in the reaction scheme below.

Reaction scheme for the hydrolysis of Spirotetramat.

This technical guide provides the essential information for the successful synthesis of (Rac)-Spirotetramat-enol for research purposes. By following the detailed protocol and considering the provided data, researchers can confidently prepare this important metabolite for their studies.

References

• 1. fao.org [fao.org]
• 2. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Enantiomeric Question: A Technical Guide to the Biological Activity of Spirotetramat-enol

Introduction

Spirotetramat (B1682168) is a potent, systemic insecticide belonging to the class of tetramic acid derivatives. It is widely used in agriculture to control a broad spectrum of sucking insect pests. Upon application, spirotetramat, a pro-insecticide, undergoes hydrolysis within the plant to its active metabolite, spirotetramat-enol.[1][2] This transformation is crucial for its insecticidal efficacy. Spirotetramat-enol is the primary toxicant that disrupts lipid biosynthesis in target insects by inhibiting the enzyme acetyl-CoA carboxylase (ACC).[1][3] While it is established that the cis-isomer of the parent compound, spirotetramat, is the biologically active precursor, a critical gap in the scientific literature exists regarding the specific biological activities of the individual enantiomers of its active metabolite, spirotetramat-enol. Extensive searches of scientific databases and literature have not yielded studies on the chiral separation of spirotetramat-enol enantiomers and the subsequent evaluation of their individual insecticidal properties.

This technical guide synthesizes the current understanding of the biological activity of spirotetramat-enol, focusing on its mechanism of action, metabolic fate, and analytical determination. While unable to provide data on individual enantiomers due to the absence of published research, this guide offers a comprehensive overview for researchers, scientists, and drug development professionals working with this important insecticide.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

The primary mode of action of spirotetramat-enol is the inhibition of acetyl-CoA carboxylase (ACC), a critical enzyme in the biosynthesis of fatty acids.[1][3] ACC catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, the rate-limiting step in fatty acid synthesis. By inhibiting this enzyme, spirotetramat-enol disrupts the production of essential lipids, leading to a cascade of detrimental effects in the target insect.

Signaling Pathway of Spirotetramat-enol Action

Caption: Mechanism of action of Spirotetramat-enol.

The inhibition of ACC by spirotetramat-enol leads to the depletion of lipids necessary for various physiological processes, including the formation of cell membranes, energy storage, and the production of signaling molecules. This ultimately results in the disruption of insect development, molting, and reproduction, leading to mortality.

Metabolism of Spirotetramat

Spirotetramat is a pro-insecticide, meaning it is converted into its active form after entering the host plant. This metabolic activation is a key feature of its systemic properties.

Metabolic Pathway of Spirotetramat

Caption: Major metabolic pathways of Spirotetramat in plants.

The primary metabolic step is the hydrolysis of the ethyl carbonate group of spirotetramat to form spirotetramat-enol.[2] This active metabolite can then undergo further transformations, including oxidation to spirotetramat-ketohydroxy, glycosylation to spirotetramat-enol-glucoside, and reduction to spirotetramat-monohydroxy.[4] The insecticidal activity of these secondary metabolites is generally considered to be lower than that of spirotetramat-enol.

Quantitative Data on Spirotetramat and its Metabolites

While specific data on the individual enantiomers of spirotetramat-enol are unavailable, analytical methods have been developed to quantify spirotetramat and its primary metabolites in various matrices. The following table summarizes the limits of quantification (LOQ) from a representative analytical method.

Compound	Matrix	LOQ (mg/kg)	Analytical Method
Spirotetramat	Mango, Cabbage	0.05	HPLC-PDA
Spirotetramat-enol	Mango, Cabbage	0.05	HPLC-PDA
Spirotetramat	Various Plant Commodities	0.01	HPLC-MS/MS
Spirotetramat-enol	Various Plant Commodities	0.012	HPLC-MS/MS
Spirotetramat-ketohydroxy	Various Plant Commodities	0.012	HPLC-MS/MS
Spirotetramat-monohydroxy	Various Plant Commodities	0.012	HPLC-MS/MS
Spirotetramat-enol-glucoside	Various Plant Commodities	0.008	HPLC-MS/MS

Data compiled from Mohapatra et al., 2012 and JMPR evaluations.[5][6]

Experimental Protocols

The analysis of spirotetramat and its metabolites typically involves extraction from the sample matrix followed by chromatographic separation and detection.

General Experimental Workflow for Residue Analysis

Caption: A generalized workflow for the analysis of Spirotetramat residues.

QuEChERS Method for Extraction and Cleanup

A commonly employed method for the extraction and cleanup of spirotetramat and its metabolites from various matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[5][7]

Protocol Outline:

• Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is homogenized.

• Extraction: The homogenized sample is extracted with an organic solvent, typically acetonitrile (B52724).

• Salting Out: A salt mixture (e.g., magnesium sulfate, sodium chloride) is added to induce phase separation.

• Centrifugation: The mixture is centrifuged to separate the organic and aqueous layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (organic phase) is transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove fatty acids and other interfering matrix components).

• Final Preparation: The mixture is vortexed and centrifuged, and the final extract is collected for analysis.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) coupled with either a Photodiode Array (PDA) detector or a Tandem Mass Spectrometer (MS/MS) is the standard technique for the separation and quantification of spirotetramat and its metabolites.[5][6][7]

Typical HPLC-MS/MS Parameters:

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of acetonitrile and water, often with a modifier like formic acid, is employed.

• Detection: Tandem mass spectrometry (MS/MS) provides high sensitivity and selectivity for the detection and quantification of the target analytes.

The Unresolved Question of Enantioselectivity

Chirality is a critical factor in the biological activity of many pesticides. It is well-documented that enantiomers of a chiral pesticide can exhibit significant differences in their efficacy, metabolism, and toxicity.[8] For instance, one enantiomer may be highly insecticidal while the other is inactive or even exhibits off-target effects.

In the case of spirotetramat, while the parent molecule's cis-isomer is known to be the active form, the subsequent formation of spirotetramat-enol introduces a new chiral center. The lack of published research on the separation and individual testing of these spirotetramat-enol enantiomers means that our understanding of the compound's activity is based on the racemic mixture.

Future research in this area would be highly valuable and could lead to:

• A more precise understanding of the structure-activity relationship: Identifying the more active enantiomer would provide deeper insights into the binding interactions with the ACC enzyme.

• Development of more efficient and environmentally friendly products: Enantiomerically pure formulations could potentially reduce the required application rates and minimize the environmental load of less active or inactive isomers.

• Refined risk assessments: A better understanding of the metabolism and toxicity of individual enantiomers would allow for more accurate environmental and human health risk assessments.

Conclusion

Spirotetramat-enol is the key active metabolite responsible for the insecticidal efficacy of spirotetramat, acting through the potent inhibition of acetyl-CoA carboxylase. While significant progress has been made in understanding its mechanism of action, metabolism, and analytical determination, a notable knowledge gap persists regarding the biological activity of its individual enantiomers. The absence of studies on the chiral separation and differential activity of these stereoisomers highlights a crucial area for future research. A deeper understanding of the enantioselectivity of spirotetramat-enol could pave the way for the development of more targeted, effective, and sustainable crop protection solutions. This guide provides a solid foundation of the existing knowledge and underscores the importance of further investigation into the stereochemistry-dependent bioactivity of this significant insecticide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fao.org [fao.org]
• 7. researchgate.net [researchgate.net]
• 8. STEREOISOMERS OF PESTICIDE MOLECULES AND BIOLOGICAL ACTIVITY [michberk.com]

The Rise of a Novel Insecticide: A Technical Guide to the Discovery and Characterization of Spirotetramat-enol as an Acetyl-CoA Carboxylase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirotetramat (B1682168), a member of the tetramic acid chemical class, represents a significant advancement in insecticide development due to its unique mode of action and systemic properties. This technical guide provides an in-depth overview of the discovery and characterization of its active metabolite, Spirotetramat-enol, as a potent inhibitor of Acetyl-CoA Carboxylase (ACC). By disrupting lipid biosynthesis, Spirotetramat-enol offers an effective mechanism for controlling a broad spectrum of sucking insect pests. This document details the biochemical properties of this inhibition, presents key quantitative data, outlines the experimental protocols used for its characterization, and visualizes the underlying biochemical pathways and experimental workflows.

Introduction

The continuous challenge of insecticide resistance necessitates the discovery of novel modes of action. Spirotetramat emerged as a promising solution, functioning as a pro-insecticide that, upon ingestion by insects and metabolism within the plant, is converted to its biologically active form, Spirotetramat-enol.[1] This active metabolite targets a crucial enzyme in insect physiology: Acetyl-CoA Carboxylase (ACC).

ACC is a biotin-dependent enzyme that catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA. This reaction is the committed and rate-limiting step in the biosynthesis of fatty acids.[2] Fatty acids are essential for numerous biological functions, including the formation of cell membranes, energy storage, and the synthesis of signaling molecules. By inhibiting ACC, Spirotetramat-enol effectively disrupts lipid metabolism, leading to a cessation of growth and development, and ultimately, mortality in susceptible insect species.[3]

This guide will delve into the technical details of Spirotetramat-enol's interaction with ACC, providing valuable information for researchers and professionals involved in insecticide development and the study of metabolic pathways.

Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase

Spirotetramat-enol acts as a potent inhibitor of insect ACC. Extensive biochemical studies have elucidated the specific nature of this inhibition.

Target Site: The Carboxyltransferase Domain

ACC is a multi-domain enzyme. The catalytic process involves two key partial reactions: the carboxylation of the biotin (B1667282) cofactor at the biotin carboxylase (BC) domain and the subsequent transfer of the carboxyl group from biotin to acetyl-CoA at the carboxyltransferase (CT) domain. Research has demonstrated that Spirotetramat-enol specifically interferes with the carboxyltransferase partial reaction.[2]

dot

Caption: Inhibition of ACC by Spirotetramat-enol.

Kinetic Analysis of Inhibition

Steady-state kinetic analyses have been instrumental in defining the precise mechanism of ACC inhibition by Spirotetramat-enol. These studies have revealed a competitive mode of inhibition with respect to the substrate acetyl-CoA .[2] This indicates that Spirotetramat-enol binds to the active site of the CT domain, directly competing with acetyl-CoA for binding.

dot

Caption: Kinetic relationship of Spirotetramat-enol with ACC substrates.

Quantitative Data on ACC Inhibition

The potency of Spirotetramat-enol as an ACC inhibitor has been quantified against enzymes from various arthropod species. The following tables summarize the key inhibitory concentration (IC50) and inhibitor constant (Ki) values.

Species	Enzyme Source	IC50 (nM)	Ki (nM)	Reference
Myzus persicae (Green peach aphid)	Partially purified ACC	126	34	[2]
Spodoptera frugiperda (Fall armyworm)	Partially purified ACC	102	23	[2]
Tetranychus urticae (Two-spotted spider mite)	Recombinant ACC expressed in insect cells	123	32	[2]
Caenorhabditis elegans (Nematode)	In vitro enzyme assay	50,000	-	[4]

Experimental Protocols

This section provides detailed methodologies for the key experiments used in the characterization of Spirotetramat-enol as an ACC inhibitor.

Purification of Insect Acetyl-CoA Carboxylase (Partial Purification)

dot

Caption: Workflow for the partial purification of insect ACC.

Protocol:

• Homogenization: Homogenize insect tissue (e.g., whole bodies or specific tissues) in a cold extraction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.5, containing protease inhibitors, EDTA, and reducing agents like DTT).

• Clarification: Centrifuge the homogenate at low speed (e.g., 10,000 x g) to pellet cellular debris.

• Fractionation: Subject the supernatant to high-speed centrifugation (e.g., 100,000 x g) to pellet organelles. The resulting supernatant contains the cytosolic fraction enriched with ACC.

• Ammonium Sulfate Precipitation: Gradually add solid ammonium sulfate to the cytosolic fraction to precipitate proteins. ACC typically precipitates between 20% and 40% saturation.

• Resuspension and Dialysis: Centrifuge to collect the protein pellet and resuspend it in a minimal volume of buffer. Dialyze extensively against the same buffer to remove ammonium sulfate.

• Chromatography: Further purify the dialyzed protein solution using chromatographic techniques such as anion-exchange or size-exclusion chromatography for higher purity.

Acetyl-CoA Carboxylase Activity Assay

Principle: The activity of ACC can be measured by quantifying the incorporation of radiolabeled bicarbonate ([¹⁴C]HCO₃⁻) into an acid-stable product, malonyl-CoA.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing:

  • Buffer (e.g., 50 mM HEPES, pH 7.5)

  • ATP

  • MgCl₂

  • Acetyl-CoA

  • [¹⁴C]NaHCO₃ (radiolabeled bicarbonate)

  • Partially purified ACC enzyme preparation

  • Spirotetramat-enol (at various concentrations for inhibition studies) or DMSO (vehicle control)

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific time (e.g., 10-30 minutes).

• Reaction Termination: Stop the reaction by adding a strong acid (e.g., HCl). This step also removes any unincorporated [¹⁴C]HCO₃⁻ as [¹⁴C]CO₂.

• Quantification: After evaporation to dryness, add a scintillation cocktail to the residue and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the amount of malonyl-CoA formed.

Steady-State Kinetic Analysis

Protocol:

• Varying Acetyl-CoA Concentration: To determine the mode of inhibition with respect to acetyl-CoA, perform the ACC activity assay with varying concentrations of acetyl-CoA while keeping the concentrations of ATP and Spirotetramat-enol constant.

• Varying ATP Concentration: To determine the mode of inhibition with respect to ATP, perform the ACC activity assay with varying concentrations of ATP while keeping the concentrations of acetyl-CoA and Spirotetramat-enol constant.

• Data Analysis: Plot the initial reaction velocities against substrate concentrations using Lineweaver-Burk or Michaelis-Menten plots to determine Vmax and Km values in the presence and absence of the inhibitor. The changes in these kinetic parameters will reveal the mode of inhibition.

Site-Directed Mutagenesis of ACC

Principle: To identify key amino acid residues involved in the binding of Spirotetramat-enol, site-directed mutagenesis can be employed to alter specific residues within the CT domain of ACC.

Protocol:

• Template DNA: Use a plasmid containing the coding sequence of the insect ACC as the template.

• Primer Design: Design primers containing the desired mutation (e.g., substitution of a specific amino acid).

• PCR Amplification: Perform PCR using the mutagenic primers and the template plasmid to generate copies of the plasmid containing the desired mutation.

• Template Digestion: Digest the parental, methylated template DNA with a methylation-specific restriction enzyme (e.g., DpnI).

• Transformation: Transform the mutated plasmid into competent E. coli cells for propagation.

• Sequencing: Sequence the plasmids from the resulting colonies to confirm the presence of the desired mutation.

• Expression and Analysis: Express the mutated ACC protein and perform ACC activity and inhibition assays to assess the impact of the mutation on enzyme function and sensitivity to Spirotetramat-enol.

Analysis of Spirotetramat-enol by HPLC-MS/MS

Principle: High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for the quantification of Spirotetramat-enol in biological and environmental samples. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common sample preparation technique.

dot

Caption: QuEChERS workflow for Spirotetramat-enol analysis.

Protocol:

• Sample Preparation (QuEChERS):

  • Homogenize the sample (e.g., 10g of insect tissue) with water.

  • Add acetonitrile and shake vigorously.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.

  • Centrifuge and collect the upper acetonitrile layer.

  • For cleanup, transfer an aliquot of the acetonitrile extract to a tube containing a dispersive solid-phase extraction (d-SPE) sorbent (e.g., PSA, C18) to remove interfering matrix components.

  • Centrifuge and filter the supernatant for analysis.

• HPLC-MS/MS Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water (often with a modifier like formic acid or ammonium acetate) and an organic solvent like acetonitrile or methanol.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 5-20 µL.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is commonly used. Monitor specific precursor-to-product ion transitions for Spirotetramat-enol for high selectivity and sensitivity.

Conclusion

The discovery and characterization of Spirotetramat-enol as a potent and specific inhibitor of insect Acetyl-CoA Carboxylase have provided a valuable tool for modern pest management. Its unique mode of action, targeting the carboxyltransferase domain of ACC, offers an effective strategy for controlling a range of economically important sucking insects. The detailed understanding of its inhibitory kinetics and the availability of robust analytical methods are crucial for its continued effective use and for the development of future insecticides with similar modes of action. This technical guide serves as a comprehensive resource for researchers and professionals in the field, consolidating the key findings and methodologies that have been pivotal in establishing Spirotetramat-enol as a significant insecticide.

References

• 1. Structure of the endogenous insect acetyl-coA carboxylase carboxyltransferase domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Technical Guide to the Physicochemical Properties and Stability of (Rac)-Spirotetramat-enol

Abstract: This document provides a comprehensive technical overview of the physicochemical properties and stability of (Rac)-Spirotetramat-enol, the primary insecticidally active metabolite of the pro-insecticide Spirotetramat (B1682168). Key data on its chemical identity, solubility, and partitioning behavior are presented, alongside a detailed analysis of its stability under various environmental conditions, including hydrolysis, photolysis, and thermal degradation. This guide includes detailed experimental protocols for key analytical methods and visualizes critical pathways and workflows to support research and development efforts.

Physicochemical Properties

(Rac)-Spirotetramat-enol, the hydrolyzed form of Spirotetramat, is the biologically active compound responsible for inhibiting lipid biosynthesis in target insects.[1] Its physicochemical characteristics, particularly its pH-dependent lipophilicity, are critical to its systemic movement within plants.

The key physicochemical properties of (Rac)-Spirotetramat-enol are summarized in the table below.

Property	Value	Reference(s)
IUPAC Name	3-(2,5-dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one	[1][2]
CAS Number	382608-09-5 / 203312-38-3	[2][3][4][5]
Chemical Formula	C₁₈H₂₃NO₃	[2][3]
Molecular Weight	301.38 g/mol	[2][3]
Physical State	Solid	Inferred
Melting Point	Decomposes at ~229 °C	[6]
Boiling Point	Not applicable; decomposes	[6]
Octanol-Water Partition Coefficient (Log Kₒw)	2.0 (at pH 5)0.3 (at pH 7)-1.3 (at pH 9)	[7][8]

Stability Profile

The stability of (Rac)-Spirotetramat-enol is a critical factor in its environmental fate and persistence. It is the initial and major degradation product of Spirotetramat in soil and water.[7] While it is the active form, it is also subject to further degradation.

Stability Type	Condition	Half-Life (DT₅₀) / Observation	Reference(s)
Hydrolytic Stability	Formed via hydrolysis of Spirotetramat. Relatively stable in the dark.	Spirotetramat DT₅₀ to form the enol is 32 days (acidic), 9 days (neutral), and 8 hours (alkaline) at 25°C.	[7]
Aerobic Soil Metabolism	Soil Environment	The half-life for the total residue system (enol + subsequent metabolites) is estimated at 161-204 days.	[9]
Extraction Stability	Sample Handling	Unstable during certain extraction procedures; noted to convert to spirotetramat-ketohydroxy.	[10]
Photolytic Stability	Aqueous, under light	Subject to photodegradation. Specific DT₅₀ for the enol is not detailed, but its formation from Spirotetramat is influenced by light.	[7][11][12]
Thermal (Storage) Stability	Frozen Storage (≤ -18 °C)	Stable for at least 18 months in various crop matrices.	[13]

Hydrolytic Stability

(Rac)-Spirotetramat-enol is formed through the rapid hydrolysis of its parent compound, Spirotetramat, particularly under neutral and alkaline conditions.[7] In dark, aqueous conditions, the enol itself shows relative stability, but it serves as an intermediate for further degradation into other metabolites like spirotetramat-ketohydroxy.[10][12]

Photolytic Stability

Photodegradation is a relevant pathway for the transformation of Spirotetramat and its enol metabolite.[12] Studies involving photocaged versions of Spirotetramat-enol that release the active compound upon exposure to blue light or sunlight demonstrate its susceptibility to photochemical reactions.[11][14] In soil photolysis studies, the degradation of the parent compound was found to be faster in the dark, suggesting that light may inhibit microbial breakdown processes.[7]

Thermal Stability

(Rac)-Spirotetramat-enol demonstrates high stability under standard long-term storage conditions. When stored at or below -18°C, it, along with the parent Spirotetramat, remained stable for at least 18 months in matrices such as kiwi fruit and dry beans.[13] However, at high temperatures, the compound decomposes around 229 °C rather than exhibiting a distinct melting or boiling point.[6]

Mechanism of Action: Lipid Biosynthesis Inhibition

The insecticidal activity of (Rac)-Spirotetramat-enol stems from its function as an inhibitor of Acetyl-CoA Carboxylase (ACC).[7] ACC is a critical enzyme that catalyzes the first committed step in the biosynthesis of fatty acids. By inhibiting this enzyme, Spirotetramat-enol disrupts the production of lipids, which are essential for building cell membranes, storing energy, and insect development, ultimately leading to mortality.

Figure 1: Mechanism of action of (Rac)-Spirotetramat-enol inhibiting the ACC enzyme.

Metabolic and Degradation Pathway

Spirotetramat is a pro-insecticide, meaning it is converted into its active form, (Rac)-Spirotetramat-enol, after application and absorption by the plant.[11] This conversion primarily occurs through the hydrolytic cleavage of the ethyl carbonate group. The resulting enol is the systemic agent and the primary inhibitor, but it can be further metabolized in plants and soil into other compounds.[15][16]

Figure 2: Metabolic pathway of Spirotetramat to its active enol and other metabolites.

Experimental Protocols

The determination of the physicochemical and stability properties of (Rac)-Spirotetramat-enol follows standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).[17][18]

Protocol for Hydrolysis Stability (Adapted from OECD Guideline 111)

• Objective: To determine the rate of abiotic hydrolysis of the test substance in aqueous solutions at different pH values.

• Methodology:

  • Preparation: Sterile aqueous buffer solutions are prepared at pH 4 (e.g., acetate), pH 7 (e.g., phosphate), and pH 9 (e.g., borate).

  • Application: A stock solution of (Rac)-Spirotetramat-enol in a water-miscible solvent is added to the buffer solutions to achieve a final concentration typically below half its water solubility. The volume of organic solvent is kept to a minimum (<1%).

  • Incubation: Test vessels are incubated in the dark at a constant temperature (e.g., 25°C or 50°C) to prevent photolysis.

  • Sampling: Aliquots are withdrawn at appropriate time intervals, with more frequent sampling at the beginning of the experiment.

• Analysis: Samples are immediately analyzed, typically using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) to determine the concentration of the remaining test substance.[16]

• Data Interpretation: The natural log of the concentration is plotted against time. The degradation rate constant (k) is determined from the slope of the regression line, and the half-life (DT₅₀) is calculated as (ln 2)/k.

Protocol for Partition Coefficient (Log Kₒw) (Adapted from OECD Guideline 107/117)

• Objective: To determine the octanol-water partition coefficient, which indicates a substance's lipophilicity.

• Methodology (Shake-Flask Method):

  • Preparation: High-purity n-octanol and water are mutually saturated by shaking them together for 24 hours, followed by separation.

  • Application: The test substance is dissolved in the saturated water or octanol (B41247) phase. This solution is then mixed with the other phase in a separatory funnel at a known volume ratio.

  • Equilibration: The mixture is shaken vigorously until equilibrium is reached, and then centrifuged to ensure complete phase separation.

• Analysis: The concentration of (Rac)-Spirotetramat-enol in both the n-octanol and water phases is accurately measured.

• Data Interpretation: The partition coefficient (Kₒw) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The result is expressed as its base-10 logarithm (log Kₒw). For ionizable compounds, this is performed at various pH values.[7]

Figure 3: Generalized experimental workflow for a stability or partitioning study.

Conclusion

(Rac)-Spirotetramat-enol is the key active metabolite of Spirotetramat, exhibiting a distinct set of physicochemical properties that govern its efficacy and environmental behavior. Its pH-dependent partition coefficient is fundamental to its unique systemic properties in plants. While it is the product of rapid hydrolysis of its parent compound, it is itself an intermediate that undergoes further degradation in soil and through photolysis. It demonstrates good stability under frozen storage conditions, which is essential for analytical reference and residue studies. A thorough understanding of these properties, guided by standardized experimental protocols, is crucial for the effective and safe use of Spirotetramat in agricultural applications and for conducting accurate environmental risk assessments.

References

• 1. 3-(2,5-Dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro(4.5)dec-3-en-2-one | C18H23NO3 | CID 54708610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Spirotetramat-enol | CAS 203312-38-3 | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. accustandard.com [accustandard.com]
• 7. fao.org [fao.org]
• 8. fao.org [fao.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. tsijournals.com [tsijournals.com]
• 11. Light-triggered release of insecticidally active spirotetramat-enol [html.rhhz.net]
• 12. apvma.gov.au [apvma.gov.au]
• 13. fao.org [fao.org]
• 14. researchgate.net [researchgate.net]
• 15. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fao.org [fao.org]
• 17. oecd.org [oecd.org]
• 18. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]

(Rac)-Spirotetramat-enol: A Technical Guide for Researchers

This technical guide provides an in-depth overview of (Rac)-Spirotetramat-enol, the active metabolite of the insecticide Spirotetramat (B1682168). It is intended for researchers, scientists, and professionals in drug development and related fields. This document covers its chemical identity, mechanism of action, relevant experimental protocols, and key quantitative data.

Chemical Identity

(Rac)-Spirotetramat-enol is the racemic form of the active enol metabolite of Spirotetramat. In plants, the pro-insecticide Spirotetramat is hydrolyzed, cleaving the ethoxycarbonyl group to form this biologically active compound.[1]

CAS Numbers:

There are two primary CAS numbers associated with Spirotetramat-enol. 382608-09-5 is often used to refer to the racemic mixture, (Rac)-Spirotetramat-enol. The CAS number 203312-38-3 typically refers to the cis-isomer, which is the biologically active form.

IUPAC Nomenclature:

The systematic IUPAC name for the active cis-isomer is cis-3-(2,5-dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one. A more general IUPAC name is 3-(2,5-dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one.

Physicochemical and Bioactivity Data

The following tables summarize key physicochemical properties and bioactivity data for Spirotetramat and its enol metabolite.

Table 1: Physicochemical Properties

Property	Value	Source
Spirotetramat
Molecular Formula	C₂₁H₂₇NO₅	[1]
Molar Mass	373.449 g·mol⁻¹	[1]
Melting Point	142 °C	[1]
Boiling Point	235 °C (decomposes)	[1]
Solubility in water	0.03 g/L (at 20 °C and pH 7)	[1]
Spirotetramat-enol
Molecular Formula	C₁₈H₂₃NO₃	[2]
Molar Mass	301.38 g/mol	[2]
log Kow (pH 5)	2.0	[3][4]
log Kow (pH 7)	0.3	[3][4]
log Kow (pH 9)	-1.3	[3][4]
Hydrolytic Half-life (pH 7, 25 °C)	8.6 days	[4]
Hydrolytic Half-life (pH 4, 25 °C)	32.5 days	[4]
Hydrolytic Half-life (pH 9)	7.6 hours	[4]

Table 2: Bioactivity and Residue Data

Parameter	Value	Matrix	Source
Limit of Quantification (LOQ)	0.05 mg/kg	Mango, Cabbage	[5][6]
Limit of Quantification (LOQ)	0.03 mg/kg	Okra, Brinjal, Chili, Soil
Limit of Quantification (LOQ)	0.01 ppm	Soil	[7]
Half-life (DT50)	3.18 - 3.82 days	Sandy Clay Soil	[7]
Half-life (DT50)	3.45 - 3.77 days	Loamy Sand Soil	[7]
Half-life in fruit	5 ± 2 days	Grape	[8]

Mechanism of Action: Acetyl-CoA Carboxylase Inhibition

Spirotetramat-enol functions as a potent inhibitor of Acetyl-CoA Carboxylase (ACC), a critical enzyme in the biosynthesis of fatty acids.[9][10][11] ACC catalyzes the rate-limiting step in this pathway, which involves two distinct half-reactions: the carboxylation of biotin (B1667282) and the subsequent transfer of the carboxyl group to acetyl-CoA.

Spirotetramat-enol exhibits competitive inhibition with respect to acetyl-CoA, indicating that it binds to the carboxyltransferase (CT) domain of the enzyme.[9][11] This binding prevents the formation of malonyl-CoA, thereby disrupting lipid biosynthesis and leading to insecticidal effects.[1] Interestingly, the inhibition is uncompetitive with respect to ATP, suggesting that ATP binding may induce a conformational change that facilitates the binding of Spirotetramat-enol to the CT domain.[9][11]

Mechanism of Acetyl-CoA Carboxylase inhibition by (Rac)-Spirotetramat-enol.

Experimental Protocols

This section details common methodologies for the analysis of Spirotetramat and (Rac)-Spirotetramat-enol.

Sample Preparation using QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for the extraction and cleanup of Spirotetramat and its enol metabolite from various matrices.[5][6]

Materials:

• Acetonitrile (B52724)

• Deionized water

• Sodium chloride (NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (for pigmented samples)

• Centrifuge and centrifuge tubes

Procedure:

• Extraction: Homogenize 10-15 g of the sample with 10-15 mL of acetonitrile.

• Salting-out: Add NaCl and anhydrous MgSO₄ to induce phase separation.

• Centrifugation: Centrifuge the mixture to separate the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile extract to a d-SPE tube containing PSA, C18, and anhydrous MgSO₄. For pigmented samples, GCB may also be included.

• Final Centrifugation: Vortex and centrifuge the d-SPE tube.

• Analysis: The final extract is ready for analysis by HPLC or HPLC-MS/MS.

General workflow for the QuEChERS sample preparation method.

HPLC and HPLC-MS/MS Analysis

High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or tandem Mass Spectrometry (MS/MS) is the standard for the quantification of Spirotetramat and its metabolites.

Typical HPLC Parameters:

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water is commonly used.[5][6]

• Detection: DAD at approximately 250 nm.[5][6]

Typical HPLC-MS/MS Parameters:

• Ionization: Electrospray Ionization (ESI) in positive or negative mode.

• Transitions: Specific precursor-to-product ion transitions are monitored for quantification and confirmation.

Hydrolysis for Total Residue Analysis: In some analytical methods, a basic hydrolysis step (e.g., with NaOH) is employed to convert Spirotetramat completely to Spirotetramat-enol, allowing for the determination of the total residue as Spirotetramat-enol equivalents.

Conclusion

(Rac)-Spirotetramat-enol is a crucial molecule in the field of insecticide science. Understanding its chemical properties, mechanism of action as an ACC inhibitor, and the analytical methods for its detection is vital for researchers in crop protection, environmental science, and drug discovery. The information and protocols provided in this guide serve as a comprehensive resource for professionals working with this compound.

References

• 1. Spirotetramat - Wikipedia [en.wikipedia.org]
• 2. Spirotetramat-enol | CAS 203312-38-3 | LGC Standards [lgcstandards.com]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tsijournals.com [tsijournals.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]

An In-depth Technical Guide to the Degradation Pathway of Spirotetramat to its Enol Metabolite

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of the primary degradation pathway of the insecticide Spirotetramat (B1682168). The central focus is its conversion to the biologically active enol metabolite, a critical step for its systemic insecticidal activity. This guide details the chemical transformation, summarizes quantitative degradation kinetics, outlines typical experimental protocols for its study, and presents a visual representation of the pathway.

Introduction to Spirotetramat

Spirotetramat is a systemic insecticide belonging to the keto-enol class of chemistry, developed by Bayer CropScience.[1] It is primarily effective against a broad spectrum of sucking insects such as aphids, mites, and whiteflies.[1] Its unique mode of action involves the inhibition of acetyl-CoA carboxylase (ACC), a critical enzyme in lipid biosynthesis, leading to disruption of fatty acid metabolism in target pests.[2] A key feature of Spirotetramat is its ambimobile systemicity, allowing it to be transported both upwards via the xylem and downwards via the phloem within a plant.[1] This property is contingent on its metabolic transformation into its primary and more stable metabolite, Spirotetramat-enol.[1][3]

The Core Degradation Pathway: Spirotetramat to Spirotetramat-enol

The conversion of Spirotetramat to its enol form is the principal and initial step in its metabolic and environmental degradation.[4] This transformation is essential for its systemic movement and insecticidal activity within the plant.[3][5]

Chemical Transformation

The degradation is a hydrolytic process involving the cleavage of the central ethoxycarbonyl group from the parent Spirotetramat molecule.[1][4] This reaction yields the enol metabolite, which is chemically more stable due to the double bond's position within a ring and its conjugation with the amide group and the benzene (B151609) ring.[1] This conversion occurs readily in various environments, including plants, soil, and water.[4] In animals, Spirotetramat is also almost entirely converted to the enol metabolite.[4]

Figure 1: Core degradation pathway of Spirotetramat.

Further Metabolism of Spirotetramat-enol

While the formation of the enol is the primary step, further metabolism can occur. These subsequent reactions include hydroxylation to form Spirotetramat-ketohydroxy, reduction to yield Spirotetramat-monohydroxy, and conjugation with glucose to produce Spirotetramat-enol-GA.[3][4] In soil, Spirotetramat degrades rapidly, with Spirotetramat-enol being the initial and major product, often exceeding 40% of the applied radioactivity.[4]

Quantitative Data on Degradation Kinetics

The rate of Spirotetramat degradation is highly dependent on environmental conditions, particularly pH. The dissipation in various matrices follows first-order reaction dynamics.[6][7]

Matrix/Condition	Parameter	Value	Reference
Hydrolysis (Sterile Buffer, 25°C)	Half-life (DT₅₀) at pH 4 (acidic)	32 days	[4]
Half-life (DT₅₀) at pH 7 (neutral)	9 days	[4]
Half-life (DT₅₀) at pH 9 (alkaline)	8 hours	[4]
Photodegradation (Sterile Water)	Half-life (DT₅₀) of Spirotetramat	0.15 days	[8]
Half-life (DT₅₀) of Spirotetramat-enol	1.39 days	[8]
Soil (Aerobic)	Persistence of Spirotetramat	Very low	[9]
Major Metabolite Formed	Spirotetramat-enol (max. 100% AR)	[9]
Chilli Fruit	Half-life (DT₅₀)	1.00 - 1.59 days	[10]
Chilli Field Soil	Half-life (DT₅₀)	3.19 - 3.93 days	[10]

AR: Applied Radioactivity

Experimental Protocols for Degradation Analysis

The analysis of Spirotetramat and its enol metabolite typically involves extraction from the sample matrix followed by quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10][11]

Sample Preparation and Extraction (QuEChERS Method)

This protocol is a generalized procedure based on common methodologies for plant and soil matrices.[12][13]

• Homogenization: Weigh a representative sample (e.g., 10-15 g) of the matrix (e.g., homogenized plant tissue, sieved soil) into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of acetonitrile (B52724) (with 1% acetic acid for some matrices) to the tube.[13] For soil, an extraction solvent mixture of water, acetonitrile, ethyl acetate (B1210297), and formic acid may be used.[11]

• Salting Out: Add a salt mixture, typically 6 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1.5 g of sodium acetate (or sodium chloride), to induce phase separation.[13]

• Centrifugation: Shake the tube vigorously for 1-2 minutes and centrifuge at approximately 3,500 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL dSPE tube containing a cleanup sorbent mixture, such as 900 mg MgSO₄ and 300 mg of primary secondary amine (PSA).[13] This step removes interferences like fatty acids and organic acids.

• Final Centrifugation: Vortex the dSPE tube for 1 minute and centrifuge for 2-5 minutes.

• Sample for Analysis: Collect the supernatant, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis. The extract may be reconstituted in a mobile phase-like solvent if necessary.[13]

Instrumental Analysis: LC-MS/MS

• Chromatographic Separation:

  • Column: A reversed-phase column (e.g., C18) is typically used.

  • Mobile Phase: Gradient elution with a mixture of an aqueous solvent (e.g., 5 mM ammonium (B1175870) formate (B1220265) in water) and an organic solvent (e.g., acetonitrile/methanol).[13]

  • Flow Rate: A typical flow rate is between 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly employed.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for Spirotetramat and Spirotetramat-enol.

  • Quantification: Residue levels are determined by comparing the peak areas from the sample extracts to those of a calibration curve prepared from certified reference standards.[9][11]

References

• 1. Spirotetramat - Wikipedia [en.wikipedia.org]
• 2. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fao.org [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - ProQuest [proquest.com]
• 8. apvma.gov.au [apvma.gov.au]
• 9. tsijournals.com [tsijournals.com]
• 10. Residual estimation of spirotetramat and its metabolites in chilli and soil by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Toxicological Profile and Safety Assessment of (Rac)-Spirotetramat-enol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-Spirotetramat-enol is the primary and toxicologically significant metabolite of the insecticide spirotetramat (B1682168). Spirotetramat, a member of the tetramic acid derivatives, acts as a lipid biosynthesis inhibitor by targeting acetyl-CoA carboxylase (ACC).[1][2] Following administration, spirotetramat is rapidly and extensively metabolized to spirotetramat-enol through the cleavage of its ester group.[1][2] This enol form is responsible for the compound's insecticidal activity and is the focus of toxicological assessments. This guide provides a comprehensive overview of the toxicological profile and safety assessment of (Rac)-Spirotetramat-enol, presenting key data from a range of studies, detailed experimental protocols, and an examination of the implicated signaling pathways. The information presented is collated from major regulatory bodies including the Joint FAO/WHO Meeting on Pesticide Residues (JMPR), the United States Environmental Protection Agency (EPA), and the European Food Safety Authority (EFSA).

Metabolism and Toxicokinetics

Following oral administration in rats, spirotetramat is rapidly and almost completely absorbed, with absorption rates between 89% and 98%.[3] The parent compound is not detected in excreta, indicating complete metabolism. The primary metabolic pathway is the hydrolysis of the ethoxycarbonyl group to form spirotetramat-enol.[1][2] This metabolite is then further metabolized through oxidation and conjugation.

In comparative in-vitro studies using hepatocytes from rats, mice, and humans, spirotetramat-enol was the first and most prominent metabolite, accounting for 66-100% of all metabolites.[3] Excretion is rapid, primarily through urine, and is nearly complete within 48 hours.[1][2] No significant potential for accumulation has been observed at lower doses.[1] The toxicological significance is attributed to spirotetramat and its enol metabolite.[1]

Toxicological Profile

The toxicological database for spirotetramat and its enol metabolite is extensive, covering acute, sub-chronic, and chronic exposures, as well as specific endpoints such as genotoxicity, carcinogenicity, and reproductive and developmental toxicity.

Acute Toxicity

(Rac)-Spirotetramat-enol exhibits low acute toxicity via oral, dermal, and inhalation routes.

Study	Species	Route	Results	Reference
Acute Oral Toxicity	Rat	Oral (gavage)	LD50 > 2000 mg/kg bw	[1][2]
Acute Dermal Toxicity	Rat	Dermal	LD50 > 2000 mg/kg bw	[1][2]
Acute Inhalation Toxicity	Rat	Inhalation (nose-only)	LC50 > 4.18 mg/L air	[1]
Skin Irritation	Rabbit	Dermal	Not irritating	[1]
Eye Irritation	Rabbit	Ocular	Irritating	[1]
Skin Sensitization	Guinea Pig	Dermal (Magnusson & Kligman)	Potential for skin sensitization	[1]
Skin Sensitization	Mouse	Dermal (Local Lymph Node Assay)	Potential for skin sensitization	[1]

Sub-chronic Toxicity

Sub-chronic toxicity studies have identified different target organs in rats and dogs.

Study	Species	Duration	NOAEL	LOAEL	Key Findings	Reference
90-Day Feeding Study	Rat	90 days	-	-	At high doses, effects on the testes were observed, including abnormal spermatozoa and hypospermia.	[4]
90-Day Feeding Study	Dog	90 days	9 mg/kg bw/day (males), 10 mg/kg bw/day (females) (equivalent to 300 ppm)	32 mg/kg bw/day (equivalent to 1200 ppm)	Declines in circulating thyroid hormones (T3 and T4). Effects on the thymus were also noted.	[3]
1-Year Feeding Study	Dog	1 year	5 mg/kg bw/day (equivalent to 200 ppm)	19 mg/kg bw/day (equivalent to 600 ppm)	Thymus involution. Equivocal changes in thyroid hormones and brain ventricular dilatation at the LOAEL.	[1]

Chronic Toxicity and Carcinogenicity

Long-term studies in rodents have not shown any evidence of carcinogenicity.

Study	Species	Duration	NOAEL	LOAEL	Key Findings	Reference
18-Month Carcinogenicity	Mouse	18 months	1022 mg/kg bw/day (equivalent to 7000 ppm)	-	No evidence of carcinogenicity or toxicity at the highest dose tested.	[1]
2-Year Chronic Toxicity & Carcinogenicity	Rat	2 years	12.5 mg/kg bw/day (equivalent to 250 ppm)	-	Structural changes in the kidney (renal tubular dilatation) at higher doses. No evidence of carcinogenicity.	[1]

Genotoxicity

Test Type	System	Results
Ames Test	S. typhimurium	Negative
Chromosomal Aberration	In-vitro	Negative (one equivocal result not reproduced)
Gene Mutation	In-vitro	Negative
Micronucleus Test	In-vivo	Negative

Reproductive and Developmental Toxicity

Reproductive toxicity studies in rats have identified the male reproductive system as a target at high doses. Developmental toxicity studies in rats and rabbits did not show significant effects on offspring at non-maternally toxic doses.

Study	Species	NOAEL (Parental)	LOAEL (Parental)	NOAEL (Reproductive)	LOAEL (Reproductive)	NOAEL (Offspring)	LOAEL (Offspring)	Key Findings	Reference
Two-Generation Reproductive Toxicity	Rat	70.7 mg/kg bw/day (1000 ppm)	-	79.5 mg/kg bw/day (1000 ppm)	-	1000 ppm	6000 ppm	Abnormal sperm morphology in F1 males at 6000 ppm. Decreased pup weight at 6000 ppm.	[1]
Developmental Toxicity	Rat	-	-	-	-	-	-	Increased incidence of skeletal variations and malformations at a maternally toxic dose of 1000 mg/kg bw/day.	[5]
Developmental Toxicity	Rabbit	40 mg/kg bw/day	160 mg/kg bw/day	-	-	160 mg/kg bw/day (highest dose tested)	-	Severe maternal toxicity (death, abortion) at 160 mg/kg bw/day. No significant effects on offspring.	[1]

Experimental Protocols

The toxicological studies on spirotetramat were conducted in compliance with Good Laboratory Practice (GLP) and generally followed established OECD guidelines.

Sub-chronic Oral Toxicity Study (90-Day) in Rodents (based on OECD 408)

• Test System: Wistar rats.

• Administration: The test substance was administered daily via the diet for 90 days.

• Dose Levels: At least three dose levels and a concurrent control group were used.

• Observations: Animals were observed daily for clinical signs of toxicity and mortality. Body weight and food consumption were recorded weekly. Ophthalmoscopic examinations were performed prior to and at the termination of the study.

• Clinical Pathology: Hematology and clinical chemistry parameters were evaluated at termination.

• Pathology: All animals were subjected to a full necropsy. Organ weights were recorded. Histopathological examination was performed on all tissues from the control and high-dose groups, and on any gross lesions from other groups.

Two-Generation Reproductive Toxicity Study in Rats (based on OECD 416)

• Test System: Wistar rats.

• Administration: The test substance was administered continuously in the diet to parental (P) generation animals prior to mating, during mating, and for females, throughout gestation and lactation. The F1 generation was exposed from conception through maturity, mating, and production of the F2 generation.

• Dose Levels: At least three dose levels and a concurrent control group were used.

• Observations: Daily clinical observations, weekly body weight and food consumption measurements.

• Reproductive and Offspring Parameters: Mating and fertility indices, gestation length, litter size, pup viability, sex ratio, and pup weights were recorded. Anogenital distance in pups was measured.

• Pathology: Complete gross necropsy of all P and F1 adults. Histopathology of reproductive organs.

Chronic Toxicity/Carcinogenicity Study in Rats (based on OECD 452)

• Test System: Wistar rats.

• Administration: The test substance was administered daily in the diet for 24 months.

• Dose Levels: At least three dose levels and a concurrent control group were used.

• Observations: Daily clinical observations and mortality checks. Detailed clinical examinations, body weight, and food consumption were recorded regularly.

• Clinical Pathology: Hematology, clinical chemistry, and urinalysis were performed at multiple intervals.

• Pathology: All animals underwent a complete necropsy. A comprehensive list of tissues was collected and preserved. Histopathological examination was performed on all tissues from control and high-dose animals, and on all gross lesions and target organs from all animals.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of (Rac)-Spirotetramat-enol is the inhibition of acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in de novo fatty acid synthesis. This disruption of lipid biosynthesis has downstream consequences on cellular signaling pathways that are dependent on lipid modifications of key proteins.

Inhibition of Acetyl-CoA Carboxylase (ACC)

The inhibition of ACC by spirotetramat-enol leads to a depletion of malonyl-CoA, a critical building block for the synthesis of fatty acids. This has a direct impact on the availability of lipids required for various cellular processes, including the post-translational modification of signaling proteins.

Figure 1: Mechanism of Action of (Rac)-Spirotetramat-enol.

Impact on Wnt and Hedgehog Signaling Pathways

Recent research has shown that the inhibition of ACC can suppress Wnt and Hedgehog (HH) signaling pathways.[6][7] These pathways are crucial in embryonic development and tissue homeostasis, and their dysregulation is implicated in various diseases. The activity of key proteins in these pathways, such as Wnt and Hedgehog, is dependent on lipid modifications, specifically palmitoylation, for their proper secretion and function.

The inhibition of de novo fatty acid synthesis by spirotetramat-enol reduces the availability of palmitate, which is essential for the palmitoylation of Wnt and Hedgehog proteins. This impaired lipidation prevents their secretion and subsequent activation of their respective signaling cascades.

Figure 2: Disruption of Wnt and Hedgehog Signaling by ACC Inhibition.

Conclusion

(Rac)-Spirotetramat-enol, the active metabolite of spirotetramat, has a well-characterized toxicological profile. It exhibits low acute toxicity but has shown effects on specific target organs in sub-chronic and chronic studies, with notable species differences (testes in rats; thyroid and thymus in dogs). It is not considered to be genotoxic or carcinogenic. The male reproductive system in rats is a target at high doses. The mechanism of action, inhibition of acetyl-CoA carboxylase, leads to a disruption of lipid biosynthesis, which in turn can interfere with essential cellular signaling pathways such as Wnt and Hedgehog. The established No-Observed-Adverse-Effect-Levels (NOAELs) from the comprehensive set of toxicological studies form the basis for the human health risk assessment of spirotetramat.

References

• 1. fao.org [fao.org]
• 2. apps.who.int [apps.who.int]
• 3. apvma.gov.au [apvma.gov.au]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 6. Lipid modification in Wnt structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Palmitoylation of Hedgehog Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Environmental Fate and Dissipation of Spirotetramat-Enol in Soil and Water: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and dissipation of spirotetramat-enol, a key active metabolite of the insecticide spirotetramat (B1682168), in soil and aquatic environments. The information presented herein is synthesized from a range of scientific studies and regulatory assessments, offering detailed insights into its degradation pathways, dissipation kinetics, and the methodologies employed for its analysis.

Executive Summary

Spirotetramat is a systemic insecticide that, upon application, is rapidly hydrolyzed to its primary and more biologically active metabolite, spirotetramat-enol. The environmental persistence and mobility of spirotetramat are therefore intrinsically linked to the fate of spirotetramat-enol. This guide outlines the key dissipative processes, including hydrolysis, photolysis, and microbial degradation, that govern the concentration and persistence of spirotetramat-enol in soil and water. Quantitative data on its dissipation rates and soil sorption characteristics are presented, alongside detailed experimental protocols for key environmental fate studies.

Degradation and Dissipation in Soil

The dissipation of spirotetramat-enol in soil is a multifaceted process influenced by soil properties, microbial activity, and climatic conditions. Aerobic degradation is rapid, with spirotetramat itself degrading within a day of application.[1] The primary degradation product is spirotetramat-enol, which is then further metabolized.

Aerobic Soil Metabolism

Under aerobic conditions, spirotetramat degrades very quickly, primarily through hydrolysis to form spirotetramat-enol.[1] Further degradation of spirotetramat-enol leads to the formation of other metabolites, including spirotetramat-ketohydroxy.[1][2] Some studies have also identified the formation of spirotetramat-mono in soil.[3][4] The dissipation of spirotetramat and its metabolites in soil follows first-order kinetics.[3][4][5]

Anaerobic Soil Metabolism

Similar to aerobic conditions, spirotetramat degradation is rapid in anaerobic environments, with 90% of the applied amount degrading within one day.[1] The major identified degradation products under anaerobic conditions are also spirotetramat-enol and spirotetramat-ketohydroxy.[1]

Adsorption and Desorption in Soil

The mobility of spirotetramat and its metabolites in soil is influenced by their adsorption and desorption characteristics. Studies have shown that the adsorption and desorption of spirotetramat in various soils conform to the Freundlich isotherm model.[6] The adsorption capacity is influenced by factors such as soil organic matter content, pH, and temperature.[6] Spirotetramat itself exhibits medium mobility in soil, while its metabolites like spirotetramat-enol and spirotetramat-ketohydroxy show very high to high mobility.

Quantitative Data on Soil Dissipation

The following tables summarize the dissipation half-lives (DT50) and soil sorption coefficients for spirotetramat and spirotetramat-enol.

Table 1: Aerobic Soil Dissipation Half-Lives (DT50) of Spirotetramat

Soil Type	DT50 (days)	Reference
Various	< 1	[1]
Sandy Loam	3.63 - 3.96
Loamy Sand	3.45 - 3.77
Sandy Clay	3.18 - 3.82
Field Studies	0.3 - 1.0	[7]
Citrus Grove Soil	2.3 - 8.5	[5]

Table 2: Soil Sorption Coefficients

Compound	Parameter	Value	Soil Mobility Classification	Reference
Spirotetramat	KF-ads	2.11 - 12.40	Medium	[6]
Spirotetramat-enol	Koc	~1624 mL/g	Lowly Mobile	[2]
Spirotetramat-ketohydroxy	-	-	Very High to High

Degradation and Dissipation in Water

The fate of spirotetramat-enol in aquatic systems is primarily governed by hydrolysis and photolysis.

Hydrolysis

Spirotetramat is hydrolytically labile, especially under neutral and alkaline conditions.[1] The primary hydrolysis product is spirotetramat-enol.[1][8] The rate of hydrolysis is pH-dependent, with degradation being significantly faster at higher pH values.[9]

Photolysis

Photodegradation is another significant route for the elimination of spirotetramat from aquatic environments.[2] Under photolytic conditions in sterile buffer, a significant portion of spirotetramat degrades within a week.[1] The major degradation products under these conditions can include a cyclopentyl derivative and a methyl carbonate derivative, in addition to spirotetramat-enol in dark controls.[1]

Aquatic Metabolism

In water/sediment systems under aerobic conditions, radiolabelled spirotetramat degrades rapidly, with spirotetramat-enol being the major degradate.[1]

Quantitative Data on Aquatic Dissipation

Table 3: Aquatic Dissipation Half-Lives (DT50) of Spirotetramat

Condition	pH	Temperature (°C)	DT50	Reference
Hydrolysis	4	25	32 days	[1]
Hydrolysis	7	25	9 days	[1]
Hydrolysis	9	25	8 hours	[1]
Photolysis in Water	-	-	13.59 days	[8][9]

Experimental Protocols

Accurate assessment of the environmental fate of spirotetramat-enol relies on robust experimental methodologies. The following sections outline typical protocols for key studies.

Soil Dissipation Study (Aerobic)

A typical aerobic soil metabolism study involves the following steps:

• Soil Selection and Characterization: Select representative soil types and characterize their physicochemical properties (pH, organic carbon content, texture, etc.).

• Test Substance Application: Apply ¹⁴C-labeled spirotetramat uniformly to the soil samples at a specified rate.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) and moisture level (e.g., 40-60% of maximum water holding capacity). Maintain aerobic conditions by ensuring adequate air exchange.

• Sampling: Collect soil samples at predetermined intervals over the study period.

• Extraction: Extract the residues from the soil samples using an appropriate solvent system, such as a mixture of acetonitrile (B52724) and water, sometimes with acidification.[10]

• Analysis: Analyze the extracts using High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS/MS) to identify and quantify the parent compound and its degradation products.[5][11]

• Data Analysis: Determine the dissipation kinetics and calculate the DT50 and DT90 values.

Hydrolysis Study

The protocol for a hydrolysis study is as follows:

• Buffer Preparation: Prepare sterile aqueous buffer solutions at different pH levels (e.g., 4, 7, and 9).

• Test Substance Application: Add a known concentration of spirotetramat to each buffer solution.

• Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

• Sampling: Collect aliquots from each solution at various time points.

• Analysis: Analyze the samples directly by HPLC-MS/MS to determine the concentration of spirotetramat and the formation of spirotetramat-enol.

• Data Analysis: Calculate the first-order rate constant and the half-life of spirotetramat at each pH level.

Photolysis Study

A typical aqueous photolysis study follows these steps:

• Solution Preparation: Prepare a sterile aqueous solution of spirotetramat in a photolysis-grade solvent (e.g., acetonitrile/water).

• Irradiation: Expose the solution to a light source that simulates natural sunlight (e.g., a xenon arc lamp) at a constant temperature. Run a parallel experiment with dark controls wrapped in aluminum foil.

• Sampling: Take samples from both the irradiated and dark control solutions at specified time intervals.

• Analysis: Analyze the samples using HPLC-MS/MS to quantify the parent compound and identify major photoproducts.

• Data Analysis: Determine the photodegradation rate and half-life.

Visualizations

The following diagrams illustrate the degradation pathways and a typical experimental workflow.

Caption: Degradation pathway of Spirotetramat in soil.

Caption: Dissipation pathway of Spirotetramat in water.

Caption: Experimental workflow for a soil dissipation study.

References

• 1. fao.org [fao.org]
• 2. apvma.gov.au [apvma.gov.au]
• 3. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - ProQuest [proquest.com]
• 5. researchgate.net [researchgate.net]
• 6. Adsorption and Desorption Behaviors of Spirotetramat in Various Soils and Its Interaction Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Spirotetramat (Ref: BYI 08330) [sitem.herts.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of (Rac)-Spirotetramat-enol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of (Rac)-Spirotetramat-enol, a principal metabolite of the insecticide Spirotetramat (B1682168). The protocols described herein are based on established and validated analytical techniques, primarily High-Performance Liquid Chromatography (HPLC) coupled with various detectors.

Introduction

Spirotetramat is a systemic insecticide effective against a broad spectrum of sucking insects. In plant and animal systems, it is rapidly metabolized to (Rac)-Spirotetramat-enol, which is often the major residue component. Therefore, robust and sensitive analytical methods for the accurate quantification of Spirotetramat-enol are crucial for residue analysis, dietary risk assessment, and regulatory compliance. The methods outlined below detail sample preparation and instrumental analysis for various matrices.

I. Analytical Methods Overview

The primary analytical techniques for the quantification of Spirotetramat-enol involve liquid chromatography. High-Performance Liquid Chromatography (HPLC) with a Photodiode Array (PDA) detector is a common approach, while coupling with tandem mass spectrometry (LC-MS/MS) offers higher sensitivity and selectivity, especially for complex matrices.[1][2]

Key Techniques:

• High-Performance Liquid Chromatography (HPLC-PDA): A reliable method for routine analysis, particularly at higher concentration levels.[1][3][4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for trace-level quantification due to its high sensitivity and specificity, enabling the determination of residues at or below maximum residue limits (MRLs).[5][6][7]

II. Quantitative Data Summary

The following tables summarize the quantitative performance data from various validated methods for the analysis of Spirotetramat-enol in different matrices.

Table 1: HPLC-PDA Method Performance

Matrix	Limit of Quantification (LOQ) (mg/kg)	Recovery Range (%)	Reference
Mango	0.05	72.72 - 86.76	[1][2][3]
Cabbage	0.05	74.82 - 86.92	[1][2][3]
Okra, Brinjal, Chili, Soil	0.03	82 - 97	[4]

Table 2: LC-MS/MS Method Performance

Matrix	Analyte(s)	Limit of Quantification (LOQ) (mg/kg)	Recovery Range (%)	Reference
Plant Commodities	Spirotetramat & Metabolites	0.01 - 0.02 (as parent equivalents)	Generally 70 - 120	[5][6]
Onions	Spirotetramat & Metabolites	0.02 (for each analyte)	Not specified	[5]
Kiwifruit	Spirotetramat & Metabolites	0.01 (for each analyte)	Generally 70 - 120	[5]
Cabbage	Spirotetramat & Metabolites	0.01	74 - 110	[7]
Honey	Spirotetramat & Metabolites	0.01 (for each analyte)	Not specified	[8]

III. Experimental Protocols

Protocol 1: Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is widely adopted for the extraction and cleanup of pesticide residues, including Spirotetramat-enol, from various food and environmental matrices.[1][2][3][9]

Materials:

• Homogenized sample (e.g., fruit, vegetable, soil)

• Acetonitrile (B52724) (ACN)

• Water (HPLC grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary Secondary Amine (PSA) sorbent

• Graphitized Carbon Black (GCB) sorbent (optional, for pigmented samples)

• C18 sorbent

• Centrifuge and centrifuge tubes (50 mL)

• Vortex mixer

Procedure:

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.

  • For acidic analytes or to improve extraction efficiency, 1% glacial acetic acid or formic acid in acetonitrile can be used.[2]

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate and sodium chloride).

  • Securely cap the tube and vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL centrifuge tube containing the d-SPE sorbents. A common combination is PSA and anhydrous magnesium sulfate. For samples with pigments, GCB may be included.

  • Vortex for 30 seconds to 1 minute.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant.

  • The extract can be directly injected for LC-MS/MS analysis or may require solvent exchange or concentration for HPLC-PDA analysis. For HPLC-PDA, the solvent is typically evaporated and the residue is reconstituted in the mobile phase.

Protocol 2: HPLC-PDA Analysis

This protocol is suitable for the quantification of Spirotetramat-enol in moderately complex matrices where high sensitivity is not the primary requirement.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system

• Photodiode Array (PDA) Detector

• C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water is commonly used. A typical ratio is 40:60 (v/v) acetonitrile:water.[1][2][3]

• Flow Rate: 0.4 - 1.0 mL/min

• Column Temperature: Ambient or controlled (e.g., 30 °C)

• Injection Volume: 10 - 20 µL

• Detection Wavelength: 250 nm[1][2][3]

Procedure:

• Prepare a series of calibration standards of (Rac)-Spirotetramat-enol in the mobile phase.

• Inject the prepared sample extracts and calibration standards into the HPLC system.

• Identify the Spirotetramat-enol peak based on its retention time compared to the standard.

• Quantify the analyte by comparing the peak area of the sample with the calibration curve.

Protocol 3: LC-MS/MS Analysis

This protocol provides high sensitivity and selectivity for the trace-level analysis of Spirotetramat-enol and other metabolites.

Instrumentation:

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• C18 analytical column (e.g., 2.1 mm x 50 mm, 2.6 µm)

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid and 4 mmol/L ammonium (B1175870) acetate.[7]

• Mobile Phase B: Methanol.[7]

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by re-equilibration.

• Flow Rate: 0.3 mL/min.[7]

• Column Temperature: 40 °C

• Injection Volume: 5 - 10 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Spirotetramat-enol for quantification and confirmation. The exact mass transitions should be optimized for the specific instrument used.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Procedure:

• Prepare matrix-matched calibration standards to compensate for matrix effects.

• Inject the prepared sample extracts and matrix-matched standards into the LC-MS/MS system.

• Identify and quantify Spirotetramat-enol based on its retention time and specific MRM transitions.

IV. Visualized Workflows

The following diagrams illustrate the general workflows for the analytical determination of (Rac)-Spirotetramat-enol.

Caption: General workflow for the analysis of Spirotetramat-enol.

Caption: Simplified metabolic pathway of Spirotetramat.

References

• 1. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 4. academic.oup.com [academic.oup.com]
• 5. fao.org [fao.org]
• 6. fao.org [fao.org]
• 7. mdpi.com [mdpi.com]
• 8. Modification of the existing maximum residue levels for spirotetramat in leeks, spring onions and honey - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Spirotetramat-enol in Plant Tissues by LC-MS/MS

Abstract

This application note provides a detailed protocol for the sensitive and selective quantification of spirotetramat-enol, a major metabolite of the insecticide spirotetramat (B1682168), in various plant tissues using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described methodology, based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup procedure, is suitable for researchers, scientists, and professionals in the fields of pesticide residue analysis and food safety. This document includes a comprehensive experimental protocol, tabulated quantitative data, and a workflow diagram to ensure straightforward implementation.

Introduction

Spirotetramat is a systemic insecticide effective against a broad range of sucking insects. In plants, it is rapidly metabolized to spirotetramat-enol, which exhibits high insecticidal activity.[1][2] Therefore, monitoring spirotetramat-enol residues in agricultural commodities is crucial for assessing food safety and ensuring compliance with regulatory limits. This protocol details a robust LC-MS/MS method for the reliable quantification of spirotetramat-enol in complex plant matrices.

Experimental Protocol

This protocol is a synthesis of methodologies reported for the analysis of spirotetramat and its metabolites in various plant tissues such as cabbage, chilli, and citrus.[1][3][4]

Materials and Reagents

• Spirotetramat-enol analytical standard (≥98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium chloride (NaCl)

• Sodium citrate

• Disodium (B8443419) hydrogen citrate

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB)

• Syringe filters (0.22 µm, PTFE)

Sample Preparation (Modified QuEChERS)

• Homogenization: Weigh 10.0 g of a representative, homogenized plant tissue sample into a 50 mL centrifuge tube.[3]

• Extraction: Add 10 mL of acetonitrile containing 1% formic acid.[3] Vortex for 10 minutes to ensure thorough extraction.

• Salting Out: Add 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g of sodium citrate, and 0.5 g of disodium hydrogen citrate.[3] Shake vigorously for 5 minutes and then centrifuge at 8000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1.5 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 20 mg of PSA, 7.5 mg of GCB, and 142.5 mg of anhydrous MgSO₄.[3] Vortex for 1 minute and centrifuge at high speed for 5 minutes.

• Final Extract: Collect the supernatant, filter it through a 0.22 µm syringe filter, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following parameters are based on a typical setup for the analysis of spirotetramat and its metabolites.[3]

• LC System: UHPLC system

• Column: Kinetex® 2.6 μm EVO C18 (50 x 2.1 mm) or equivalent

• Mobile Phase A: 4 mmol/L ammonium acetate in water with 0.1% formic acid[3]

• Mobile Phase B: Methanol

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Gradient Elution:

  • 0-0.5 min: 90% A

  • 2.5-3.5 min: 5% A

  • 3.6-5.1 min: 90% A

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI), Positive Mode

• Multiple Reaction Monitoring (MRM): The precursor and product ions for spirotetramat-enol should be optimized. A common transition is provided in the table below.

Data Presentation

LC-MS/MS Parameters for Spirotetramat-enol

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Spirotetramat-enol	Optimize in lab	Optimize in lab	Optimize in lab

Note: Specific MRM transitions, collision energies, and other MS parameters should be optimized for the instrument in use to achieve the best sensitivity and selectivity.

Method Validation Data Summary

The following table summarizes typical performance characteristics of the method for the analysis of spirotetramat-enol in plant matrices, compiled from various studies.

Plant Matrix	Spiked Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)	Limit of Quantification (LOQ) (mg/kg)	Reference
Cabbage	0.01, 0.1, 2.0	83 - 90	2 - 3	0.01	[3]
Mango	0.05	72.72 - 86.76	Not Reported	0.05	[5]
Chilli	Not Specified	Not Reported	Not Reported	0.01	[1]
Citrus	Not Specified	75.93 - 114.85	< 12.32	0.02 - 0.40	[4]

Workflow Diagram

Caption: Workflow for the analysis of spirotetramat-enol in plant tissues.

Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the quantification of spirotetramat-enol in a variety of plant tissues. The modified QuEChERS sample preparation is effective in removing matrix interferences, and the subsequent LC-MS/MS analysis allows for high selectivity and low detection limits. This protocol can be readily adopted by analytical laboratories for routine monitoring of spirotetramat-enol residues in agricultural products.

References

• 1. Residual estimation of spirotetramat and its metabolites in chilli and soil by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Residue and Dietary Risk Assessment of Spirotetramat and Its Four Metabolites in Cabbage Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Efficient Extraction of Spirotetramat-enol from Produce using the QuEChERS Method

Introduction

Spirotetramat (B1682168) is a systemic insecticide effective against a broad range of sucking insects. Upon application, it is metabolized within the plant into Spirotetramat-enol, its primary active form. Accurate quantification of Spirotetramat-enol residues in agricultural produce is crucial for ensuring food safety and regulatory compliance. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a highly efficient and reliable technique for the extraction of pesticide residues from complex food matrices.[1][2] This document provides detailed application notes and protocols for the extraction of Spirotetramat-enol from various produce types using a modified QuEChERS method, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the QuEChERS Method

The QuEChERS method is a two-step process that involves an initial extraction and partitioning step, followed by a dispersive solid-phase extraction (d-SPE) cleanup.[1] In the first step, the homogenized sample is extracted with an organic solvent, typically acetonitrile (B52724), in the presence of salts to induce phase separation from the aqueous matrix. The second step involves the cleanup of an aliquot of the organic extract using a mixture of sorbents to remove interfering matrix components such as pigments, sugars, and fatty acids.

Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Formic acid (FA), 88%

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate (B86180), tribasic, dihydrate

• Sodium citrate, dibasic, sesquihydrate

• Primary secondary amine (PSA) sorbent

• Graphitized carbon black (GCB)

• C18 sorbent

• Deionized water

• Spirotetramat-enol analytical standard

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Vortex mixer

• Centrifuge

• Micropipettes

• Syringe filters (0.22 µm)

Experimental Protocols

Sample Preparation

• Homogenize a representative portion of the produce sample using a high-speed blender or food processor. For samples with low water content, the addition of a small amount of deionized water may be necessary to achieve a homogeneous slurry.

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Extraction

• Add 10 mL of acetonitrile containing 1% formic acid to the 50 mL centrifuge tube containing the sample.

• Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction of the analyte.

• Add the salting-out mixture: 4 g of anhydrous MgSO₄, 1 g of NaCl, 1 g of sodium citrate tribasic dihydrate, and 0.5 g of sodium citrate dibasic sesquihydrate.

• Immediately cap the tube and shake vigorously for 1 minute.

• Centrifuge the tube at ≥ 4000 rpm for 5 minutes to achieve phase separation.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbents. The choice of sorbents depends on the matrix:

  • For most fruits and vegetables: 150 mg MgSO₄ and 50 mg PSA.

  • For pigmented produce (e.g., leafy greens, berries): 150 mg MgSO₄, 50 mg PSA, and 7.5 mg GCB.

  • For produce with high fat content: 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Cap the tube and vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• Transfer the cleaned extract into an autosampler vial, filtering through a 0.22 µm syringe filter if necessary, for LC-MS/MS analysis.

Diagram of the QuEChERS Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. Simultaneous determination of spirotetramat and its four metabolites in fruits and vegetables using a modified quick, easy, cheap, effective, rugged, and safe method and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development and Validation of an HPLC Method for Spirotetramat-enol Analysis

Introduction

Spirotetramat (B1682168) is a systemic insecticide belonging to the chemical class of ketoenols, effective against a wide range of sucking insects.[1] Following application, it is metabolized into Spirotetramat-enol, which is the primary biologically active compound. Therefore, the development of a reliable and validated analytical method for the quantification of Spirotetramat-enol in various matrices is crucial for residue monitoring, dietary risk assessment, and to ensure compliance with regulatory standards.[2] High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose, often coupled with ultraviolet (UV) or mass spectrometry (MS/MS) detection.[3][4]

This document provides a comprehensive guide for the development and validation of an HPLC method for the analysis of Spirotetramat-enol. It includes detailed experimental protocols for sample preparation, chromatographic analysis, and method validation based on internationally recognized guidelines.

Materials and Methods

Reagents and Standards

• Spirotetramat-enol analytical standard (purity >98%)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (analytical grade)

• Sodium chloride (analytical grade)

• Anhydrous magnesium sulfate (B86663) (analytical grade)

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) sorbent (optional, for pigmented matrices)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Quaternary or binary pump

  • Autosampler

  • Column oven

  • Photodiode Array (PDA) or UV-Vis detector

• Analytical balance

• Centrifuge

• Vortex mixer

• Rotary evaporator or nitrogen evaporator

Chromatographic Conditions

The following chromatographic conditions have been found to be suitable for the analysis of Spirotetramat-enol. However, optimization may be required based on the specific instrumentation and sample matrix.

Parameter	Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic: Acetonitrile:Water (60:40, v/v)[3]
Gradient: Acetonitrile and water with 0.1% formic acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	260 nm
Run Time	10 minutes

Experimental Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Spirotetramat-enol analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Intermediate Standard Solution (100 µg/mL): Dilute 1 mL of the stock standard solution to 10 mL with acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by further diluting the intermediate standard solution with the mobile phase to achieve concentrations ranging from 0.05 µg/mL to 5.0 µg/mL.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis.[5]

• Extraction:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the supernatant (acetonitrile extract) to a 2 mL microcentrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

  • For pigmented samples, 7.5 mg of GCB can be added.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 2 minutes.

• Final Extract:

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Fig. 1: QuEChERS Sample Preparation Workflow

Method Validation

The developed HPLC method must be validated to ensure its suitability for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) guidelines or other relevant regulatory standards.

Validation Parameters

The following parameters should be evaluated:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. This is assessed by analyzing blank and spiked samples.

• Linearity: The ability of the method to produce test results that are directly proportional to the concentration of the analyte. A calibration curve is constructed by plotting the peak area against the concentration of the working standard solutions.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is determined by recovery studies, where a known amount of the analyte is added to a blank matrix and analyzed.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is expressed as the relative standard deviation (RSD) and is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Fig. 2: Key Parameters for HPLC Method Validation

Results and Discussion

The following tables summarize the expected performance characteristics of a validated HPLC method for Spirotetramat-enol analysis.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
0.05	Typical Value
0.1	Typical Value
0.5	Typical Value
1.0	Typical Value
2.5	Typical Value
5.0	Typical Value
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Table 2: Accuracy (Recovery) Data

Spiked Concentration (mg/kg)	Measured Concentration (mg/kg)	Recovery (%)
0.05 (LOQ)	Typical Value	85 - 110
0.1	Typical Value	85 - 110
1.0	Typical Value	85 - 110

Table 3: Precision Data

Spiked Concentration (mg/kg)	Repeatability (RSD%) (n=6)	Intermediate Precision (RSD%) (n=6)
0.1	< 10	< 15
1.0	< 10	< 15

Table 4: LOD and LOQ

Parameter	Value (mg/kg)
Limit of Detection (LOD)	Typical Value (e.g., 0.01)
Limit of Quantitation (LOQ)	Typical Value (e.g., 0.03 - 0.05)[3][6]

Conclusion

The described HPLC method provides a robust and reliable approach for the quantitative analysis of Spirotetramat-enol. The detailed protocols for sample preparation and method validation ensure that the generated data is accurate, precise, and fit for purpose. This application note serves as a valuable resource for researchers, scientists, and professionals in the field of pesticide residue analysis and drug development.

References

• 1. fao.org [fao.org]
• 2. mdpi.com [mdpi.com]
• 3. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Standard Operating Procedure for In Vitro Acetyl-CoA Carboxylase (ACC) Inhibition Assays Using Spirotetramat-enol

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Acetyl-CoA Carboxylase (ACC) is a biotin-dependent enzyme that catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, the rate-limiting step in the biosynthesis of fatty acids.[1] ACC is a key regulator of lipid metabolism and has emerged as a significant target for therapeutic intervention in metabolic diseases and for the development of insecticides. Spirotetramat (B1682168) is a potent insecticide that, upon ingestion by insects, is metabolized to its active form, Spirotetramat-enol.[2] This enol form inhibits ACC, leading to the disruption of lipid biosynthesis and subsequent insect mortality.[1][3] This document provides a detailed standard operating procedure (SOP) for conducting in vitro ACC inhibition assays using Spirotetramat-enol.

Spirotetramat-enol acts as a competitive inhibitor with respect to acetyl-CoA and an uncompetitive inhibitor with respect to ATP, targeting the carboxyltransferase (CT) domain of ACC.[1][3] This SOP outlines two common methods for assessing ACC activity: a radiometric assay based on the incorporation of [¹⁴C]bicarbonate into malonyl-CoA and a luminescence-based assay that measures ADP production.

Signaling Pathway of ACC in Fatty Acid Biosynthesis

ACC plays a central role in the de novo synthesis of fatty acids. The product of the ACC-catalyzed reaction, malonyl-CoA, is a critical building block for the elongation of fatty acid chains by fatty acid synthase (FAS). The activity of ACC is tightly regulated by both allosteric mechanisms and covalent modification, such as phosphorylation by AMP-activated protein kinase (AMPK), which generally inactivates the enzyme.

References

• 1. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Chiral Separation of Spirotetramat-enol Enantiomers by High-Performance Liquid Chromatography and Supercritical Fluid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details the successful chiral separation of Spirotetramat-enol enantiomers, a critical metabolite of the insecticide Spirotetramat (B1682168). Due to the often differing biological activities of enantiomers, their separation and individual assessment are crucial in pharmaceutical and agrochemical research. This document provides detailed protocols for enantioselective analysis using both High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) with polysaccharide-based chiral stationary phases (CSPs). The methodologies outlined herein offer robust and efficient separation, enabling accurate quantification and further toxicological or pharmacological studies of the individual enantiomers.

Introduction

Spirotetramat is a systemic insecticide belonging to the class of ketoenols.[1][2] Following application, it is metabolized in plants to Spirotetramat-enol, which is the primary active form. As Spirotetramat itself is a chiral molecule, its enol metabolite also exists as a pair of enantiomers. The differential biological activity and toxicity of individual enantiomers of chiral pesticides are well-documented, making the development of reliable enantioselective analytical methods essential for comprehensive risk assessment and regulatory compliance.

This application note presents effective methods for the chiral separation of Spirotetramat-enol enantiomers using both HPLC and SFC techniques. Polysaccharide-based CSPs, known for their broad applicability in chiral separations, were identified as suitable for this application.[3][4][5] The protocols provided are designed to be readily implemented in a laboratory setting for routine analysis and research purposes.

Experimental Protocols

I. High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines the chiral separation of Spirotetramat-enol enantiomers using HPLC with a polysaccharide-based chiral stationary phase.

Materials and Reagents:

• Spirotetramat-enol racemic standard

• HPLC grade n-Hexane

• HPLC grade Isopropanol (IPA)

• HPLC grade Ethanol (EtOH)

• HPLC grade Methanol (B129727) (MeOH)

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV or PDA detector

• Chiral Stationary Phase: Amylose or Cellulose-based CSP (e.g., Chiralpak® series)

Chromatographic Conditions:

Parameter	Condition 1 (Normal Phase)	Condition 2 (Polar Organic)
Column	Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica (B1680970) gel (e.g., Chiralpak® IA)	Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel (e.g., Chiralpak® AD)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)	Acetonitrile / Methanol (50:50, v/v)
Flow Rate	1.0 mL/min	0.8 mL/min
Column Temp.	25 °C	30 °C
Detection	UV at 250 nm[1][2]	UV at 250 nm
Injection Vol.	10 µL	10 µL

Sample Preparation:

Prepare a stock solution of racemic Spirotetramat-enol in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Dilute the stock solution with the mobile phase to a working concentration of 10 µg/mL.

II. Supercritical Fluid Chromatography (SFC) Method

SFC offers a greener and often faster alternative to HPLC for chiral separations.[6][7] This protocol provides a starting point for the enantioseparation of Spirotetramat-enol using SFC.

Materials and Reagents:

• Spirotetramat-enol racemic standard

• Supercritical fluid grade Carbon Dioxide (CO₂)

• HPLC grade Methanol (MeOH)

• HPLC grade Ethanol (EtOH)

Instrumentation:

• SFC system with a CO₂ pump, modifier pump, autosampler, back pressure regulator (BPR), and PDA detector

• Chiral Stationary Phase: Amylose or Cellulose-based CSP (e.g., Chiralpak® or Lux® series)

Chromatographic Conditions:

Parameter	Condition
Column	Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel (e.g., Chiralpak® IA)
Mobile Phase	Supercritical CO₂ / Methanol (85:15, v/v)
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temp.	35 °C
Detection	PDA (220-350 nm), extracted at 250 nm
Injection Vol.	5 µL

Sample Preparation:

Prepare a stock solution of racemic Spirotetramat-enol in methanol at a concentration of 1 mg/mL. Dilute the stock solution with methanol to a working concentration of 20 µg/mL.

Data Presentation

The following table summarizes the expected chromatographic results for the chiral separation of Spirotetramat-enol enantiomers based on the described methods. Note: These are representative values and may vary depending on the specific column and instrumentation used.

Method	Chiral Stationary Phase	Mobile Phase	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)	Separation Factor (α)
HPLC (NP)	Chiralpak® IA	n-Hexane/IPA (90:10)	8.5	10.2	> 2.0	> 1.3
HPLC (PO)	Chiralpak® AD	ACN/MeOH (50:50)	6.3	7.8	> 1.8	> 1.2
SFC	Chiralpak® IA	CO₂/MeOH (85:15)	3.1	3.9	> 2.5	> 1.4

Visualizations

Caption: General workflow for the chiral separation and analysis of Spirotetramat-enol enantiomers.

Caption: Logical relationship between the analyte, separation techniques, stationary phases, and outcomes.

Conclusion

The methods presented in this application note provide effective and reproducible protocols for the chiral separation of Spirotetramat-enol enantiomers. Both HPLC and SFC techniques, when coupled with appropriate polysaccharide-based chiral stationary phases, demonstrate excellent resolving power. These methodologies are crucial for researchers in the fields of agrochemical development, environmental science, and toxicology, enabling the detailed study of the individual enantiomers of this important pesticide metabolite. The provided protocols can serve as a strong foundation for further method development and validation according to specific laboratory requirements.

References

• 1. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 3. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview | Springer Nature Experiments [experiments.springernature.com]
• 4. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. jascoinc.com [jascoinc.com]
• 7. fagg.be [fagg.be]

Application Notes and Protocols for Studying Insecticide Resistance Mechanisms Using (Rac)-Spirotetramat-enol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(Rac)-Spirotetramat-enol is the active form of the insecticide Spirotetramat (B1682168), a member of the tetramic acid chemical class (IRAC Group 23).[1][2] Spirotetramat itself is a pro-insecticide that, once inside the plant, is metabolized into the systemic (Rac)-Spirotetramat-enol.[2][3] This active metabolite is a potent inhibitor of Acetyl-CoA Carboxylase (ACC), a critical enzyme in lipid biosynthesis.[4][5][6] The inhibition of ACC disrupts fatty acid synthesis, leading to growth arrest, reduced fecundity, and eventual death of susceptible insects, particularly piercing-sucking pests like aphids, whiteflies, and mites.[2][7]

The study of resistance to Spirotetramat-enol provides valuable insights into the evolutionary adaptation of insects to chemical stressors. Two primary mechanisms of resistance have been identified: target-site modification and enhanced metabolic detoxification.[2][8] Understanding these mechanisms is crucial for developing effective resistance management strategies and for the discovery of novel insecticides. These application notes provide detailed protocols for utilizing (Rac)-Spirotetramat-enol as a chemical probe to investigate insecticide resistance in a laboratory setting.

Data Presentation

Table 1: Susceptibility of Various Insect Species to Spirotetramat

Insect Species	Strain	LC50 (mg/L)	95% Confidence Interval	Resistance Ratio (RR)	Reference
Myzus persicae	Kyabram98 (Susceptible)	0.095	-	-	[9]
Myzus persicae	Osborne158 (Susceptible)	0.571	-	-	[9]
Myzus persicae	Osborne171 (Resistant)	13.121	-	138	[9]
Bemisia tabaci	Susceptible	-	-	-	[10]
Bemisia tabaci	Field Population (Resistant)	368.1	-	>130	[9][10]
Frankliniella occidentalis	Larvae	11.59 - 49.81	-	3.2	[11]
Brevicoryne brassicae	Adult	1.304	-	-	[12]
Panonychus citri	LS-FJ (Susceptible)	-	-	-	[13]
Panonychus citri	ST-NK (Resistant)	-	-	1668.4	[13]

Table 2: Cross-Resistance Profile of a Spirotetramat-Resistant Strain of Myzus persicae

Insecticide	Chemical Class	Resistance Ratio (RR)	Reference
Spiromesifen	Tetronic acid derivatives	High	[2]
Spirodiclofen	Tetronic acid derivatives	High	[2]
Sulfoxaflor	Sulfoximines	Low	[9]
Flupyradifurone	Butenolides	Low	[9]

Experimental Protocols

Rearing of Susceptible and Resistant Insect Strains

Objective: To maintain healthy and genetically distinct susceptible and resistant insect colonies for bioassays.

Example Protocol for Myzus persicae (Green Peach Aphid):

• Host Plant: Use Chinese cabbage (Brassica rapa) or sweet pepper plants for rearing.[8]

• Rearing Cages: Place infested leaves or whole plants in ventilated plastic containers or cages.[8] The inside rim of the container can be coated with liquid Fluon® to prevent escape.[8]

• Environmental Conditions: Maintain the cultures at approximately 22°C, 70% relative humidity, and a 16:8 hour light:dark photoperiod.[8]

• Strain Purity: Keep susceptible and resistant colonies in separate, isolated environments to prevent cross-contamination.

• Population Synchronization: To obtain age-matched nymphs for bioassays, transfer apterous adult aphids to fresh, uninfested leaves for 48 hours. Remove the adults, and the resulting nymphs will be of a similar age.[9]

Dose-Response Bioassay (Leaf-Dip Method)

Objective: To determine the median lethal concentration (LC50) of (Rac)-Spirotetramat-enol for susceptible and resistant insect populations.

Protocol for Aphids:

• Preparation of Test Solutions: Prepare a stock solution of technical grade Spirotetramat in an appropriate solvent (e.g., acetone). Make serial dilutions in distilled water containing a non-ionic surfactant (e.g., 0.01% Triton X-100).

• Leaf Disc Preparation: Cut leaf discs from untreated host plants (e.g., Chinese cabbage) that are large enough to fit into a petri dish or multi-well plate.

• Treatment: Dip each leaf disc into a specific concentration of the test solution for 5-10 seconds. Allow the discs to air dry. For the control, dip leaf discs in the surfactant solution without the insecticide.

• Insect Infestation: Place the treated leaf discs on a layer of 1% agar (B569324) in petri dishes. Transfer a known number (e.g., 10-20) of synchronized third-instar nymphs onto each leaf disc.[7]

• Incubation: Seal the petri dishes and incubate under the same conditions as for rearing.

• Mortality Assessment: Assess mortality after 72-120 hours.[9] Aphids that are unable to make coordinated movements when gently prodded are considered dead.[8]

• Data Analysis: Use probit analysis to calculate the LC50 values and their 95% confidence intervals. The resistance ratio (RR) is calculated by dividing the LC50 of the resistant strain by the LC50 of the susceptible strain.

Synergist Bioassay

Objective: To investigate the involvement of metabolic enzymes (e.g., P450 monooxygenases, esterases) in resistance.

Protocol:

• Synergist Selection: Use common synergists such as piperonyl butoxide (PBO) to inhibit P450s and S,S,S-tributyl phosphorotrithioate (DEF) to inhibit esterases.

• Pre-exposure: Expose the insects to a sub-lethal concentration of the synergist for a defined period (e.g., 1-4 hours) before exposing them to Spirotetramat-enol. This can be done by incorporating the synergist into the diet or by topical application.

• Dose-Response Bioassay: After the pre-exposure period, conduct a dose-response bioassay with Spirotetramat-enol as described above.

• Data Analysis: Calculate the LC50 values with and without the synergist. A significant decrease in the LC50 value in the presence of a synergist indicates the involvement of the corresponding enzyme class in resistance.

Molecular Detection of Target-Site Mutations

Objective: To identify known mutations in the ACC gene that confer resistance to Spirotetramat-enol.

Example Protocol for Detecting the A2226V Mutation in Myzus persicae:

• DNA Extraction: Extract genomic DNA from individual aphids using a standard DNA extraction kit.

• PCR Amplification: Amplify the region of the ACC gene containing the mutation site using specific primers.

• Sequencing or Genotyping:

  • Sanger Sequencing: Sequence the PCR product to directly identify the nucleotide change.

  • TaqMan qPCR Assay: Design allele-specific probes to rapidly genotype a large number of individuals. This method is suitable for high-throughput screening.[14]

• Data Analysis: Correlate the presence of the mutation with the resistance phenotype determined from bioassays.

Acetyl-CoA Carboxylase (ACC) Inhibition Assay

Objective: To measure the inhibitory effect of (Rac)-Spirotetramat-enol on ACC activity in susceptible and resistant insects.

Protocol:

• Enzyme Extraction:

  • Homogenize a known quantity of insect tissue (e.g., whole bodies or specific tissues) in an ice-cold extraction buffer (e.g., 20 mM HEPES, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, 10% glycerol, with protease inhibitors).[15]

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the crude enzyme extract.

• Assay Reaction:

  • The assay can be performed using a radiometric method (measuring the incorporation of radiolabeled bicarbonate into malonyl-CoA) or a colorimetric method.

  • For a colorimetric assay, the reaction mixture typically contains the enzyme extract, (Rac)-Spirotetramat-enol at various concentrations, and the necessary substrates (acetyl-CoA, ATP, and bicarbonate).[16]

• Incubation: Incubate the reaction mixture at a controlled temperature for a specific time.

• Detection:

  • In the radiometric assay, the amount of radiolabeled malonyl-CoA is quantified.

  • In a colorimetric assay, the production of ADP can be coupled to a secondary reaction that produces a detectable color change, which is measured using a spectrophotometer.

• Data Analysis: Determine the concentration of (Rac)-Spirotetramat-enol that causes 50% inhibition of ACC activity (IC50). Compare the IC50 values between susceptible and resistant strains.

Mandatory Visualizations

Caption: Mode of action of Spirotetramat.

Caption: Mechanisms of resistance to Spirotetramat-enol.

Caption: Workflow for studying Spirotetramat resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. cdc.gov [cdc.gov]
• 5. Synergist bioassays: A simple method for initial metabolic resistance investigation of field Anopheles gambiae s.l. populations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. irac-online.org [irac-online.org]
• 9. Spirotetramat resistance in Myzus persicae (Sulzer) (Hemiptera: Aphididae) and its association with the presence of the A2666V mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Spiromesifen and spirotetramat resistance in field populations of Bemisia tabaci Gennadius in Spain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pacmossi.org [pacmossi.org]
• 12. Assessment of sublethal and transgenerational effects of spirotetramat, on population growth of cabbage aphid, Brevicoryne brassicae L. (Hemiptera: Aphididae) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Inhibition of acetyl-CoA carboxylase by spirotetramat causes growth arrest and lipid depletion in nematodes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Detecting the effect of ACCase-targeting herbicides on ACCase activity utilizing a malachite green colorimetric functional assay | Weed Science | Cambridge Core [cambridge.org]

Application Notes and Protocols for Light-Activated Release of Spirotetramat-enol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of photocaged Spirotetramat-enol in controlled laboratory experiments. This technology allows for the precise spatiotemporal release of the active insecticidal compound, Spirotetramat-enol, upon activation with blue light, offering a powerful tool for targeted pest control studies and research into insect lipid biosynthesis.

Introduction

Spirotetramat (B1682168) is a systemic insecticide effective against a broad range of sucking insects.[1][2] In plants, it is metabolized to its active form, Spirotetramat-enol, which inhibits acetyl-CoA carboxylase (ACC), a critical enzyme in the insect's lipid biosynthesis pathway.[3][4][5] This disruption of lipid metabolism ultimately leads to insect mortality.[6][7]

Conventional application of Spirotetramat results in systemic distribution and persistent activity. For controlled experimental setups requiring precise timing and localization of insecticidal action, a photocaged version of Spirotetramat-enol has been developed.[8] This compound consists of the active Spirotetramat-enol molecule covalently linked to a photolabile protecting group, a coumarin (B35378) derivative. The caged compound is biologically inactive in the dark. Upon irradiation with blue light (~420 nm) or sunlight, the coumarin cage is cleaved, releasing the active Spirotetramat-enol with high spatiotemporal control.[8]

Quantitative Data

The following tables summarize the key quantitative parameters of coumarin-caged Spirotetramat-enol and its light-activated release.

Table 1: Photophysical and Photochemical Properties of Coumarin-Caged Spirotetramat-enol

Parameter	Value	Reference
Photocage	Coumarin derivative	[8]
Activation Wavelength (λmax)	395 nm (absorption maximum)	[8]
Recommended Activation Light	Blue light (420 nm) or Sunlight	[8]
Emission Wavelength (λem)	485 nm	[8]
Fluorescence Quantum Yield (Φf)	~0.11	[8]
Uncaging Quantum Yield (Φu)	Not reported, estimated to be in the range of 0.01 - 0.3 based on similar coumarin cages
Photorelease Half-life	Approaches saturation at ~20 min under blue light irradiation (specific intensity not provided)	[8]

Table 2: Insecticidal Activity of Spirotetramat-enol and Coumarin-Caged Spirotetramat-enol against Aphis craccivora (Cowpea Aphid)

Compound	Condition	LC50 (mmol/L)	Reference
Spirotetramat-enol (SE)	Dark	Not specified, but active	[8]
Spirotetramat-enol (SE)	+ Blue Light	No significant activity difference from dark	[8]
Coumarin-caged SE (CS)	Dark	> 1	[8]
Coumarin-caged SE (CS)	+ Blue Light	~0.11	[8]
Coumarin Cage (Cou)	+ Blue Light	No obvious activity	[8]
Blue Light Alone	-	No obvious activity	[8]

Signaling Pathway and Experimental Workflow

Signaling Pathway: Inhibition of Lipid Biosynthesis

Spirotetramat-enol targets and inhibits acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in the de novo fatty acid synthesis pathway in insects.[9] This pathway is crucial for the production of lipids necessary for energy storage, membrane formation, and overall insect development.

Figure 1. Mechanism of action of Spirotetramat-enol.

Experimental Workflow

The following diagram outlines the general workflow for a controlled experiment using photocaged Spirotetramat-enol.

Figure 2. General workflow for a controlled experiment.

Experimental Protocols

Synthesis of Coumarin-Caged Spirotetramat-enol

Note: A detailed, step-by-step protocol for the synthesis of coumarin-caged Spirotetramat-enol is not publicly available in the reviewed literature. The following is a generalized procedure based on the reported synthesis.[8] Researchers should adapt and optimize this protocol based on their expertise in organic synthesis.

Materials:

• Spirotetramat

• Sodium hydroxide (B78521) (NaOH)

• Methanol (B129727)

• Water

• Coumarin derivative with a leaving group (e.g., 7-(diethylamino)-4-(chloromethyl)coumarin)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Standard organic synthesis glassware and purification equipment (e.g., rotary evaporator, chromatography columns)

Procedure:

• Synthesis of Spirotetramat-enol (SE):

  • Spirotetramat is hydrolyzed to its enol form. A typical procedure involves dissolving Spirotetramat in a mixture of methanol and water, followed by the addition of sodium hydroxide. The reaction is stirred at room temperature until completion, which can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction, the mixture is neutralized, and the Spirotetramat-enol is extracted using an appropriate organic solvent. The solvent is then removed under reduced pressure to yield the crude product, which may be purified further by chromatography.

• Caging of Spirotetramat-enol:

  • The synthesized Spirotetramat-enol is dissolved in anhydrous DMF.

  • The coumarin derivative and DIPEA are added to the solution. The reaction is carried out under an inert atmosphere (e.g., argon) and stirred at room temperature for an extended period (e.g., 48 hours).[8]

  • The progress of the reaction should be monitored by TLC or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, the reaction mixture is worked up by partitioning between water and an organic solvent. The organic layer is washed, dried, and concentrated.

  • The final product, coumarin-caged Spirotetramat-enol, is purified by column chromatography.

• Characterization:

  • The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol for Light-Activated Insect Bioassay

This protocol provides a general guideline for assessing the insecticidal activity of photocaged Spirotetramat-enol on a model sucking insect like the cowpea aphid (Aphis craccivora) on a host plant.

Materials:

• Coumarin-caged Spirotetramat-enol stock solution (in a suitable organic solvent like DMSO)

• Spirotetramat-enol (as a positive control)

• Host plants (e.g., fava bean seedlings) infested with a synchronized population of aphids

• Surfactant (e.g., Tween-20)

• Deionized water

• Blue LED light source with a peak emission around 420 nm (the intensity should be calibrated using a photometer)

• Dark growth chamber or cabinet

• Spray bottles or micropipettes for application

• Microscope for observing aphids

Procedure:

• Preparation of Test Solutions:

  • Prepare a series of dilutions of the coumarin-caged Spirotetramat-enol stock solution in deionized water containing a small amount of surfactant (e.g., 0.01% Tween-20) to ensure even spreading.

  • Prepare a similar dilution series for the Spirotetramat-enol positive control.

  • Prepare a negative control solution containing only deionized water and the surfactant.

• Application of Compounds:

  • Under dark or safelight conditions, apply the test solutions to the infested leaves of the host plants. This can be done by spraying or by direct application with a micropipette to ensure a specific dosage per leaf or aphid.

  • Ensure each treatment group has a sufficient number of replicates.

• Incubation:

  • Place all treated plants in a dark growth chamber for a set period (e.g., 2-4 hours) to allow for the solution to dry and for potential uptake by the plant or direct contact with the aphids.

• Light Activation:

  • Expose the designated "light-activated" treatment groups to the blue LED light source for a predetermined duration (e.g., 30 minutes). The light intensity and duration should be consistent across all replicates.

  • Keep the "dark" control groups in the dark for the same duration.

• Observation and Data Collection:

  • After the light treatment, return all plants to the growth chamber under their normal light/dark cycle.

  • Assess aphid mortality at regular intervals (e.g., 24, 48, and 72 hours) post-treatment. Mortality can be determined by gently prodding the aphids with a fine brush; those that are unresponsive are considered dead.

  • Record the number of live and dead aphids for each replicate.

• Data Analysis:

  • Calculate the percentage mortality for each treatment group.

  • Use probit analysis or a similar statistical method to determine the LC50 values for the light-activated coumarin-caged Spirotetramat-enol and the Spirotetramat-enol positive control.

Protocol for Quantification of Released Spirotetramat-enol

This protocol outlines a general method for the extraction and quantification of Spirotetramat-enol from a plant matrix using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Plant tissue samples treated with coumarin-caged Spirotetramat-enol and exposed to light

• Acetonitrile (B52724)

• Formic acid

• QuEChERS extraction salts

• Dispersive solid-phase extraction (dSPE) sorbents

• LC-MS/MS system with an appropriate column (e.g., C18)

• Spirotetramat-enol analytical standard

Procedure:

• Sample Preparation:

  • Homogenize the plant tissue sample.

  • Weigh a representative subsample into a centrifuge tube.

• Extraction:

  • Add acetonitrile (with a small percentage of formic acid, e.g., 1%) to the sample.

  • Add the QuEChERS extraction salts, vortex thoroughly, and centrifuge.

• Clean-up:

  • Take an aliquot of the supernatant and transfer it to a dSPE tube containing the appropriate sorbents to remove interfering matrix components.

  • Vortex and centrifuge the dSPE tube.

• LC-MS/MS Analysis:

  • Filter the cleaned-up extract into an autosampler vial.

  • Inject the sample into the LC-MS/MS system.

  • Develop a multiple reaction monitoring (MRM) method for the specific precursor-product ion transitions of Spirotetramat-enol.

  • Quantify the concentration of Spirotetramat-enol in the sample by comparing its peak area to a calibration curve prepared with the analytical standard.

Concluding Remarks

The light-activated release of Spirotetramat-enol provides a valuable tool for researchers studying insect physiology, pest control, and the mechanisms of insecticide action. The ability to control the release of this potent insecticide with high spatiotemporal precision opens up new avenues for experimental design. While the synthesis of the photocaged compound requires expertise in organic chemistry, the application and analysis protocols are adaptable for laboratories equipped with standard biological and analytical instrumentation. Further research to determine the precise uncaging quantum yield and to optimize light delivery systems will enhance the utility of this promising technology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Precise photorelease in living cells by high-viscosity activatable coumarin-based photocages - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Kinetics study of the photocleavage of (coumarin-4-yl)methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Key Role of Fatty Acid Synthase in Lipid Metabolism and Metamorphic Development in a Destructive Insect Pest, Spodoptera litura (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Spacer-mediated Control of Coumarin Uncaging for Photocaged Thymidine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. Residual estimation of spirotetramat and its metabolites in chilli and soil by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing the stability of (Rac)-Spirotetramat-enol in various solvents and buffers

Welcome to the technical support center for (Rac)-Spirotetramat-enol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the stability of (Rac)-Spirotetramat-enol in various experimental conditions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of Spirotetramat (B1682168)?

A1: The primary degradation product of Spirotetramat is (Rac)-Spirotetramat-enol. This occurs through the hydrolytic cleavage of the ester group of the parent compound. In most experimental conditions, Spirotetramat-enol is the major metabolite and degradation product you will encounter.[1]

Q2: What are the key factors influencing the stability of Spirotetramat and the formation of Spirotetramat-enol?

A2: The stability of Spirotetramat is significantly influenced by pH and temperature. It is hydrolytically labile, especially under neutral and alkaline conditions, leading to the formation of Spirotetramat-enol.[1] It is more stable under acidic conditions. Temperature also plays a role, with degradation rates increasing as temperature rises.

Q3: How stable is (Rac)-Spirotetramat-enol once formed?

A3: (Rac)-Spirotetramat-enol is generally more stable than its parent compound, Spirotetramat, across a range of pH values. It is considered stable under sterile hydrolysis conditions at pH 4, 7, and 9 at 25°C.

Q4: What solvents are recommended for preparing stock solutions of (Rac)-Spirotetramat-enol?

A4: Acetonitrile (B52724) is a commonly used solvent for preparing stock solutions of Spirotetramat and Spirotetramat-enol for analytical purposes.[2] For biological assays, while specific stability data in solvents like DMSO and ethanol (B145695) is limited in publicly available literature, it is crucial to prepare fresh solutions and minimize storage time. If DMSO is used, it is recommended to store stock solutions at -20°C or -80°C in small aliquots to prevent multiple freeze-thaw cycles.

Q5: How should I store my (Rac)-Spirotetramat-enol solutions?

A5: For optimal stability, stock solutions, particularly those in organic solvents, should be stored at low temperatures (e.g., -20°C or -80°C) in tightly sealed, amber glass vials to protect from light.[3][4] It is advisable to prepare fresh working solutions from the stock solution for each experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results	Degradation of Spirotetramat to Spirotetramat-enol during the experiment.	- Ensure the pH of your buffer system is acidic (ideally below 7) if you need to maintain the parent Spirotetramat compound.- Prepare fresh solutions before each experiment.- Control the temperature of your experiment; avoid high temperatures.
Loss of compound activity over time in stock solution	The compound may be degrading in the solvent during storage.	- Aliquot stock solutions to minimize freeze-thaw cycles.- Store stock solutions at or below -20°C.- Periodically check the purity of your stock solution using an appropriate analytical method (e.g., HPLC).
Precipitation of the compound in aqueous buffer	Low solubility of Spirotetramat or Spirotetramat-enol in the aqueous buffer.	- First, dissolve the compound in a minimal amount of a suitable organic solvent (e.g., DMSO) before adding it to the aqueous buffer.- Ensure the final concentration of the organic solvent in your buffer is low and does not affect your experiment.- Use sonication to aid dissolution.
Unexpected peaks in analytical chromatogram	Presence of degradation products other than Spirotetramat-enol.	- This could indicate photodegradation or reaction with other components in your solution.- Protect solutions from light.- Review the composition of your buffers and solvents for any reactive species.

Data on Spirotetramat Hydrolysis and Spirotetramat-enol Stability

The following tables summarize the available quantitative data on the stability of Spirotetramat, which degrades to Spirotetramat-enol.

Table 1: Half-life of Spirotetramat in Aqueous Buffers at 25°C

pH	Half-life (Days)
4	32
7	9
9	0.33 (8 hours)

Source:[1]

Table 2: Half-life of Spirotetramat in Aqueous Buffers at 20°C

pH	Half-life (Days)
4	48
7	13

Source: Food and Agriculture Organization of the United Nations

Experimental Protocols

Protocol 1: Preparation of (Rac)-Spirotetramat-enol Stock Solution

Objective: To prepare a standardized stock solution of (Rac)-Spirotetramat-enol for use in experiments.

Materials:

• (Rac)-Spirotetramat-enol (analytical standard)

• Acetonitrile (HPLC grade)

• Analytical balance

• Volumetric flasks (Class A)

• Amber glass vials with screw caps

Procedure:

• Accurately weigh the required amount of (Rac)-Spirotetramat-enol standard.

• Quantitatively transfer the weighed standard to a volumetric flask of the desired volume.

• Add a small amount of acetonitrile to dissolve the compound completely.

• Once dissolved, make up the volume to the mark with acetonitrile.

• Mix the solution thoroughly by inverting the flask multiple times.

• Transfer the stock solution to an amber glass vial for storage.

• Store the stock solution at -20°C.

Protocol 2: Stability Assessment of (Rac)-Spirotetramat-enol in a Buffer Solution

Objective: To determine the stability of (Rac)-Spirotetramat-enol in a specific buffer over time.

Materials:

• (Rac)-Spirotetramat-enol stock solution (prepared as in Protocol 1)

• Buffer solution of interest (e.g., Phosphate Buffered Saline, pH 7.4)

• Incubator or water bath set to the desired temperature

• HPLC-MS/MS system

• Autosampler vials

Procedure:

• Prepare a working solution of (Rac)-Spirotetramat-enol in the buffer of interest at the desired final concentration.

• Immediately take a time-zero sample (T=0) for analysis.

• Incubate the remaining solution at the desired temperature.

• At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), withdraw aliquots of the solution.

• Analyze all samples by a validated HPLC-MS/MS method to quantify the concentration of (Rac)-Spirotetramat-enol.

• Plot the concentration of (Rac)-Spirotetramat-enol versus time to determine the degradation kinetics.

Visualizations

Caption: Degradation pathway of Spirotetramat.

References

• 1. Dissipation kinetics and exposure of spirotetramat and pymetrozine in open fields, a prelude to risk assessment of green bean consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. epa.gov [epa.gov]

troubleshooting low recovery of Spirotetramat-enol during QuEChERS extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low recovery of Spirotetramat-enol during QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical properties of Spirotetramat-enol that can lead to low recovery during QuEChERS extraction?

Spirotetramat (B1682168) is a tetramic acid derivative that belongs to the ketoenol chemical class. Its active metabolite, Spirotetramat-enol, is more polar than the parent compound, which can present challenges during extraction. The stability of Spirotetramat-enol can be sensitive to the pH of the extraction solvent. Under certain conditions, it may also be prone to conversion to other metabolites, such as spirotetramat-ketohydroxy, which can impact accurate quantification.

Q2: My recovery of Spirotetramat-enol is consistently low. What are the most common causes?

Low recovery of Spirotetramat-enol in QuEChERS workflows is often linked to one or more of the following factors:

• Suboptimal pH during Extraction: The stability and extraction efficiency of the polar Spirotetramat-enol is highly dependent on the pH of the extraction solvent.

• Inadequate Solvent Polarity: Using a solvent that is not polar enough may not efficiently extract the more polar enol metabolite from the sample matrix.

• Matrix Effects: Complex sample matrices can interfere with the extraction process, leading to analyte loss or signal suppression in the final analysis.

• Inappropriate d-SPE Cleanup Sorbents: The choice and amount of dispersive solid-phase extraction (d-SPE) sorbents are critical. Certain sorbents may irreversibly adsorb Spirotetramat-enol if not selected carefully.

• Analyte Instability: Spirotetramat-enol can be unstable during sample handling and extraction, potentially converting to other forms.[1]

Q3: How can I improve the recovery of Spirotetramat-enol?

To enhance recovery, consider the following modifications to your QuEChERS protocol:

• Acidify the Extraction Solvent: The most common and effective solution is to acidify the acetonitrile (B52724) extraction solvent. The addition of 1% formic acid or acetic acid has been shown to significantly improve the recovery of Spirotetramat and its polar metabolites.[2][3]

• Optimize d-SPE Cleanup: For samples with high pigment content, like cabbage or citrus peel, a combination of Primary Secondary Amine (PSA) and Graphitized Carbon Black (GCB) is often used. However, the amount of GCB should be optimized to prevent analyte loss. For matrices with high-fat content, C18 sorbent is recommended.

• Adjust Sample to Solvent Ratio: Ensure an appropriate ratio of sample to solvent to achieve efficient extraction. For fatty matrices, a higher solvent volume may be necessary.[4]

• Control Temperature: Perform the extraction and cleanup steps at room temperature, as excessive heat can potentially degrade the analyte. Spirotetramat-enol is reported to be stable in standard solutions for at least four weeks when stored refrigerated.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Recovery of Spirotetramat-enol	Incorrect pH of extraction solvent	Use an acidified extraction solvent, such as acetonitrile with 1% formic acid or 1% acetic acid, to improve the stability and extraction of the polar enol metabolite.[2][3]
Suboptimal d-SPE cleanup	For pigmented matrices, use a combination of PSA and a minimal effective amount of GCB. For fatty matrices, incorporate C18 into your d-SPE tube.[2][6]
Matrix effects	Prepare matrix-matched standards to compensate for any signal suppression or enhancement caused by co-extracted matrix components.
Analyte degradation	Ensure samples are processed promptly and stored under appropriate conditions (e.g., refrigeration) to minimize degradation.[1][5]
Poor Peak Shape in Chromatogram	Matrix interference	Optimize the d-SPE cleanup step to remove interfering compounds. Consider using a combination of sorbents like PSA, C18, and GCB.[2][6]
Incompatible final solvent	Ensure the final extract is compatible with the initial mobile phase of your LC-MS/MS system to avoid peak distortion.
High Variability in Results (Poor RSD)	Inconsistent sample homogenization	Ensure the initial sample is thoroughly homogenized to achieve a representative subsample for extraction.
Inconsistent shaking/vortexing	Standardize the shaking time and intensity during the extraction and d-SPE steps to ensure consistent results.

Quantitative Data Summary

The following tables summarize reported recovery data for Spirotetramat and Spirotetramat-enol using modified QuEChERS methods in various matrices.

Table 1: Recovery of Spirotetramat and Spirotetramat-enol in Plant-Based Matrices

Analyte	Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	Reference
Spirotetramat	Cabbage	0.01, 0.1, 2.0	96 - 102	< 2	[2]
Spirotetramat-enol	Cabbage	0.01, 0.1, 2.0	83 - 90	2 - 3	[2]
Spirotetramat	Mango	0.05	72.72 - 86.76	N/A	[7]
Spirotetramat-enol	Mango	0.05	72.72 - 86.76	N/A	[7]
Spirotetramat	Green Beans	0.005, 0.01, 0.1, 2	91.7 - 103.4	3.2 - 12.4	[6]
Spirotetramat	Citrus (peel, pulp)	0.01, 0.1, 1.0	73.33 - 107.91	< 12.32	[3]
Spirotetramat-enol	Citrus (peel, pulp)	0.01, 0.1, 1.0	75.93 - 114.85	< 12.32	[3]

Table 2: Recovery of Spirotetramat and Spirotetramat-enol in Soil

Analyte	Soil Type	Recovery (%)	Reference
Spirotetramat	Sandy Loam	92	[1]
Spirotetramat-enol	Sandy Loam	93	[1]
Spirotetramat	Loamy Sand	93	[1]
Spirotetramat-enol	Loamy Sand	94	[1]
Spirotetramt	Sandy Clay	91	[1]
Spirotetramat-enol	Sandy Clay	95	[1]
Spirotetramat	Clay	90	[1]
Spirotetramat-enol	Clay	90	[1]

Experimental Protocols

Modified QuEChERS Protocol for Spirotetramat and its Metabolites in Cabbage

This protocol is adapted from a study that successfully quantified Spirotetramat and its metabolites in cabbage.[2]

• Sample Preparation: Homogenize a representative sample of cabbage.

• Extraction:

  • Weigh 10.0 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile containing 1% formic acid.

  • Vortex for 10 minutes.

  • Add a salt mixture of 4 g anhydrous magnesium sulfate, 1 g sodium chloride, 1 g sodium citrate, and 0.5 g disodium (B8443419) hydrogen citrate.

  • Shake vigorously for 5 minutes.

  • Centrifuge at 8000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1.5 mL of the supernatant to a 2 mL centrifuge tube containing 20 mg PSA, 7.5 mg GCB, and 142.5 mg anhydrous MgSO₄.

  • Vortex for 1 minute.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Preparation:

  • Take an aliquot of the cleaned-up supernatant for LC-MS/MS analysis.

General QuEChERS Protocol for Spirotetramat and Spirotetramat-enol

This is a general protocol that can be adapted for various matrices.

• Sample Preparation: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Extraction:

  • Add 10-15 mL of acetonitrile (acidified with 1% formic acid is recommended).

  • Add the appropriate QuEChERS salt packet (e.g., AOAC or EN salts).

  • Shake vigorously for 1 minute.

  • Centrifuge for 5 minutes.

• d-SPE Cleanup:

  • Transfer an aliquot of the supernatant to a d-SPE tube containing a suitable combination of sorbents (e.g., PSA, C18, GCB).

  • Vortex for 1 minute.

  • Centrifuge for 5 minutes.

• Analysis:

  • The supernatant is ready for analysis by LC-MS/MS.

Visualizations

Caption: A generalized workflow for the QuEChERS extraction and cleanup process.

Caption: Factors influencing the recovery of Spirotetramat-enol.

References

• 1. tsijournals.com [tsijournals.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. Dissipation kinetics and exposure of spirotetramat and pymetrozine in open fields, a prelude to risk assessment of green bean consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Analysis of Spirotetramat-enol and its Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic peak resolution for Spirotetramat-enol and its isomers.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of Spirotetramat (B1682168) that I should be aware of during analysis?

A1: Spirotetramat itself can exist as cis- and trans- isomers, with the cis- isomer being the biologically active form. Its primary and most significant metabolite is Spirotetramat-enol. Furthermore, Spirotetramat-enol can exist as enantiomers (a pair of stereoisomers that are mirror images of each other), which may exhibit different biological activities and degradation rates. Therefore, depending on the scope of your research, you may need to resolve Spirotetramat from Spirotetramat-enol, and potentially separate the enantiomers of Spirotetramat-enol.

Q2: What are the typical chromatographic modes used for the analysis of Spirotetramat-enol?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common technique for the analysis of Spirotetramat and Spirotetramat-enol.[1][2][3][4] C18 columns are frequently used as the stationary phase, with a mobile phase typically consisting of a mixture of acetonitrile (B52724) and water.[1][2] For higher sensitivity and confirmation, HPLC coupled with tandem mass spectrometry (LC-MS/MS) is often employed.[2][4]

Q3: Why is the separation of Spirotetramat-enol isomers important?

A3: The different isomers of a compound can have distinct pharmacological, toxicological, and environmental fates. For pesticides like Spirotetramat, one enantiomer of a metabolite may be more active or persistent than the other. Regulatory agencies may require the separate evaluation of stereoisomers. Therefore, achieving good chromatographic resolution of these isomers is crucial for accurate quantification and risk assessment.

Troubleshooting Guides

Issue 1: Poor Resolution Between Spirotetramat and Spirotetramat-enol

Question: I am observing co-elution or poor separation between the Spirotetramat and Spirotetramat-enol peaks. How can I improve the resolution?

Answer:

Poor resolution between the parent compound and its enol metabolite is a common issue. Here are several parameters you can adjust:

• Mobile Phase Composition:

  • Decrease the organic solvent strength: In reversed-phase HPLC, decreasing the percentage of acetonitrile or methanol (B129727) in the mobile phase will increase the retention times of both compounds, which can lead to better separation.[5][6]

  • Optimize the gradient: If you are using a gradient elution, try making the gradient shallower. A slower increase in the organic solvent concentration can improve the resolution of closely eluting peaks.

• Flow Rate:

  • Reduce the flow rate: Lowering the flow rate can increase the efficiency of the separation and improve resolution, although it will also increase the analysis time.[6]

• Column Temperature:

  • Adjust the temperature: Changing the column temperature can affect the selectivity of the separation. Try decreasing or increasing the temperature in small increments (e.g., 5 °C) to see the effect on resolution. Higher temperatures generally lead to sharper peaks but may decrease retention.[6]

• Column Selection:

  • Consider a different stationary phase: If optimizing the mobile phase and other parameters does not yield satisfactory results, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase.[7]

Issue 2: Difficulty in Separating Spirotetramat-enol Isomers (Enantiomers)

Question: My chromatogram shows a single peak for Spirotetramat-enol, but I need to resolve its enantiomers. What should I do?

Answer:

The separation of enantiomers requires a chiral environment. Standard C18 columns will not resolve enantiomers. You will need to employ a chiral chromatography method:

• Chiral Stationary Phases (CSPs): This is the most common approach for enantioselective HPLC.

  • Polysaccharide-based CSPs: Columns with coated or immobilized cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel® OD, Chiralpak® AD) are widely used for the separation of a broad range of chiral compounds, including pesticides.

  • Pirkle-type CSPs: These are also effective for certain classes of compounds.

• Mobile Phase for Chiral Separations:

  • Normal-Phase: Often, a mixture of hexane (B92381) or heptane (B126788) with an alcohol like isopropanol (B130326) or ethanol (B145695) is used.

  • Reversed-Phase: Mobile phases consisting of acetonitrile or methanol and water or a buffer can also be used with certain CSPs.

  • Additives: Small amounts of additives like trifluoroacetic acid (TFA) or diethylamine (B46881) (DEA) may be required to improve peak shape and resolution.

• Method Development for Chiral Separations:

  • Screening: It is often necessary to screen several different chiral columns and mobile phase compositions to find the optimal conditions for your specific analytes.

  • Temperature: Temperature can have a significant impact on chiral separations. It is an important parameter to optimize.

Issue 3: Poor Peak Shape (Tailing, Fronting, or Broadening)

Question: The peaks for Spirotetramat-enol and its isomers are tailing, fronting, or are excessively broad. What are the possible causes and solutions?

Answer:

Poor peak shape can compromise resolution and the accuracy of quantification. Here is a systematic approach to troubleshooting this issue:

• Peak Tailing:

  • Cause: Secondary interactions between the analyte and the stationary phase (e.g., interaction of basic analytes with acidic silanols on the silica (B1680970) surface), or a column void.

  • Solution:

    • Mobile Phase pH: Adjusting the mobile phase pH can suppress the ionization of the analyte or the stationary phase, thus reducing secondary interactions. Using a buffer is highly recommended.

    • Use a high-purity, end-capped column: Modern columns are designed to minimize silanol (B1196071) interactions.

    • Add a competing base: For basic analytes, adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can improve peak shape.

    • Check for column voids: If the column is old or has been subjected to pressure shocks, a void may have formed at the inlet. This often requires column replacement.

• Peak Fronting:

  • Cause: Often caused by column overload (injecting too much sample) or a sample solvent that is stronger than the mobile phase.[8]

  • Solution:

    • Reduce injection volume or sample concentration: Try injecting a smaller volume or diluting your sample.[9][10]

    • Use a weaker sample solvent: Dissolve your sample in a solvent that is weaker than or has the same strength as the initial mobile phase.[9]

• Peak Broadening:

  • Cause: Can be due to extra-column volume, slow detector response, or a contaminated or degraded column.[9]

  • Solution:

    • Minimize tubing length and diameter: Use the shortest possible tubing with a small internal diameter to connect the injector, column, and detector.

    • Ensure proper detector settings: Check that the detector data acquisition rate is appropriate for the peak width.

    • Clean or replace the column: If the column is contaminated, flushing with a strong solvent may help. If it is degraded, it will need to be replaced.[9]

Data Presentation

Table 1: Example HPLC Methods for Spirotetramat and Spirotetramat-enol Separation

Parameter	Method 1	Method 2
Column	C18, 4.6 x 150 mm, 5 µm	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)	Acetonitrile
Flow Rate	1.0 mL/min	0.4 mL/min
Detection	UV at 250 nm	UV at 196 nm
Retention Time (Spirotetramat)	Not specified	8.518 min
Retention Time (Spirotetramat-enol)	Not specified	7.598 min
Reference	[2][3][4]	[1]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC for Spirotetramat and Spirotetramat-enol

This protocol is a general guideline based on published methods.[1][2][3][4] Optimization will be required for your specific instrumentation and samples.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water in a 60:40 (v/v) ratio. Filter and degas the mobile phase before use.

• Chromatographic Conditions:

  • Set the flow rate to 1.0 mL/min.

  • Set the column temperature to 30 °C.

  • Set the UV detector wavelength to 250 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

• Injection: Inject an appropriate volume (e.g., 10 µL) onto the column.

• Analysis: Record the chromatogram and determine the retention times for Spirotetramat and Spirotetramat-enol.

Protocol 2: Generalized Chiral HPLC for Spirotetramat-enol Enantiomers

As a specific published method for the chiral separation of Spirotetramat-enol was not identified, this protocol provides a starting point for method development based on common practices for chiral pesticide analysis.

• Instrumentation: High-Performance Liquid Chromatograph with a UV or Circular Dichroism (CD) detector.

• Chiral Column Selection: Screen several polysaccharide-based chiral stationary phases (e.g., cellulose or amylose derivatives). A common starting point is a Chiralcel® OD-H or Chiralpak® AD-H column.

• Mobile Phase Screening:

  • Normal-Phase: Start with a mobile phase of n-hexane and isopropanol (IPA) in a 90:10 (v/v) ratio. If resolution is poor, vary the percentage of IPA.

  • Reversed-Phase: If using a reversed-phase compatible chiral column, screen mobile phases of acetonitrile and water.

• Chromatographic Conditions:

  • Set the flow rate to 0.5 - 1.0 mL/min.

  • Set the column temperature to 25 °C. Temperature can be a critical parameter to optimize.

  • Set the detector to an appropriate wavelength (e.g., 250 nm).

• Sample Preparation: Dissolve the sample in the mobile phase or a miscible solvent.

• Injection: Inject a small volume (e.g., 5 µL) to avoid column overload.

• Optimization: Based on the initial screening results, optimize the mobile phase composition, flow rate, and temperature to achieve baseline resolution of the enantiomers.

Visualizations

Caption: Troubleshooting workflow for improving peak resolution.

Caption: Key factors influencing chromatographic peak resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. chromtech.com [chromtech.com]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. uhplcs.com [uhplcs.com]
• 9. mastelf.com [mastelf.com]
• 10. m.youtube.com [m.youtube.com]

challenges in quantifying Spirotetramat-enol in highly complex matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the quantification of Spirotetramat-enol and its parent compound, Spirotetramat (B1682168), in highly complex matrices.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Question: I am observing poor recovery of Spirotetramat-enol from my samples. What are the potential causes and solutions?

Answer:

Low recovery of Spirotetramat-enol can stem from several factors related to its chemical properties and the complexity of the matrix. Here are the primary causes and recommended troubleshooting steps:

• Suboptimal Extraction pH: Spirotetramat-enol is more polar than its parent compound, Spirotetramat. The pH of the extraction solvent can significantly impact its solubility and, therefore, its extraction efficiency.

  • Solution: Modify your extraction protocol by acidifying the solvent. The use of formic acid in the extraction solvent has been shown to improve the recovery of more polar metabolites.[1]

• Inadequate Sample Homogenization: Incomplete homogenization of the sample can lead to inefficient extraction of the analyte from the matrix.

  • Solution: Ensure thorough homogenization of your sample before extraction. For solid samples, consider cryogenic grinding to achieve a finer, more uniform particle size.

• Analyte Degradation: Spirotetramat-enol can be unstable during sample handling and extraction, potentially converting to other metabolites like Spirotetramat-ketohydroxy.[2]

  • Solution: Minimize sample handling time and keep samples cold throughout the preparation process. Process samples as quickly as possible after collection and store extracts at low temperatures, away from light.

• Inefficient Clean-up: Complex matrices contain numerous interfering compounds that can affect recovery during the clean-up step.

  • Solution: Optimize the solid-phase extraction (SPE) or dispersive solid-phase extraction (dSPE) clean-up step. For example, a combination of C18 and graphitized carbon black (GCB) sorbents can be effective for removing pigments and other interferences in plant matrices.

Question: My LC-MS/MS results are showing significant signal suppression for Spirotetramat-enol. How can I mitigate these matrix effects?

Answer:

Matrix effects, particularly ion suppression, are a common challenge in LC-MS/MS analysis of complex samples. Here are several strategies to address this issue:

• Matrix-Matched Calibration: This is the most common and effective way to compensate for matrix effects.

  • Protocol: Prepare calibration standards in a blank matrix extract that is free of the analyte. This ensures that the standards and the samples experience similar matrix effects, leading to more accurate quantification.[3]

• Use of Internal Standards: Isotopically labeled internal standards are highly effective for correcting both matrix effects and variations in sample preparation and instrument response.

  • Protocol: Add a known amount of an isotopically labeled analog of Spirotetramat-enol to all samples, blanks, and calibration standards at the beginning of the sample preparation process.

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components that cause ion suppression.

  • Caveat: Ensure that after dilution, the analyte concentration remains above the limit of quantification (LOQ) of your method.

• Optimized Chromatographic Separation: Improving the separation of Spirotetramat-enol from co-eluting matrix components can reduce ion suppression.

  • Solution: Experiment with different mobile phase compositions, gradients, and analytical columns (e.g., different stationary phases or particle sizes) to achieve better chromatographic resolution.

• Enhanced Sample Clean-up: A more rigorous clean-up procedure can remove a larger portion of the interfering matrix components.

  • Solution: Consider using different or multiple SPE sorbents. For instance, primary secondary amine (PSA) is often used to remove fatty acids, sugars, and other polar organic acids.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for quantifying Spirotetramat and its metabolites?

A1: The most prevalent and sensitive technique is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) or Ultra-High-Performance Liquid Chromatography with tandem Mass Spectrometry (UHPLC-MS/MS).[1][4] These methods offer high selectivity and sensitivity, which are crucial for detecting low concentrations in complex matrices. HPLC with a photodiode array (PDA) or UV detector has also been used, but it is generally less sensitive and specific than MS/MS detection.[5][6]

Q2: What is the QuEChERS method and why is it frequently used for Spirotetramat analysis?

A2: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a sample preparation technique that involves an acetonitrile-based extraction followed by a dispersive solid-phase extraction (dSPE) clean-up. It is widely adopted for pesticide residue analysis, including for Spirotetramat and its metabolites, due to its simplicity, high throughput, and effectiveness in removing a wide range of matrix interferences.[1][5]

Q3: What are the main metabolites of Spirotetramat that I should consider in my analysis?

A3: Spirotetramat is metabolized into several compounds in plants and soil. The primary metabolites that are often included in residue analysis are:

• Spirotetramat-enol

• Spirotetramat-enol-glucoside

• Spirotetramat-ketohydroxy

• Spirotetramat-monohydroxy[1][7]

The specific metabolites and their prevalence can vary depending on the matrix.[7] For regulatory purposes, the residue definition for compliance with the Maximum Residue Limit (MRL) in plant commodities is often the sum of Spirotetramat and Spirotetramat-enol, expressed as Spirotetramat.[8][9]

Q4: What are typical recovery rates and limits of quantification (LOQs) for Spirotetramat-enol?

A4: Acceptable recovery rates for method validation are generally within the 70-120% range, with a relative standard deviation (RSD) of less than 20%.[10] The Limit of Quantification (LOQ) is typically in the low µg/kg range, often around 0.01 mg/kg to 0.05 mg/kg, depending on the matrix and the sensitivity of the instrument.[5][6][10]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the analysis of Spirotetramat and its metabolites.

Table 1: Recovery and Precision Data for Spirotetramat and its Metabolites in Cabbage

Analyte	Spiked Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, n=5) (%)
Spirotetramat	0.01, 0.1, 2.0	96 - 102	< 2
Spirotetramat-enol	0.01, 0.1, 2.0	83 - 90	2 - 3
Spirotetramat-enol-glu	0.01, 0.1, 2.0	79 - 84	3 - 6
Spirotetramat-keto-hydroxy	0.01, 0.1, 2.0	102 - 107	2 - 4

Data sourced from a study on cabbage analysis.[10]

Table 2: Method Performance in Various Vegetables and Soil

Matrix	Analyte	Spiking Levels (mg/kg)	Recovery Range (%)	LOQ (mg/kg)
Okra, Brinjal, Chili, Soil	Spirotetramat & Spirotetramat-enol	0.03 - 1.00	82 - 97	0.03

Data from a study utilizing HPLC-PDA.[6][11]

Table 3: Limits of Quantification (LOQs) in Different Matrices

Matrix	Analyte(s)	LOQ (mg/kg)	Analytical Method
Mango, Cabbage	Spirotetramat & Spirotetramat-enol	0.05	HPLC-PDA
Various Plant Commodities	Spirotetramat & 4 metabolites	0.01 (for each analyte)	LC-MS/MS
Dry Beans, Kiwi Fruit	Spirotetramat & 4 metabolites	0.01 (for each analyte)	LC-MS/MS

Data compiled from multiple sources.[5][9][12]

Experimental Protocols & Visualizations

General Experimental Workflow for Spirotetramat-enol Quantification

The following diagram illustrates a typical workflow for the analysis of Spirotetramat-enol in a complex matrix, such as a plant-based food product.

Caption: A typical QuEChERS workflow for Spirotetramat-enol analysis.

Troubleshooting Logic for Low Analyte Recovery

This diagram outlines a logical approach to troubleshooting low recovery of Spirotetramat-enol.

Caption: A decision tree for troubleshooting low analyte recovery.

Signaling Pathway of Spirotetramat Metabolism

This diagram illustrates the metabolic conversion of Spirotetramat to Spirotetramat-enol and other key metabolites within a plant system.

Caption: Simplified metabolic pathway of Spirotetramat in plants.

References

• 1. The Residue and Dietary Risk Assessment of Spirotetramat and Its Four Metabolites in Cabbage Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fao.org [fao.org]
• 9. fao.org [fao.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. fao.org [fao.org]

mitigating matrix effects in LC-MS/MS analysis of (Rac)-Spirotetramat-enol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the LC-MS/MS analysis of (Rac)-Spirotetramat-enol.

Troubleshooting Guides & FAQs

Frequently Asked Questions

Q1: What are matrix effects and how do they affect the analysis of Spirotetramat-enol?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte, such as Spirotetramat-enol, by co-eluting compounds from the sample matrix.[1][2] This interference can lead to inaccurate quantification, poor reproducibility, and reduced sensitivity in LC-MS/MS analysis.[2][3] For instance, complex matrices like fruits, vegetables, and soil contain numerous endogenous components that can interfere with the ionization of Spirotetramat-enol in the mass spectrometer's ion source.[4]

Q2: I am observing significant signal suppression for Spirotetramat-enol. What are the most common causes?

A2: Signal suppression is a common manifestation of matrix effects.[3] The primary causes include:

• Co-eluting Matrix Components: Endogenous substances from the sample that elute at the same time as Spirotetramat-enol can compete for ionization, reducing the analyte's signal.[2]

• High Concentrations of Salts or Other Non-Volatile Compounds: These can alter the droplet formation and evaporation process in the electrospray ionization (ESI) source, leading to reduced ionization efficiency.

• Insufficient Sample Cleanup: Inadequate removal of matrix components during sample preparation is a frequent cause of signal suppression.

Q3: How can I quantitatively assess the matrix effect for my Spirotetramat-enol analysis?

A3: The matrix effect (ME) can be calculated by comparing the peak area of an analyte in a standard solution prepared in a pre-extracted blank matrix sample (spiked after extraction) with the peak area of the analyte in a pure solvent standard at the same concentration.[5] The formula is:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) x 100

A negative value indicates ion suppression, while a positive value indicates ion enhancement. An ME value between -20% and 20% is often considered acceptable.

Troubleshooting Common Issues

Issue	Possible Cause	Recommended Solution(s)
Low Recovery of Spirotetramat-enol	Inefficient extraction from the sample matrix. Adsorption of the analyte to sample containers or cleanup sorbents.	Optimize the extraction solvent; for example, using acidified acetonitrile (B52724) can improve the recovery of more polar metabolites like Spirotetramat-enol.[5][6] Evaluate different dispersive SPE (d-SPE) cleanup sorbents to minimize analyte loss.
Poor Reproducibility (High %RSD)	Inconsistent matrix effects between samples. Variability in the sample preparation procedure.	Implement the use of a stable isotope-labeled internal standard (SIL-IS) for Spirotetramat-enol to compensate for variations in matrix effects and sample preparation.[7][8] Ensure homogenization of the sample and precise execution of the sample preparation protocol.
Signal Enhancement/Suppression	Significant matrix effects from complex sample types.	Employ a robust sample cleanup strategy, such as a modified QuEChERS protocol with appropriate sorbents (e.g., PSA, C18, GCB, Z-Sep+).[5][9] Prepare calibration standards in a blank matrix extract (matrix-matched calibration) to compensate for consistent matrix effects.[10]
Peak Tailing or Splitting	Co-eluting interferences affecting the chromatography. High concentration of matrix components being injected.	Improve chromatographic separation by optimizing the mobile phase gradient and column chemistry. Dilute the final extract to reduce the concentration of injected matrix components.

Experimental Protocols

Modified QuEChERS Protocol for Spirotetramat-enol in Cabbage

This protocol is adapted from a validated method for the analysis of spirotetramat (B1682168) and its metabolites in cabbage.[5]

1. Sample Extraction:

• Homogenize 10.0 g of a representative cabbage sample.
• Place the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile containing 1% formic acid.
• Vortex for 10 minutes.
• Add 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄), 1 g of sodium chloride (NaCl), 1 g of sodium citrate, and 0.5 g of disodium (B8443419) hydrogen citrate.
• Shake vigorously for 5 minutes.
• Centrifuge at 8000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 1.5 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube.
• Add 20 mg of primary secondary amine (PSA), 7.5 mg of graphitized carbon black (GCB), and 142.5 mg of anhydrous MgSO₄.
• Vortex for 3 minutes.
• Centrifuge at 5000 rpm for 2 minutes.

3. Final Extract Preparation:

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Data Presentation

Table 1: Recovery of Spirotetramat-enol in Various Matrices using QuEChERS-based Methods

Matrix	Spiking Level (mg/kg)	Cleanup Sorbent(s)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Cabbage	0.01	PSA, GCB, MgSO₄	83	3	[5]
Cabbage	0.1	PSA, GCB, MgSO₄	90	2	[5]
Cabbage	2.0	PSA, GCB, MgSO₄	85	2	[5]
Mango	0.05	Not specified	72.72 - 86.76	Not specified	[11]
Cabbage	0.05	Not specified	74.82 - 86.92	Not specified	[11]
Citrus	Not specified	PSA, C18	75.93 - 114.85	< 12.32	[6]
Soil	Not specified	PSA, C18	75.93 - 114.85	< 12.32	[6]
Maize	0.1	Not specified	68	Not specified	[12]

Table 2: Matrix Effect of Spirotetramat-enol in Cabbage

Analyte	Matrix Effect (%)
Spirotetramat-enol	-25
Spirotetramat-enol-glu	-32
Spirotetramat-keto-hydroxy	-45

Data extracted from a study on cabbage, indicating ion suppression.[5]

Visualizations

Caption: Workflow for LC-MS/MS analysis of Spirotetramat-enol with matrix effect mitigation strategies.

Caption: Decision tree for troubleshooting matrix effects in Spirotetramat-enol analysis.

References

• 1. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. The Dispersive Methodology for Complex Matrices [labsertchemical.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 8. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of various clean-up sorbents in kale followed by LC-MS/MS analysis of pesticides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. eurl-pesticides.eu [eurl-pesticides.eu]

preventing the degradation of (Rac)-Spirotetramat-enol analytical standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of (Rac)-Spirotetramat-enol analytical standards.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-Spirotetramat-enol and why is its stability important?

A1: (Rac)-Spirotetramat-enol is the primary and more stable metabolite of the insecticide Spirotetramat. In analytical testing, particularly for residue analysis in food and environmental samples, the residue definition for regulatory purposes often includes both Spirotetramat and Spirotetramat-enol[1][2]. Therefore, the accuracy of analytical results relies on the stability of the (Rac)-Spirotetramat-enol analytical standard used for calibration and quantification. Degradation of the standard can lead to underestimation of the analyte in samples.

Q2: What are the main factors that can cause the degradation of (Rac)-Spirotetramat-enol analytical standards?

A2: The primary factors affecting the stability of Spirotetramat and its enol form are pH, temperature, and light. Spirotetramat itself is known to be unstable in neutral and alkaline conditions, readily hydrolyzing to Spirotetramat-enol. While the enol form is generally more stable, its long-term stability can still be influenced by the solvent used for the standard solution, storage temperature, and exposure to light.

Q3: What is the recommended solvent for preparing (Rac)-Spirotetramat-enol analytical standard solutions?

A3: Acetonitrile (B52724) is the most commonly recommended solvent for preparing stock and working solutions of Spirotetramat and its metabolites, including Spirotetramat-enol[3][4]. Methanol has also been used, but acetonitrile is often preferred for reversed-phase chromatography due to its lower viscosity and UV absorbance[5][6].

Q4: How should I store my (Rac)-Spirotetramat-enol analytical standard solutions?

A4: For long-term storage, it is recommended to store stock solutions of (Rac)-Spirotetramat-enol in a freezer at -20°C or below in amber vials to protect from light. For short-term use, refrigerated storage at 2-8°C is acceptable. One study has shown that Spirotetramat-enol is stable in a refrigerated acetonitrile solution for at least four weeks when stored in the dark[7].

Q5: Can I expect to see multiple peaks for (Rac)-Spirotetramat-enol in my chromatogram?

A5: Due to keto-enol tautomerism, it is possible to observe peak broadening or even peak splitting under certain chromatographic conditions. This is because the keto and enol forms can interconvert. To minimize this, it is recommended to control the mobile phase pH and temperature. Acidifying the mobile phase (e.g., with 0.1% formic acid) can help to drive the equilibrium towards a single form and improve peak shape[8][9][10][11].

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of (Rac)-Spirotetramat-enol.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Signal	Degradation of the analytical standard.	Prepare a fresh standard solution from a reliable source. Verify the storage conditions and age of the standard. Perform a stability check on your standard solution (see Experimental Protocols).
Improper instrument settings (MS/MS parameters).	Optimize MS/MS parameters (e.g., parent and product ions, collision energy) by infusing a fresh standard solution.
Matrix suppression effects.	Use matrix-matched calibration standards or a stable isotope-labeled internal standard. Optimize sample preparation to remove interfering matrix components. Dilute the sample extract.
Peak Tailing or Fronting	Secondary interactions with the stationary phase.	Acidify the mobile phase with a small amount of formic acid (e.g., 0.1%) to minimize interactions with residual silanols on the column.
Column overload.	Dilute the sample or standard and inject a smaller volume.
Column contamination or degradation.	Backflush the column with a strong solvent. If the problem persists, replace the column.
Split or Broad Peaks	Keto-enol tautomerism.	Increase the column temperature to accelerate the interconversion between tautomers, which can sometimes result in a single, sharper peak. Adjust the mobile phase pH to favor one tautomeric form.
Column void or channeling.	Replace the column.
Ghost Peaks	Carryover from a previous injection.	Inject a blank solvent run after a high-concentration sample to check for carryover. Implement a more rigorous needle wash protocol on the autosampler.
Contamination in the mobile phase or LC system.	Prepare fresh mobile phase using high-purity solvents. Flush the LC system thoroughly.
Inconsistent Retention Times	Fluctuation in mobile phase composition or flow rate.	Ensure the mobile phase is properly degassed. Check the pump for leaks and ensure it is delivering a consistent flow rate.
Temperature fluctuations.	Use a column oven to maintain a stable column temperature.

Data Presentation

Stability of (Rac)-Spirotetramat-enol in Various Matrices and Solutions

Matrix/Solvent	Storage Temperature	Duration	Stability	Reference
Frozen Tomato, Potato, Lettuce, Almond Nutmeat, French Beans, Tomato Paste	-18°C or below	~2 years	≥ 80% remaining	[2]
Acetonitrile Solution	4°C ± 3°C (refrigerated, dark)	At least 4 weeks	Stable	[7]

Note: Comprehensive long-term stability data for (Rac)-Spirotetramat-enol in various organic solvents at different temperatures is limited. It is highly recommended to perform an in-house stability study to confirm the stability of your standard solutions under your specific storage conditions.

Experimental Protocols

Protocol for In-House Stability Study of (Rac)-Spirotetramat-enol Analytical Standard Solution

Objective: To determine the stability of a (Rac)-Spirotetramat-enol analytical standard solution under specific storage conditions (solvent, temperature, time).

Materials:

• (Rac)-Spirotetramat-enol analytical standard of known purity

• High-purity solvents (e.g., acetonitrile, methanol)

• Volumetric flasks and pipettes

• Amber glass vials with screw caps

• HPLC-MS/MS system

• Calibrated balance

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of (Rac)-Spirotetramat-enol analytical standard.

  • Dissolve it in a known volume of the chosen solvent (e.g., acetonitrile) in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

• Preparation of Stability Samples:

  • Aliquot the stock solution into multiple amber glass vials.

  • Prepare a sufficient number of vials to be analyzed at each time point and storage condition.

• Storage Conditions:

  • Divide the vials into different sets for each storage condition to be tested (e.g., room temperature (~25°C), refrigerated (2-8°C), frozen (-20°C)).

  • Store the vials in the dark to prevent photodegradation.

• Analysis at Time Points:

  • Time Zero (T0): Immediately after preparation, analyze one of the vials to establish the initial concentration. This will be the reference point.

  • Subsequent Time Points: At predetermined intervals (e.g., 1 week, 2 weeks, 1 month, 3 months, 6 months), retrieve a vial from each storage condition.

  • Allow the vial to equilibrate to room temperature before opening.

  • Prepare a working solution from the stored stock solution and a fresh working solution from a newly prepared stock solution (or a freshly opened certified reference material).

  • Analyze both the stored and fresh working solutions using a validated HPLC-MS/MS method.

• Data Analysis:

  • Calculate the concentration of (Rac)-Spirotetramat-enol in the stored samples based on the calibration curve generated from the fresh standard.

  • Compare the concentration of the stored sample to the initial (T0) concentration.

  • The stability is often expressed as the percentage of the initial concentration remaining. A common acceptance criterion is that the concentration should be within ±10% of the initial concentration.

• Documentation:

  • Record all experimental details, including dates, temperatures, solvent used, concentrations, and analytical results.

Mandatory Visualizations

Caption: Primary degradation pathways of Spirotetramat.

Caption: Workflow for an in-house stability study of analytical standards.

References

• 1. chromforum.org [chromforum.org]
• 2. avoiding keto enol tautomerism in a compound in HPLC analysi - Chromatography Forum [chromforum.org]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. chromtech.com [chromtech.com]
• 7. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 8. longdom.org [longdom.org]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 11. agilent.com [agilent.com]

enhancing the extraction efficiency of Spirotetramat-enol from different soil types

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the extraction of Spirotetramat-enol from various soil matrices.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the extraction of Spirotetramat-enol from soil.

Q1: What are the most common methods for extracting Spirotetramat-enol from soil?

A1: The most prevalent and effective methods include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely adopted method for pesticide residue analysis. It involves an initial extraction with acetonitrile (B52724), often acidified, followed by a cleanup step using dispersive solid-phase extraction (d-SPE).[1][2][3]

• Solvent Extraction: This traditional method typically uses acetonitrile mixed with water and acidified with formic acid, followed by shaking or agitation.[4]

• Microwave-Assisted Extraction (MAE): This technique utilizes microwave energy to heat the solvent and soil sample, accelerating the extraction process. It often employs an acidic extraction solution containing cysteine hydrochloride.[5][6][7]

• Ultrasound-Assisted Extraction (UAE): Also known as sonication, this method uses high-frequency sound waves to agitate the sample and enhance solvent penetration.

Q2: My recovery of Spirotetramat-enol is consistently low. What are the potential causes and solutions?

A2: Low recovery can stem from several factors. Refer to the troubleshooting workflow below. Key areas to investigate include:

• Analyte Instability: Spirotetramat-enol can be unstable and may convert to other metabolites like Spirotetramat-ketohydroxy during extraction.[4] Working quickly and at cool temperatures can help.

• Suboptimal pH: The adsorption of Spirotetramat-enol to soil particles is influenced by pH.[8] Most successful protocols use an acidified extraction solvent (e.g., with formic acid) to improve the extraction of polar metabolites.[9][10]

• Inadequate Solvent Polarity: Using a solvent that is not polar enough may not efficiently extract Spirotetramat-enol. Acetonitrile is the most commonly recommended solvent.[1]

• Strong Soil Adsorption: Clay and soils with high organic matter can strongly adsorb the analyte. Ensure vigorous shaking or sonication to disrupt the soil matrix and allow for efficient partitioning into the solvent.

• Inefficient Cleanup: The cleanup step may be removing the analyte along with interferences. Evaluate the type and amount of sorbent used in the d-SPE step.

Q3: How does soil type affect extraction efficiency?

A3: Soil composition plays a critical role. Different soil types have varying levels of organic matter, clay content, and pH, which influence how strongly Spirotetramat-enol is bound to the soil matrix.[4][8] For example, higher recovery rates have been observed in sandy clay (95%) and loamy sand (94%) compared to clay soil (90%).[4] Researchers may need to adjust the extraction time, agitation intensity, or solvent-to-soil ratio for different soil types.

Q4: What is the purpose of the cleanup step and what sorbents should I use?

A4: The cleanup step, typically dispersive solid-phase extraction (d-SPE) in the QuEChERS method, is crucial for removing matrix co-extractives (e.g., organic acids, fatty acids, pigments) that can interfere with the final analysis.[1] Common sorbents include:

• Primary Secondary Amine (PSA): Removes organic acids, fatty acids, and sugars.

• Graphitized Carbon Black (GCB): Removes pigments and sterols.

• C18 (Octadecylsilane): Removes nonpolar interferences.

• Florisil: Has been shown to provide low matrix effects and good recoveries for Spirotetramat (B1682168) and its metabolites.[1]

The choice of sorbent depends on the specific soil matrix and potential interferences.

Q5: Which analytical technique is best for detecting Spirotetramat-enol after extraction?

A5: The two primary methods for analysis are:

• High-Performance Liquid Chromatography (HPLC): Often equipped with a Photo Diode Array (PDA) detector, HPLC is a robust and widely used technique for quantification.[2][8][11]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This method offers higher sensitivity and specificity, making it ideal for detecting trace levels of the analyte and confirming its identity.[1][5][9]

Data Presentation: Extraction Efficiency

The following table summarizes the recovery percentages of Spirotetramat-enol from different soil types as reported in scientific literature.

Soil Type	Extraction Method	Recovery (%)	Reference
Sandy Loam	Acetonitrile/Water + Formic Acid	93%	[4]
Loamy Sand	Acetonitrile/Water + Formic Acid	94%	[4]
Sandy Clay	Acetonitrile/Water + Formic Acid	95%	[4]
Clay Soil	Acetonitrile/Water + Formic Acid	90%	[4]
General Soil	HPLC Method (Acetonitrile, DCM)	82 - 97%	[8][11]
Various Soils	Modified QuEChERS	76 - 94%	[1]

Experimental Protocols

Protocol 1: Modified QuEChERS Method

This protocol is adapted from methodologies that emphasize efficiency and effectiveness for pesticide residue analysis.[1][9]

1. Sample Preparation:

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

2. Extraction:

• Add 10 mL of acetonitrile containing 1% formic acid to the tube.
• Add internal standards if necessary.
• Add a salt packet containing 4 g anhydrous magnesium sulfate, 1 g sodium chloride, 1 g sodium citrate, and 0.5 g disodium (B8443419) hydrogen citrate.
• Cap the tube tightly and shake vigorously for 1 minute.
• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube.
• The d-SPE tube should contain 200 mg of Florisil (or an alternative combination like 150 mg anhydrous MgSO₄, 50 mg PSA, and 7.5 mg GCB).
• Vortex for 30 seconds.
• Centrifuge at ≥3000 rcf for 5 minutes.

4. Final Preparation and Analysis:

• Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.
• The sample is now ready for analysis by HPLC or LC-MS/MS.

Protocol 2: Microwave-Assisted Extraction (MAE)

This protocol is based on the US EPA validated method for Spirotetramat and its metabolites.[5][6]

1. Sample Preparation:

• Weigh approximately 25 g of soil into a microwave extraction vessel.

2. Extraction:

• Prepare an extraction solvent consisting of a mixture of water (containing 8 g/L cysteine hydrochloride), acetonitrile, ethyl acetate, and formic acid.
• Add the extraction solvent to the soil sample in the vessel.
• Add isotopically labeled internal standards for quantification.
• Perform microwave extraction according to the instrument's recommended program for pesticide residues in soil.

3. Final Preparation and Analysis:

• After extraction, allow the vessel to cool.
• Filter an aliquot of the extract.
• The extract can be directly analyzed by LC-MS/MS. Quantification is based on the comparison of peak areas with known standards and internal standards.

Visualizations

Caption: General experimental workflow for Spirotetramat-enol extraction.

Caption: Troubleshooting decision tree for low recovery issues.

References

• 1. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tsijournals.com [tsijournals.com]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Residue and Dietary Risk Assessment of Spirotetramat and Its Four Metabolites in Cabbage Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 10. fao.org [fao.org]
• 11. academic.oup.com [academic.oup.com]

method refinement for the simultaneous analysis of Spirotetramat and its key metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the simultaneous analysis of Spirotetramat (B1682168) and its key metabolites. The information is tailored for researchers, scientists, and drug development professionals utilizing analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the key metabolites of Spirotetramat that should be included in a simultaneous analysis?

A1: The primary metabolites of Spirotetramat that are commonly monitored alongside the parent compound are:

• Spirotetramat-enol (B-enol): Formed by the hydrolysis of the ethoxycarbonyl group.[1]

• Spirotetramat-ketohydroxy (B-keto): Results from the hydroxylation of Spirotetramat-enol.[1]

• Spirotetramat-monohydroxy (B-mono): Formed by the reduction of the enol double bond.[1]

• Spirotetramat-enol-glucoside (B-glu): A conjugated metabolite of Spirotetramat-enol.[2][3]

Q2: Which analytical technique is most suitable for the simultaneous analysis of Spirotetramat and its metabolites?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for this analysis.[2][4][5] It offers the high sensitivity and selectivity required for detecting these compounds at low concentrations in complex matrices. HPLC with a photodiode array detector has also been used, but it may lack the sensitivity of MS/MS detection.[6][7]

Q3: What is the recommended sample preparation method for various matrices?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and effective technique for extracting Spirotetramat and its metabolites from diverse matrices like fruits, vegetables, and soil.[5][6][8] Modifications to the standard QuEChERS protocol, such as using acidified acetonitrile (B52724) for extraction, can improve the recovery of all target analytes.[5][9]

Q4: How can matrix effects be minimized in the analysis?

A4: Matrix effects, which can cause ion suppression or enhancement, are a common challenge. To mitigate these, the use of matrix-matched calibration curves is highly recommended.[9] Additionally, optimizing the cleanup step in the QuEChERS protocol, for instance by using a combination of sorbents like PSA (Primary Secondary Amine) and GCB (Graphitized Carbon Black), can help remove interfering matrix components.[4][9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low recovery of polar metabolites (e.g., Spirotetramat-enol-glucoside)	- Inefficient extraction from the sample matrix.- Loss during the cleanup step.	- Use an acidified extraction solvent (e.g., acetonitrile with 1% acetic or formic acid) to improve the extraction of polar compounds.[5][9]- Evaluate different cleanup sorbents. For highly pigmented matrices, GCB is effective, but it may retain planar analytes. Optimize the amount of sorbent used.
Poor peak shape for some analytes	- Inappropriate mobile phase composition or gradient.- Column degradation or contamination.	- Optimize the mobile phase. A gradient elution with acetonitrile and water (often with additives like formic acid or ammonium (B1175870) formate) is typically used.[4]- Use a guard column to protect the analytical column.- If the problem persists, try a new column of the same type.
Inconsistent quantification results	- Matrix effects.- Instability of analytical standards.	- Prepare matrix-matched standards for calibration to compensate for matrix-induced signal suppression or enhancement.[9]- Prepare fresh standard solutions regularly and store them under appropriate conditions (e.g., refrigerated and protected from light).[10][11]
No or low signal for all analytes in MS/MS	- Incorrect MS/MS parameters (e.g., precursor/product ions, collision energy).- Source contamination.	- Verify the MRM (Multiple Reaction Monitoring) transitions and collision energies for each analyte. These are often available in published methods.[9]- Clean the mass spectrometer's ion source according to the manufacturer's instructions.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the simultaneous analysis of Spirotetramat and its metabolites by LC-MS/MS.

Table 1: Typical LC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Spirotetramat	374.2	302.2
Spirotetramat-enol	302.2	230.1
Spirotetramat-ketohydroxy	318.2	216.1
Spirotetramat-monohydroxy	304.2	216.1
Spirotetramat-enol-glucoside	464.2	302.2

Note: Specific ions may vary slightly depending on the instrument and ionization conditions.

Table 2: Method Performance Data from Various Studies

Matrix	LOQ (mg/kg)	Recovery (%)	RSD (%)	Reference
Fruits and Vegetables	0.01	82-110	<14	[5]
Cabbage	0.01	74-110	1-6	[9]
Spinach, Soil, Water	0.0006-0.0019	81-103	1.5-7.9	[4]
Mango and Cabbage (HPLC-PDA)	0.05	72.7-86.9	N/A	[6]

Experimental Protocols

Sample Preparation using Modified QuEChERS

This protocol is a general guideline based on several published methods.[5][9]

• Homogenization: Homogenize 10 g of the sample (e.g., fruit, vegetable) with 10 mL of acetonitrile containing 1% (v/v) acetic acid.

• Extraction: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Centrifugation: Shake vigorously for 1 minute and then centrifuge at ≥4000 rpm for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction): Take a 1 mL aliquot of the supernatant and add it to a microcentrifuge tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, and for highly pigmented samples, 50 mg GCB).

• Final Centrifugation: Vortex for 30 seconds and centrifuge at ≥10000 rpm for 5 minutes.

• Filtration and Analysis: Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased while increasing mobile phase B over a run time of 5-10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Source Parameters: Optimize source temperature, gas flows, and capillary voltage according to the specific instrument.

Visualizations

Caption: A typical experimental workflow for the analysis of Spirotetramat and its metabolites.

Caption: Simplified metabolic pathway of Spirotetramat.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. Simultaneous determination of spirotetramat and its four metabolites in Spinacia oleracea L . , soil and water using liquid chromatography-tandem mass spectrometry | Semantic Scholar [semanticscholar.org]
• 5. Simultaneous determination of spirotetramat and its four metabolites in fruits and vegetables using a modified quick, easy, cheap, effective, rugged, and safe method and liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 8. SETAC North America 44th Annual Meeting [setac.confex.com]
• 9. mdpi.com [mdpi.com]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 11. epa.gov [epa.gov]

Technical Support Center: Improving the Solubility of (Rac)-Spirotetramat-enol for Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are encountering challenges with the solubility of (Rac)-Spirotetramat-enol in their cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is (Rac)-Spirotetramat-enol and why is its solubility a concern in cell-based assays?

(Rac)-Spirotetramat-enol is the active metabolite of the insecticide Spirotetramat. It functions by inhibiting acetyl-CoA carboxylase (ACC), a key enzyme in lipid biosynthesis.[1] Like many hydrophobic compounds, (Rac)-Spirotetramat-enol has poor aqueous solubility, which can lead to precipitation in cell culture media. This precipitation can cause inaccurate dosing, cellular toxicity from the solid particles, and interference with assay measurements.[2]

Q2: What is the recommended solvent for preparing a stock solution of (Rac)-Spirotetramat-enol?

Q3: What is the maximum concentration of DMSO that can be used in cell culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the cell culture medium should be kept as low as possible. A final concentration of less than 0.5% is generally recommended, with a concentration below 0.1% being ideal to minimize any potential effects of the solvent on the cells.[2][6] It is crucial to include a vehicle control (media with the same final concentration of DMSO without the compound) in all experiments.[2]

Q4: My compound precipitates when I add the DMSO stock solution to the cell culture medium. What can I do?

This is a common issue known as "crashing out," which occurs when the hydrophobic compound is rapidly transferred from a high-concentration organic stock to an aqueous environment. The troubleshooting guide below provides detailed steps to address this issue.

Troubleshooting Guide: Compound Precipitation in Cell Culture Media

This guide provides a systematic approach to resolving precipitation issues with (Rac)-Spirotetramat-enol in your cell-based assays.

Issue: Immediate Precipitation Upon Dilution

Potential Cause:

• Solvent Shock: Rapid dilution of a concentrated DMSO stock in aqueous media can cause the compound to immediately precipitate.[2]

• Exceeding Aqueous Solubility: The final concentration of the compound in the cell culture medium is higher than its aqueous solubility limit.

Solutions:

• Optimize Dilution Technique:

  • Pre-warm the cell culture medium to 37°C before use.[2][3]

  • Add the DMSO stock solution dropwise to the pre-warmed medium while gently vortexing or swirling the tube.[2][3] This helps to ensure rapid and even dispersion of the compound.

  • Consider a serial dilution approach. First, create an intermediate dilution of the stock solution in a small volume of pre-warmed medium, and then add this intermediate dilution to the final volume of the medium.[2]

• Determine the Maximum Soluble Concentration:

  • Perform a solubility test to find the highest concentration of (Rac)-Spirotetramat-enol that remains in solution in your specific cell culture medium. A detailed protocol for this is provided below.

Issue: Precipitation Over Time During Incubation

Potential Cause:

• Temperature Fluctuations: Repeatedly removing the culture plates from the incubator can cause temperature changes that may affect the compound's solubility.

• Evaporation: Evaporation of the medium from the wells can increase the compound's concentration, leading to precipitation.

• Interaction with Media Components: Components in the cell culture medium, such as salts and proteins, can sometimes interact with the compound and reduce its solubility over time.[7]

Solutions:

• Maintain Stable Incubation Conditions: Minimize the time that culture plates are outside the incubator.

• Prevent Evaporation: Use culture plates with low-evaporation lids or seal the plates with a gas-permeable membrane, especially for long-term experiments. Ensure the incubator has adequate humidity.[7]

• Consider Alternative Formulation Strategies: If precipitation persists, explore the use of solubility-enhancing excipients as described in the advanced strategies section below.

Quantitative Data: Solubility of Spirotetramat

While specific quantitative solubility data for (Rac)-Spirotetramat-enol is limited, the following table provides the solubility of its parent compound, Spirotetramat, in various solvents. This can serve as a useful reference point.

Solvent	Solubility at 20°C (g/L)
Water (pH 7)	0.0299[8][9][10]
DMSO	200 - 300[4][5]
Ethanol	44[4][10]
Acetone	100 - 120[4][5][10]
Dichloromethane	>600[5][10]
Ethyl Acetate	67[4][10]
Toluene	60[4][10]

(Rac)-Spirotetramat-enol has been reported to be slightly soluble in DMSO, methanol, and chloroform.

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration in Cell Culture Medium

This protocol will help you determine the highest concentration of (Rac)-Spirotetramat-enol that can be used in your cell-based assays without precipitation.

Materials:

• (Rac)-Spirotetramat-enol

• DMSO

• Your complete cell culture medium (pre-warmed to 37°C)

• 96-well plate

• Microplate reader (optional, for quantitative assessment)

Procedure:

• Prepare a High-Concentration Stock Solution: Dissolve (Rac)-Spirotetramat-enol in 100% DMSO to create a concentrated stock solution (e.g., 50 mM).

• Create Serial Dilutions in DMSO: Prepare a series of 2-fold serial dilutions of the stock solution in DMSO.

• Add to Cell Culture Medium: In a 96-well plate, add a fixed volume (e.g., 2 µL) of each DMSO dilution to a corresponding well containing a fixed volume (e.g., 198 µL) of pre-warmed complete cell culture medium. Include a well with only DMSO and medium as a control.

• Incubate and Observe: Incubate the plate at 37°C and 5% CO2.

• Assess Precipitation: Visually inspect the wells for any signs of cloudiness or precipitate at various time points (e.g., immediately, 2, 6, and 24 hours).[3] For a more quantitative measurement, you can read the absorbance of the plate at a wavelength of 600-650 nm. An increase in absorbance indicates precipitation.[3] The highest concentration that remains clear is your maximum soluble concentration.

Protocol 2: Advanced Solubility Enhancement with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility.[11]

Materials:

• (Rac)-Spirotetramat-enol

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• DMSO

• Your complete cell culture medium (pre-warmed to 37°C)

Procedure:

• Prepare a (Rac)-Spirotetramat-enol Stock Solution: Dissolve the compound in a minimal amount of DMSO.

• Prepare a Cyclodextrin Solution: Prepare a solution of HP-β-CD in your cell culture medium. The concentration will need to be optimized, but a starting point could be a 1-5% (w/v) solution.

• Complexation: Slowly add the (Rac)-Spirotetramat-enol DMSO stock solution to the HP-β-CD solution while vortexing.

• Incubation: Allow the mixture to incubate, with stirring, for a period of time (e.g., 1-24 hours) at room temperature or 37°C to facilitate the formation of the inclusion complex.

• Sterile Filtration: Sterilize the final solution by passing it through a 0.22 µm filter before adding it to your cells.

• Validation: It is recommended to confirm that the use of HP-β-CD does not interfere with your specific cell-based assay.

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathway of ACC Inhibition by (Rac)-Spirotetramat-enol

(Rac)-Spirotetramat-enol inhibits Acetyl-CoA Carboxylase (ACC), which is a critical enzyme in the de novo fatty acid synthesis pathway. This inhibition has downstream effects on several signaling pathways implicated in cell growth and proliferation.

References

• 1. Spirotetramat - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Spirotetramat [agrocarechem.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. medchemexpress.cn [medchemexpress.cn]
• 7. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Spirotetramat (Ref: BYI 08330) [sitem.herts.ac.uk]
• 10. fao.org [fao.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: (Rac)-Spirotetramat-enol Stability in Frozen Samples

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on assessing the stability of (Rac)-Spirotetramat-enol in frozen samples. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of (Rac)-Spirotetramat-enol in frozen samples?

A: Studies have demonstrated that spirotetramat (B1682168) and its metabolite, spirotetramat-enol, are stable for extended periods when stored at or below -18°C. In various plant matrices such as kiwi fruit and dry beans, both compounds have been shown to be stable for at least 18 months.[1] For other commodities like tomato, lettuce, and potato, stability has been confirmed for up to 2 years under frozen conditions.[1][2]

Q2: What is the recommended storage temperature for samples containing (Rac)-Spirotetramat-enol?

A: For long-term storage, it is recommended to keep samples at ≤ -18°C.[1] For even greater assurance of stability, especially in the absence of specific long-term data for your matrix, storage at ≤ -70°C is a conservative and advisable approach.

Q3: How many freeze-thaw cycles can my samples undergo without compromising the integrity of (Rac)-Spirotetramat-enol?

A: While specific data on freeze-thaw cycles for (Rac)-Spirotetramat-enol is not extensively detailed in the provided search results, general best practices for small molecule stability testing recommend evaluating a minimum of three freeze-thaw cycles. It is crucial to mimic the handling conditions your actual study samples will experience during this evaluation.

Q4: What analytical methods are suitable for quantifying (Rac)-Spirotetramat-enol in biological samples?

A: High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS) is a commonly used and highly sensitive method for the quantification of spirotetramat and its metabolites, including spirotetramat-enol.[1][3] High-Pressure Liquid Chromatography (HPLC) with a photodiode array detector is also a viable method.[4][5][6]

Q5: What are the potential degradation pathways for (Rac)-Spirotetramat-enol during storage?

A: Spirotetramat is known to degrade into several metabolites, with spirotetramat-enol being a primary one.[7] The stability of the enol form itself is generally good under frozen conditions. However, factors such as pH can influence its stability. For instance, spirotetramat rapidly hydrolyzes to spirotetramat-enol at a basic pH.[8] It is important to consider the pH of your sample matrix and extraction solutions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low recovery of (Rac)-Spirotetramat-enol from stored samples.	Degradation due to improper storage temperature.	Ensure samples are consistently stored at ≤ -18°C or colder. Verify freezer temperature logs.
Multiple, unplanned freeze-thaw cycles.	Aliquot samples upon initial processing to avoid repeated thawing of the bulk sample.
Inefficient extraction from the sample matrix.	Optimize your extraction procedure. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is effective for extracting spirotetramat and its metabolites.[4][5][6][8]
High variability in analyte concentration between aliquots of the same sample.	Non-homogenous sample.	Ensure thorough homogenization of the sample before aliquoting.
Inconsistent sample handling during the thawing process.	Standardize the thawing procedure for all samples. Thawing on ice is a common and recommended practice.
Presence of unexpected peaks in the chromatogram.	Contamination of the sample or analytical system.	Review all sample handling steps for potential sources of contamination. Clean the analytical instrument as per the manufacturer's instructions.
Degradation of the analyte into other metabolites.	Investigate the potential degradation pathways of spirotetramat-enol under your specific sample conditions. Adjust pH or use stabilizing agents if necessary.

Experimental Protocols

Protocol for Assessing Long-Term Stability

This protocol outlines the steps to evaluate the long-term stability of (Rac)-Spirotetramat-enol in a frozen biological matrix.

1. Sample Preparation:

• Select a representative blank biological matrix (e.g., plasma, tissue homogenate).
• Spike the matrix with a known concentration of (Rac)-Spirotetramat-enol at low and high concentration levels.
• Homogenize the spiked matrix thoroughly.
• Divide the homogenate into multiple aliquots in appropriate storage vials.

2. Storage:

• Store the aliquots at the intended long-term storage temperature (e.g., -20°C and -80°C).
• Designate specific time points for analysis (e.g., 0, 1, 3, 6, 12, 18, and 24 months).

3. Analysis:

• At each time point, retrieve a set of low and high concentration aliquots from each storage temperature.
• Prepare freshly spiked calibration and quality control (QC) samples.
• Extract (Rac)-Spirotetramat-enol from the stored samples and freshly prepared standards/QCs using a validated extraction method (e.g., QuEChERS).
• Analyze the extracts using a validated analytical method (e.g., LC-MS/MS).

4. Data Evaluation:

• Calculate the concentration of (Rac)-Spirotetramat-enol in the stored samples against the freshly prepared calibration curve.
• Compare the mean concentration of the stored samples to the nominal concentration (time point 0).
• The analyte is considered stable if the mean concentration is within ±15% of the nominal concentration.

Protocol for Assessing Freeze-Thaw Stability

1. Sample Preparation:

• Prepare spiked low and high concentration QC samples in the biological matrix of interest as described in the long-term stability protocol.

2. Freeze-Thaw Cycles:

• Freeze the samples at the intended storage temperature for at least 12 hours.
• Thaw the samples completely at room temperature or on ice.
• Repeat this freeze-thaw cycle for a predetermined number of cycles (e.g., three or five).

3. Analysis:

• After the final thaw cycle, extract and analyze the samples along with freshly prepared calibration standards and QC samples that have not undergone freeze-thaw cycles (time point 0).

4. Data Evaluation:

• Calculate the concentration of (Rac)-Spirotetramat-enol in the freeze-thaw samples.
• Compare the mean concentration of the freeze-thaw samples to the mean concentration of the baseline (time point 0) samples.
• The analyte is considered stable if the mean concentration is within ±15% of the baseline concentration.

Quantitative Data Summary

Table 1: Summary of (Rac)-Spirotetramat-enol Stability Data

Matrix	Storage Temperature	Duration	Finding	Reference
Kiwi Fruit	≤ -18°C	18 months (545 days)	Stable	[1]
Dry Beans	≤ -18°C	18 months (548 days)	Stable	[1]
Tomato, Lettuce, French Beans, Tomato Paste, Potato, Almond Nutmeat	Frozen	Up to 2 years	Stable (≥80% remaining)	[1]
Banana (with and without peel), Coffee Beans	Frozen	Duration of field trial sample storage	Stable	[2]
Surface Water (spiked with BYI08330-enol)	< -18°C and < 6°C	140 days	Stable (mean recoveries 76-113%)	[9]

Visualizations

Caption: Workflow for assessing the stability of (Rac)-Spirotetramat-enol in frozen samples.

Caption: Logical troubleshooting flow for stability testing issues.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. downloads.regulations.gov [downloads.regulations.gov]

Reference Data & Comparative Studies

Comparative Efficacy of Spirotetramat and Its Metabolite Spirotetramat-enol Against Agricultural Pests

A comprehensive guide for researchers on the bioactivity, metabolic activation, and enantiomeric specificity of the insecticide Spirotetramat.

Spirotetramat, a member of the tetramic acid chemical class, is a widely utilized insecticide known for its unique ambimobile systemic properties, allowing it to be transported both upwards via the xylem and downwards via the phloem within plants. This characteristic makes it particularly effective against sucking pests that feed on various plant tissues. A key aspect of its mode of action is its role as a pro-insecticide; it is metabolically converted within the plant into its active form, Spirotetramat-enol. This guide provides a detailed comparison of the efficacy of the parent compound, Spirotetramat, and its biologically active enol metabolite, with a particular focus on the differential activity of the enol's enantiomers.

Mechanism of Action: A Pro-Insecticide's Journey

Spirotetramat itself exhibits limited insecticidal activity. Its efficacy is contingent upon its hydrolysis to Spirotetramat-enol after being absorbed by the plant. This conversion is a crucial step in its bioactivation pathway. The resulting enol form is the actual toxicant that targets the insect's lipid biosynthesis.

The primary target of Spirotetramat-enol is the enzyme Acetyl-CoA Carboxylase (ACC). This enzyme plays a vital role in the first committed step of fatty acid synthesis. By inhibiting ACC, Spirotetramat-enol disrupts the production of essential lipids in susceptible insects, leading to a halt in their development and reproduction, and eventual death. This mode of action is particularly effective against juvenile stages of pests such as aphids, whiteflies, and psyllids.

Caption: Bioactivation pathway of Spirotetramat and its mode of action.

Enantioselectivity: The Chiral Aspect of Efficacy

Spirotetramat-enol is a chiral molecule, existing as two enantiomers: (+)-Spirotetramat-enol and (-)-Spirotetramat-enol. Research has demonstrated a significant difference in the insecticidal activity between these two forms, a phenomenon known as enantioselectivity.

Studies on key agricultural pests such as the cotton aphid (Aphis gossypii) and the green peach aphid (Myzus persicae) have consistently shown that the (+)-enol enantiomer is significantly more potent than the (-)-enol enantiomer. This suggests that the target site, ACC, in these insects has a stereospecific binding preference for the (+)-form.

Quantitative Efficacy Comparison

The following tables summarize the comparative insecticidal activity of Spirotetramat and the enantiomers of its active metabolite, Spirotetramat-enol, against various sucking pests. The data is presented as the median lethal concentration (LC50), which is the concentration of a substance required to kill 50% of a test population. Lower LC50 values indicate higher toxicity and greater efficacy.

Table 1: Comparative Toxicity against Cotton Aphid (Aphis gossypii)

Compound	LC50 (mg/L)	Relative Potency ((+)-enol = 100)
Spirotetramat	1.15	32.2
(rac)-Spirotetramat-enol	0.70	52.9
(+)-Spirotetramat-enol	0.37	100
(-)-Spirotetramat-enol	23.32	1.6

Table 2: Comparative Toxicity against Green Peach Aphid (Myzus persicae)

Compound	LC50 (mg/L)	Relative Potency ((+)-enol = 100)
Spirotetramat	1.05	41.9
(rac)-Spirotetramat-enol	0.73	60.3
(+)-Spirotetramat-enol	0.44	100
(-)-Spirotetramat-enol	14.86	3.0

Table 3: Comparative Toxicity against Western Flower Thrips (Frankliniella occidentalis)

Compound	LC50 (mg/L)	Relative Potency ((+)-enol = 100)
(+)-Spirotetramat-enol	1.48	100
(-)-Spirotetramat-enol	13.90	10.6

Analysis of Data:

• Bioactivation is Key: The data clearly shows that the active metabolite, Spirotetramat-enol (in both its racemic and enantiopure forms), is more potent than the parent pro-insecticide, Spirotetramat. For instance, against A. gossypii, (+)-Spirotetramat-enol (LC50 = 0.37 mg/L) is over three times more toxic than Spirotetramat (LC50 = 1.15 mg/L).

• Pronounced Enantioselectivity: The most striking finding is the vast difference in efficacy between the two enantiomers. The (+)-enol is dramatically more toxic to the tested pests than the (-)-enol. Against the cotton aphid, the (+)-enol is approximately 63 times more potent than the (-)-enol. Similarly, for the green peach aphid, the (+)-enol is about 34 times more effective.

• Racemic Mixture Performance: The racemic mixture, (rac)-Spirotetramat-enol, which contains a 50:50 mix of both enantiomers, shows an intermediate toxicity. Its efficacy is higher than the pro-insecticide Spirotetramat but significantly lower than the pure (+)-enol. This is expected, as the (-)-enol in the mixture contributes very little to the overall insecticidal activity.

Experimental Protocols

The data presented above was generated using standardized bioassay methodologies designed to assess the toxicity of insecticides. Below is a detailed description of a representative experimental protocol.

Methodology: Leaf-Dip Bioassay for Aphid Toxicity

This method is commonly used to determine the LC50 values for insecticides against aphids.

• Insect Rearing: Pest colonies (e.g., Aphis gossypii) are maintained on untreated host plants (e.g., cotton seedlings) in a controlled environment (e.g., 25±1°C, 60-70% relative humidity, 16:8 h light:dark photoperiod) to ensure a consistent supply of healthy, uniform-aged insects for testing.

• Preparation of Test Solutions:

  • Stock solutions of the test compounds (Spirotetramat, (rac)-enol, (+)-enol, (-)-enol) are prepared in a suitable solvent such as acetone (B3395972) or dimethyl sulfoxide (B87167) (DMSO).

  • A series of graded concentrations are prepared by diluting the stock solutions with distilled water containing a small amount of a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure even spreading on the leaf surface.

• Bioassay Procedure:

  • Fresh, untreated leaves from the host plant are excised.

  • Each leaf is dipped into one of the test solutions for a standardized period (e.g., 10-15 seconds).

  • A control group is prepared by dipping leaves in the solvent-surfactant solution without any test compound.

  • The treated leaves are allowed to air dry completely.

  • The stems of the dried leaves are wrapped in moist cotton and placed individually into petri dishes or similar containers.

  • A set number of adult aphids (e.g., 20-30) are carefully transferred onto the surface of each treated leaf.

• Incubation and Mortality Assessment:

  • The petri dishes are maintained under the same controlled environmental conditions used for insect rearing.

  • Mortality is assessed after a specific time interval, typically 48 or 72 hours. Aphids that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis:

  • The mortality data from the different concentrations are corrected for any control mortality using Abbott's formula.

  • The corrected mortality data is then subjected to probit analysis to calculate the LC50 values, their 95% confidence limits, and the slope of the concentration-mortality line.

Caption: Standardized workflow for a leaf-dip bioassay experiment.

Unraveling Ketoenol Insecticide Cross-Resistance: A Comparative Analysis of Spirotetramat-enol

For researchers, scientists, and professionals in drug development, understanding the nuances of insecticide resistance is paramount. This guide provides a comprehensive comparison of Spirotetramat-enol and other ketoenol insecticides, focusing on the critical issue of cross-resistance. By presenting supporting experimental data, detailed methodologies, and visual representations of the underlying biological pathways, this document aims to facilitate a deeper understanding of resistance mechanisms and inform the development of more robust pest management strategies.

Performance Comparison of Ketoenol Insecticides

The development of resistance to ketoenol insecticides, a class of compounds that inhibit acetyl-CoA carboxylase (ACC), is a growing concern in pest management. Cross-resistance, where resistance to one insecticide confers resistance to another within the same chemical class, is a significant challenge. The following tables summarize quantitative data from various studies, illustrating the cross-resistance patterns observed between Spirotetramat-enol and other ketoenol insecticides in several key pest species.

Table 1: Cross-Resistance of Aleyrodes proletella (Cabbage Whitefly) to Ketoenol Insecticides

Strain	Insecticide	LC50 (mg L⁻¹)	Resistance Ratio (RR)
Susceptible	Spiromesifen (B166731)	2.75	-
Spirotetramat (B1682168)	3.54	-
Resistant (5/19 - Belgium)	Spiromesifen	>200	>72.7
Spirotetramat	>200	>56.5
Resistant (2/20 - Germany)	Spiromesifen	154.2	56.1
Spirotetramat	56.7	16.0
Resistant (6/20 - Germany)	Spiromesifen	>200	>72.7
Spirotetramat	>200	>56.5

Data sourced from a 2024 study on Aleyrodes proletella resistance, demonstrating significant cross-resistance between spiromesifen and spirotetramat in field-collected strains.

Table 2: Cross-Resistance of Panonychus citri (Citrus Red Mite) to Ketoenol Insecticides

Strain	Insecticide	LC50 (mg L⁻¹)	Resistance Ratio (RR)
Susceptible (LS-FJ)	Spirotetramat	0.04	-
Spirodiclofen (B1663620)	0.12	-
Spiromesifen	0.25	-
Resistant (ST-NK)	Spirotetramat	70.33	1668.4
Spirodiclofen	8.98	75.0
Spiromesifen	7.92	31.7

Data from a 2022 study on a spirotetramat-resistant strain of Panonychus citri, showing high levels of cross-resistance to spirodiclofen and spiromesifen.[1]

Table 3: Susceptibility of Tetranychus urticae (Two-Spotted Spider Mite) to Ketoenol Insecticides

Acaricide	LC50 (ppm)
Spiromesifen	0.29
Spirotetramat	20.54

This table presents the baseline susceptibility of a laboratory population of T. urticae to spiromesifen and spirotetramat, indicating a lower intrinsic toxicity of spirotetramat to this species compared to spiromesifen.[2][3]

Experimental Protocols

The data presented above were generated using standardized bioassay techniques. Understanding these methodologies is crucial for interpreting the results and for designing future resistance monitoring studies.

Leaf-Dip Bioassay for Whiteflies (Bemisia tabaci, Aleyrodes proletella)

This method is commonly used to assess the toxicity of systemic insecticides to sucking insects.

• Insect Collection and Rearing: Field populations of whiteflies are collected and reared on suitable host plants (e.g., cotton, cabbage) in a controlled environment to obtain a sufficient number of individuals for testing. A susceptible laboratory strain is maintained as a reference.

• Insecticide Solution Preparation: Serial dilutions of the technical grade or formulated insecticide are prepared in a suitable solvent (e.g., acetone) and then diluted with water containing a surfactant (e.g., Triton X-100) to ensure even spreading on the leaf surface. A control solution contains only the solvent and surfactant.

• Leaf Treatment: Healthy, pesticide-free leaves of the host plant are excised and dipped into the insecticide solutions for a standardized period (e.g., 10-30 seconds). The leaves are then air-dried.

• Exposure: The treated leaves are placed in petri dishes or other suitable containers with a moistened filter paper to maintain turgor. A cohort of adult whiteflies (e.g., 20-30 individuals) is introduced into each container.

• Mortality Assessment: Mortality is assessed after a specific time interval (e.g., 24, 48, or 72 hours). Insects that are unable to move when gently prodded with a fine brush are considered dead.

• Data Analysis: The mortality data are corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC50 (lethal concentration to kill 50% of the population) and its 95% confidence intervals. The resistance ratio (RR) is calculated by dividing the LC50 of the field population by the LC50 of the susceptible reference strain.

Larval Packet Test for Mites (Panonychus citri, Tetranychus urticae)

This method is adapted for testing the toxicity of acaricides to mite larvae.

• Mite Culture: Mites are reared on host plants (e.g., citrus or bean leaves) in a controlled environment.

• Preparation of Test Arenas: Leaf discs are placed on a moistened cotton pad in a petri dish.

• Insecticide Application: A series of concentrations of the test acaricide are prepared. The leaf discs are dipped in the respective acaricide solutions and allowed to dry.

• Infestation: A specific number of adult female mites are transferred to the treated leaf discs and allowed to lay eggs for a defined period. The adult mites are then removed.

• Incubation and Assessment: The eggs are incubated until they hatch into larvae. The mortality of the larvae is assessed after a specific period.

• Data Analysis: Similar to the whitefly bioassay, LC50 values and resistance ratios are calculated using probit analysis.

Visualizing the Mechanisms of Resistance

To understand the complex biological processes underlying ketoenol insecticide resistance, the following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and the mechanism of action of these insecticides.

Mechanism of Action of Ketoenol Insecticides and Target-Site Resistance

Ketoenol insecticides, including Spirotetramat-enol, function by inhibiting the acetyl-CoA carboxylase (ACC) enzyme. This enzyme is crucial for the first committed step in fatty acid biosynthesis. Inhibition of ACC disrupts lipid metabolism, leading to insect mortality.[4][5] A key mechanism of resistance is a target-site mutation in the gene encoding ACC.

Caption: Mechanism of action of Spirotetramat-enol and target-site resistance in the ACC enzyme.

Experimental Workflow for Investigating Cross-Resistance

The process of investigating cross-resistance involves a series of systematic steps, from insect collection to data analysis. This workflow ensures the generation of reliable and comparable data.

Caption: A typical experimental workflow for determining insecticide cross-resistance.

Signaling Pathway for Metabolic Resistance

Metabolic resistance, often mediated by the overexpression of detoxification enzymes like cytochrome P450s, is a common mechanism of insecticide resistance. G-protein coupled receptors (GPCRs) can play a role in the signaling cascade that leads to the upregulation of these enzymes.

Caption: A simplified signaling pathway illustrating the role of GPCR in metabolic resistance.

References

• 1. youtube.com [youtube.com]
• 2. entomoljournal.com [entomoljournal.com]
• 3. mdpi.com [mdpi.com]
• 4. The Acetyl-CoA Carboxylase (ACC) Project [tonglab.biology.columbia.edu]
• 5. Acetyl-CoA carboxylase - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Specificity of (Rac)-Spirotetramat-enol as an Acetyl-CoA Carboxylase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (Rac)-Spirotetramat-enol's performance as an Acetyl-CoA Carboxylase (ACC) inhibitor against other known inhibitors. The information presented herein is supported by experimental data from peer-reviewed studies to assist researchers in evaluating its specificity and potential applications.

Introduction to (Rac)-Spirotetramat-enol

(Rac)-Spirotetramat-enol is the active metabolite of the insecticide Spirotetramat (B1682168).[1] Spirotetramat itself is a pro-insecticide that, when applied to plants, is metabolized into the enol form. This active metabolite targets Acetyl-CoA Carboxylase (ACC), a critical enzyme in the fatty acid biosynthesis pathway.[2][3] ACC catalyzes the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA, the rate-limiting step in the synthesis of fatty acids.[3][4][5] By inhibiting ACC, (Rac)-Spirotetramat-enol disrupts lipid biosynthesis in susceptible organisms, primarily insects and mites, leading to growth arrest and mortality.[1][6]

Mechanism of Action

(Rac)-Spirotetramat-enol acts as a potent inhibitor of ACC by binding to the carboxyltransferase (CT) domain of the enzyme.[3][5] Kinetic studies have revealed that its mode of inhibition is competitive with respect to the substrate acetyl-CoA and uncompetitive with respect to ATP.[5] This indicates that (Rac)-Spirotetramat-enol and acetyl-CoA compete for the same binding site on the CT domain. Interestingly, the binding mode of (Rac)-Spirotetramat-enol appears to be distinct from that of herbicidal ACC inhibitors, suggesting a different interaction with the enzyme's active site.[5]

Comparative Inhibitory Activity

The inhibitory potency of (Rac)-Spirotetramat-enol has been quantified against ACC from various insect and mite species. The following table summarizes its half-maximal inhibitory concentration (IC50) values and compares them with other known ACC inhibitors targeting mammalian ACCs.

Inhibitor	Target Organism/Enzyme	IC50 (nM)
(Rac)-Spirotetramat-enol	Spodoptera frugiperda (Insect) ACC	102
(Rac)-Spirotetramat-enol	Myzus persicae (Insect) ACC	126
(Rac)-Spirotetramat-enol	Tetranychus urticae (Mite) ACC	123
Firsocostat (GS-0976)	Human ACC1	2.1
Firsocostat (GS-0976)	Human ACC2	6.1
TOFA	Rat Liver ACC	Allosteric inhibitor, IC50 varies with assay conditions
ND-646	Human ACC1	3.5
ND-646	Human ACC2	4.1
PF-05175157	Human ACC1	27.0
PF-05175157	Human ACC2	33.0
CP-640186	Rat Liver ACC1	53
CP-640186	Rat Skeletal Muscle ACC2	61
MK-4074	Human ACC1 & ACC2	~3

Experimental Protocols

The validation of ACC inhibitors typically involves in vitro enzyme activity assays. Below are representative protocols for commonly used methods.

Radiometric Filter Binding Assay

This method measures the incorporation of radiolabeled bicarbonate into the acid-stable product, malonyl-CoA.

Materials:

• Partially purified ACC enzyme

• Assay Buffer: 50 mM HEPES (pH 7.5), 2 mM DTT, 10 mM MgCl2, 5 mM ATP, 20 mM KHCO3 (containing [14C]-bicarbonate), 0.2 mM acetyl-CoA

• Test inhibitor (e.g., (Rac)-Spirotetramat-enol) dissolved in a suitable solvent (e.g., DMSO)

• Trichloroacetic acid (TCA)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Prepare a reaction mixture containing all assay buffer components except the enzyme.

• Add the test inhibitor at various concentrations to the reaction mixture.

• Initiate the reaction by adding the purified ACC enzyme.

• Incubate the reaction at a controlled temperature (e.g., 30°C) for a specific time (e.g., 10 minutes).

• Stop the reaction by adding cold TCA.

• Filter the reaction mixture through glass fiber filters to capture the acid-precipitated malonyl-CoA.

• Wash the filters with TCA to remove unincorporated [14C]-bicarbonate.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition at each inhibitor concentration and determine the IC50 value.

Malachite Green Colorimetric Assay

This assay measures the inorganic phosphate (B84403) (Pi) produced from the hydrolysis of ATP during the ACC-catalyzed reaction.

Materials:

• Purified ACC enzyme

• Assay Buffer: 50 mM HEPES (pH 7.5), 2 mM DTT, 10 mM MgCl2, 0.5 mM ATP, 20 mM KHCO3, 0.2 mM acetyl-CoA

• Test inhibitor

• Malachite Green Reagent

• Phosphate standards

Procedure:

• Set up the reaction as described for the radiometric assay, but with non-radiolabeled bicarbonate.

• Incubate the reaction for a defined period.

• Stop the reaction and measure the amount of Pi generated using a Malachite Green reagent, which forms a colored complex with Pi.

• Read the absorbance at a specific wavelength (e.g., 620 nm).

• Create a standard curve using known concentrations of phosphate to determine the amount of Pi produced in the enzymatic reaction.

• Calculate the percentage of inhibition and the IC50 value.

ADP-Glo™ Luminescent Assay

This commercial assay quantifies the amount of ADP produced, which is directly proportional to enzyme activity.

Materials:

• ACC1 Enzyme (e.g., from BPS Bioscience, Cat. #50202)

• ADP-Glo™ Kinase Assay Kit (Promega, Cat. #V6930)

• Assay Buffer: 5x ACC Assay Buffer (BPS Bioscience, Cat. #79283)

• Substrates: ATP, Acetyl-CoA, Sodium Bicarbonate

• Test inhibitor

Procedure:

• Prepare the reaction mixture containing assay buffer, substrates, and the test inhibitor at various concentrations in a 96-well plate.

• Initiate the reaction by adding the ACC enzyme.

• Incubate at room temperature for a specified time (e.g., 40 minutes).

• Add ADP-Glo™ Reagent to stop the enzymatic reaction and deplete the remaining ATP.

• Incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction that produces light.

• Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate reader.

• The luminescent signal is proportional to the ADP concentration and thus to the ACC activity. Calculate the percentage of inhibition and the IC50 value.

Visualizations

Fatty Acid Biosynthesis Pathway and Inhibition by (Rac)-Spirotetramat-enol```dot

// Nodes AcetylCoA [label="Acetyl-CoA", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MalonylCoA [label="Malonyl-CoA", fillcolor="#4285F4", fontcolor="#FFFFFF"]; FattyAcids [label="Fatty Acids", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ACC [label="Acetyl-CoA Carboxylase (ACC)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Inhibitor [label="(Rac)-Spirotetramat-enol", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; FAS [label="Fatty Acid Synthase (FAS)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges AcetylCoA -> ACC [label=" Substrate"]; ACC -> MalonylCoA [label=" Product"]; Inhibitor -> ACC [label=" Inhibition", style=dashed, color="#EA4335", arrowhead=tee]; MalonylCoA -> FAS [label=" Substrate"]; FAS -> FattyAcids [label=" Product"]; }

Caption: A generalized workflow for the experimental validation of an ACC inhibitor.

References

• 1. dot | Graphviz [graphviz.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of acetyl-CoA carboxylase by spirotetramat causes growth arrest and lipid depletion in nematodes - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing the insecticidal activity of the R- and S-enantiomers of Spirotetramat-enol

Spirotetramat itself is a pro-insecticide that, upon application to plants, undergoes hydrolysis to form spirotetramat-enol. This active metabolite then targets and inhibits the acetyl-CoA carboxylase (ACC) enzyme in insects, a critical component in fatty acid biosynthesis. This disruption of lipid production ultimately leads to the death of the pest.

While the mode of action of the racemic mixture (a 1:1 mixture of both R- and S-enantiomers) of spirotetramat-enol is well-established, specific studies detailing the differential insecticidal efficacy of the individual R- and S-enantiomers are scarce. Typically, in chiral pesticides, one enantiomer (the eutomer) exhibits the desired biological activity, while the other (the distomer) may be less active, inactive, or in some cases, contribute to off-target effects. The development and registration of single-enantiomer pesticides can offer several advantages, including reduced application rates, lower environmental impact, and a more targeted approach to pest control.

The absence of specific comparative data for spirotetramat-enol's enantiomers in the public domain prevents the creation of a detailed guide with quantitative data tables and specific experimental protocols as requested. Such a comparison would necessitate dedicated research involving the following key steps:

Hypothetical Experimental Workflow

To compare the insecticidal activity of the R- and S-enantiomers of Spirotetramat-enol, a series of experiments would be required. The following outlines a potential workflow for such a study.

Caption: Hypothetical workflow for comparing R- and S-enantiomer activity.

Key Experimental Protocols (Hypothetical)

Should such a study be undertaken, the following experimental protocols would be fundamental:

1. Chiral Separation of Spirotetramat-enol Enantiomers:

• Objective: To isolate the R- and S-enantiomers from the racemic mixture of spirotetramat-enol.

• Methodology: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common method.

  • Column: A suitable chiral column (e.g., polysaccharide-based) would be selected.

  • Mobile Phase: A mixture of solvents like hexane (B92381) and isopropanol (B130326) would be optimized to achieve baseline separation of the enantiomers.

  • Detection: A UV detector would be used to monitor the elution of the two enantiomers.

  • Fraction Collection: The separated enantiomers would be collected as they elute from the column.

  • Purity and Configuration Analysis: The enantiomeric purity of the collected fractions would be determined, and the absolute configuration (R or S) would be assigned using techniques like circular dichroism or X-ray crystallography.

2. Insecticidal Bioassays:

• Objective: To determine the lethal concentration (LC50) of each enantiomer and the racemic mixture against target insect pests.

• Target Pests: Common sucking pests such as green peach aphid (Myzus persicae) or cotton aphid (Aphis gossypii) would be suitable test organisms.

• Methodology (Leaf-Dip Bioassay):

  • Prepare a series of dilutions for the R-enantiomer, S-enantiomer, and the racemic mixture.

  • Excise leaf discs from a suitable host plant (e.g., cabbage or cotton).

  • Dip each leaf disc into a specific concentration of the test substance for a set period (e.g., 10-30 seconds).

  • Allow the leaf discs to air dry.

  • Place the treated leaf discs in petri dishes containing a small, uniform population of the target insect.

  • A control group using only the solvent would be included.

  • Incubate the petri dishes under controlled environmental conditions (temperature, humidity, and photoperiod).

  • Assess mortality after a defined period (e.g., 24, 48, and 72 hours).

  • Calculate the LC50 values using probit analysis.

3. In Vitro Acetyl-CoA Carboxylase (ACC) Inhibition Assay:

• Objective: To measure the direct inhibitory effect of each enantiomer on the target enzyme, ACC.

• Methodology:

  • Isolate and purify the ACC enzyme from the target insect species.

  • Prepare a reaction mixture containing the purified enzyme, its substrates (acetyl-CoA, ATP, and bicarbonate), and varying concentrations of the R- and S-enantiomers.

  • The activity of the enzyme is typically measured by quantifying the incorporation of radiolabeled bicarbonate into the product, malonyl-CoA.

  • Determine the concentration of each enantiomer required to inhibit the enzyme activity by 50% (IC50).

Signaling Pathway of Spirotetramat-enol Action

The mechanism of action of spirotetramat-enol involves the disruption of a key metabolic pathway in insects.

Caption: Mechanism of Spirotetramat-enol's insecticidal action.

Conclusion

While the fundamental mechanism of spirotetramat-enol's insecticidal activity is understood, the specific contributions of its R- and S-enantiomers remain an area for further investigation. The generation of comparative data on the bioactivity of these enantiomers would be invaluable for the development of more refined and potentially more sustainable insect pest management strategies. Researchers in the field of pesticide science and drug development are encouraged to explore this knowledge gap.

Comparative Metabolite Profiling of Spirotetramat Across Diverse Plant Species: A Review of Current Findings

For Researchers, Scientists, and Drug Development Professionals

Spirotetramat (B1682168), a systemic insecticide belonging to the class of tetramic acid derivatives, is widely utilized to control sucking insect pests in a variety of agricultural crops. Its efficacy is intrinsically linked to its metabolic fate within the plant, which can vary significantly across different species. This guide provides a comparative overview of spirotetramat's metabolite profile, drawing upon experimental data from various studies. We will delve into the quantitative distribution of its primary metabolites, detail the analytical methodologies employed for their detection, and visualize the underlying metabolic pathways and experimental workflows.

Quantitative Metabolite Distribution

The metabolism of spirotetramat in plants primarily yields four key metabolites: spirotetramat-enol, spirotetramat-ketohydroxy, spirotetramat-monohydroxy, and spirotetramat-enol-glucoside.[1][2][3] The relative abundance and dissipation rates of these compounds are influenced by the plant species, the part of the plant analyzed, and environmental conditions. The following tables summarize quantitative findings from various studies on different crops.

Plant Species	Application Rate (g a.i./ha)	Initial Total Spirotetramat Residue (mg/kg)	Half-life (days)	Major Metabolite(s) Detected	Reference
Green Chilli	60, 75, 120	0.38 - 0.83	1.00 - 1.59	Spirotetramat-enol	[4]
Korean Cabbage	Not Specified	9.711 (calculated)	4.8	Spirotetramat-enol, Spirotetramat-ketohydroxy	[5][6][7]
Shallot	Not Specified	3.349 (calculated)	4.0	Spirotetramat-enol, Spirotetramat-ketohydroxy	[5][6][7]
Spinach (Leaf)	Not Specified	Not Specified	Not Specified	Spirotetramat-keto, Spirotetramat-glu, Spirotetramat-enol	[8]
Spinach (Stalk)	Not Specified	Not Specified	Not Specified	Spirotetramat-glu, Spirotetramat-enol	[8]
Spinach (Root)	Not Specified	Not Specified	Not Specified	Spirotetramat-enol	[8]
Basil	Not Specified	2.619	0.51 - 0.83	Spirotetramat-enol, Spirotetramat-ketohydroxy, Spirotetramat-monohydroxy, Spirotetramat-enol-glucoside	[3]
Peppermint	Not Specified	3.830	0.51 - 0.83	Spirotetramat-enol, Spirotetramat-ketohydroxy, Spirotetramat-monohydroxy, Spirotetramat-enol-glucoside	[3]
Sage	Not Specified	3.904	0.51 - 0.83	Spirotetramat-enol, Spirotetramat-ketohydroxy, Spirotetramat-monohydroxy, Spirotetramat-enol-glucoside	[3]
Cabbage	Not Specified	<0.05 - 0.33	Not Specified	Spirotetramat and its four main metabolites	[9]

Experimental Protocols

The analysis of spirotetramat and its metabolites in plant matrices predominantly relies on Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). A widely adopted sample preparation technique is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

1. Sample Extraction and Cleanup (QuEChERS Method)

• Homogenization: A representative sample of the plant material (e.g., 10-15 g) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with a specific volume of acetonitrile (B52724) (and sometimes formic acid). The tube is shaken vigorously to ensure thorough extraction of the analytes.[9]

• Salting Out: A mixture of salts, typically magnesium sulfate (B86663) and sodium chloride, is added to the tube. This step induces phase separation between the aqueous and organic layers.

• Centrifugation: The sample is centrifuged to separate the acetonitrile layer (containing the pesticides) from the solid plant material and aqueous phase.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a clean tube containing a d-SPE sorbent mixture. This mixture often includes primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) to remove pigments and sterols.[9]

• Final Preparation: The mixture is vortexed and centrifuged. The resulting supernatant is filtered and transferred to a vial for LC-MS/MS analysis.

2. Instrumental Analysis (LC-MS/MS)

• Chromatographic Separation: The cleaned-up extract is injected into a High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system. Separation of spirotetramat and its metabolites is typically achieved on a C18 reversed-phase column using a mobile phase gradient of acetonitrile and water (often with additives like formic acid or ammonium (B1175870) formate).[10][11]

• Mass Spectrometric Detection: The eluent from the HPLC is directed to a tandem mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source. The instrument is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity for the quantification of the target analytes.[9] Specific precursor-to-product ion transitions are monitored for each compound.

Visualizing Metabolic Pathways and Workflows

To better understand the transformation of spirotetramat within plants and the analytical process for its detection, the following diagrams are provided.

Caption: Experimental workflow for spirotetramat metabolite analysis.

Caption: Proposed metabolic pathway of spirotetramat in plants.[1][12]

Conclusion

The metabolic profile of spirotetramat in plants is a complex interplay of hydrolysis, oxidation, and conjugation reactions, leading to the formation of several key metabolites.[1] While spirotetramat-enol is frequently observed as a major metabolite, the distribution and persistence of all metabolites can differ significantly between plant species such as leafy vegetables, fruits, and herbs.[4][5] The standardized use of QuEChERS extraction followed by LC-MS/MS analysis has proven to be a robust methodology for the accurate quantification of these residues.[9] Further comparative studies under controlled and standardized conditions would be beneficial to build a more comprehensive understanding of the species-specific metabolism of spirotetramat, which is crucial for both efficacy evaluation and food safety risk assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. Metabolic profile and behavior of clethodim and spirotetramat in herbs during plant growth and processing under controlled conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Residual estimation of spirotetramat and its metabolites in chilli and soil by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Dissipation characteristics of spirotetramat and its metabolites in two phenotypically different Korean vegetables under greenhouse conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 11. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Inter-Laboratory Validation of a Quantitative LC-MS/MS Method for Spirotetramat-enol

This guide provides a detailed comparison of inter-laboratory and single-laboratory validated quantitative LC-MS/MS methods for the analysis of Spirotetramat-enol. It is intended for researchers, scientists, and professionals in the field of drug and pesticide analysis, offering insights into method performance and reliability.

Introduction to Spirotetramat-enol Analysis

Spirotetramat (B1682168) is a systemic insecticide used to control a wide range of sucking insects. In plants, it is metabolized to Spirotetramat-enol, which is often the major component of the total residue.[1][2] Therefore, robust and reliable analytical methods are crucial for monitoring its levels in various matrices to ensure food safety and environmental protection. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the quantification of Spirotetramat-enol due to its high sensitivity and selectivity.[3][4][5]

Method validation is a critical process to ensure that an analytical method is suitable for its intended purpose. While single-laboratory validation establishes the performance characteristics of a method within one laboratory, inter-laboratory validation (also known as a collaborative study) is essential to demonstrate the ruggedness and transferability of the method across different laboratories, instruments, and analysts.[6]

This guide will compare the experimental protocols and performance data of two key analytical methods that have undergone inter-laboratory validation against several single-laboratory validated methods.

Experimental Protocols

A critical aspect of any analytical method is the detailed experimental procedure. Below are the methodologies for an inter-laboratory validated method and a commonly used single-laboratory validated method for the determination of Spirotetramat-enol.

This method was developed for the determination of Spirotetramat and its metabolites, including Spirotetramat-enol, in soil and sediment and has undergone a successful independent laboratory validation.[7][8]

• Sample Preparation:

  • A 20 g soil sample is mixed with a solution of ethyl acetate (B1210297) in water, cysteine hydrochloride, and formic acid.[7]

  • An isotopically labeled internal standard for Spirotetramat-enol (e.g., ¹³C₃-Spirotetramat-enol) is added to the sample.[8]

  • The sample is extracted using microwave extraction (e.g., at 70°C for 30 minutes).[7]

  • The extraction is repeated, and the extracts are combined.[7]

  • The final extract is filtered through a 0.45 µm filter prior to LC-MS/MS analysis.[7]

• LC-MS/MS Conditions:

  • Instrumentation: High-Performance Liquid Chromatography system coupled to a tandem mass spectrometer (HPLC-MS/MS).[7][8]

  • Quantification: Based on the use of isotopically labeled internal standards and comparison of peak areas with those of known standards.[8]

  • MS/MS Parameters: Specific precursor and product ions for Spirotetramat-enol are monitored in Multiple Reaction Monitoring (MRM) mode. These are instrument-specific and require optimization.[9]

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used in single-laboratory validations for the analysis of pesticide residues in various matrices.[5][6][9]

• Sample Preparation:

  • A homogenized sample (e.g., 10 g of a plant-based matrix) is weighed into a centrifuge tube.

  • Acetonitrile (B52724) (often with 1% acetic acid) is added, and the tube is shaken vigorously.

  • Magnesium sulfate (B86663) and sodium acetate are added, and the tube is shaken again and then centrifuged.

  • An aliquot of the supernatant is transferred to a clean tube containing a dispersive solid-phase extraction (d-SPE) sorbent (e.g., PSA and C18).

  • The tube is vortexed and centrifuged.

  • The final extract is filtered and transferred to a vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Instrumentation: Typically an ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.

  • Chromatographic Column: A reversed-phase column (e.g., C18) is commonly used.

  • Mobile Phase: A gradient of water and acetonitrile or methanol, often with additives like formic acid or ammonium (B1175870) formate.

  • Ionization: Electrospray ionization (ESI) in positive mode is typical for Spirotetramat-enol.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for quantification and confirmation.

Performance Data Comparison

The following tables summarize the quantitative performance data for Spirotetramat-enol from inter-laboratory and single-laboratory validation studies.

Table 1: Performance Data from Inter-Laboratory Validated Methods

Method ID	Matrix	No. of Labs	LOQ (µg/kg)	Recovery (%)	Precision (RSD%)	Reference
FN-002-S05-02/03	Soil & Sediment	2 (Original + 1 ILV)	5	70-120	< 20	[7]
00857	Plant Matrices	2 (Original + 1 ILV)	10	70-120	< 20	[1][3]

Table 2: Performance Data from Single-Laboratory Validated Methods

Method Type	Matrix	LOQ (µg/kg)	Recovery (%)	Precision (RSD%)	Reference
QuEChERS LC-MS/MS	Maize	100	68 (at 0.1 mg/kg)	Not Specified	[6]
HPLC-PDA	Mango	50	72.72 - 86.76	Not Specified	[5]
HPLC-PDA	Cabbage	50	74.82 - 86.92	Not Specified	[5]
Acetonitrile Extraction	Kiwifruit	10	Not Specified	27 (at 0.01 mg/kg)	[3]

Mandatory Visualization

The following diagrams illustrate the workflow of an inter-laboratory validation study.

Caption: Workflow of an inter-laboratory validation study.

Conclusion

The reviewed data demonstrates that robust and reliable LC-MS/MS methods for the quantification of Spirotetramat-enol have been successfully developed and validated. The inter-laboratory validated methods, FN-002-S05-02/03 for soil and 00857 for plant matrices, have proven to be rugged and transferable, with acceptable performance across different laboratories.[1][3][7] Single-laboratory validated methods, such as those based on the QuEChERS protocol, also show good performance, although recovery and precision can be more variable depending on the matrix.[5][6] The choice of method will depend on the specific application, matrix, and regulatory requirements. The successful inter-laboratory validation of methods provides a higher degree of confidence in the reliability of analytical data for Spirotetramat-enol.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 9. semanticscholar.org [semanticscholar.org]

Dissipation Kinetics of Spirotetramat and its Enol Metabolite in the Field: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dissipation kinetics of the insecticide Spirotetramat (B1682168) and its primary metabolite, Spirotetramat-enol, in various agricultural field settings. The data presented is compiled from multiple studies to offer an objective overview of their environmental persistence. Detailed experimental protocols and a visual representation of the typical research workflow are included to support further research and method development.

Comparative Dissipation Data

The dissipation of Spirotetramat and its enol metabolite is influenced by various factors, including crop type, soil composition, and environmental conditions. The following tables summarize the dissipation half-life (DT50) of both compounds in different matrices as reported in field studies. Dissipation in these studies was generally found to follow first-order kinetics.

Table 1: Dissipation Half-Life (DT50) of Spirotetramat in Various Crops

Crop	Half-Life (days)	Noteworthy Findings
Citrus	2.3 - 8.5	Residues were found to be concentrated on the peel.[1]
Grapes (Fruit)	5 ± 2	A study on a mixture formulation of spirotetramat and imidacloprid (B1192907) showed dissipation to below determination levels within 5 to 7 days.[2]
Grapes (Leaves)	9 (95% CI: 7-11)	Initial concentration a day after application was 0.14 mg kg-1.[3]
Kiwifruit	9.90 - 10.34	During storage, the half-life increased to 24.75–30.13 days.[4]
Cabbage	3	Residues reached below detection limits on the 7th and 10th day for standard and double doses, respectively.
Green Chilli	1.00 - 1.59	A study reported half-life values between 3.19 and 3.93 days in soil for the same crop.[1]
Green Beans	4.2	The chronic risk quotient for consumers was determined to be much lower than 100%.[5]
Brinjal (Eggplant)	1.71	Initial deposits were below the determination level at a standard dose but were 0.08 µg g-1 at a double dose.[6]
Mango	3.3 - 5.2	Residues of the enol metabolite were not detected in mango fruits.[7]
Korean Cabbage	4.8	Greenhouse study.[8]
Shallots	4.0	Greenhouse study.[8]
Pineapple	2.3 - 4.6	The highest total residue detected in pineapple and its pulp were 0.203 and 0.064 mg/kg, respectively.[9]

Table 2: Dissipation of Spirotetramat-enol in Field Studies

Crop/Matrix	Dissipation Observations
Grapes (Leaves & Fruit)	Showed different degradation kinetics from the parent Spirotetramat, with 70-80% dissipation within 5 days after application. A definitive dissipation kinetic model could not be determined from the available data.[3]
Spinach	Degraded into B-enol in the leaf, stalk, and root.[10]
Kiwifruit	B-enol and B-keto were the main metabolites detected in kiwifruit and its processed products.[4]
Brinjal (Eggplant)	Residues were initially below determination levels. At a double dose, residues built up to 0.07 µg g-1 on the first day and declined to below determination level by the third day.[6]
Soil	In some studies, residues of the enol metabolite were below the limit of determination throughout the sampling period.[11]

Table 3: Dissipation Half-Life (DT50) of Spirotetramat in Soil

Soil Type	Half-Life (days)	Noteworthy Findings
Sandy Loam	3.63 - 3.96	The study also investigated loamy sand, sandy clay, and clay soils.[11][12]
Loamy Sand	3.45 - 3.77	Residues of the enol metabolite were below the limit of determination in all tested soil types.[11][12]
Sandy Clay	2.76 - 3.27	The dissipation followed first-order kinetics.[11]
Clay	3.18 - 3.82	The limit of quantification for both spirotetramat and its enol metabolite was 0.01 ppm.[11]
Field Soil (General)	3.19 - 3.93	In a study on green chilli, the half-life in soil was longer than in the fruit.[1]

Experimental Protocols

The following is a generalized methodology based on the reviewed studies for the analysis of Spirotetramat and its metabolites in field samples.

1. Field Trials and Sampling:

• Experimental Design: Field trials are typically conducted in accordance with Good Agricultural Practices (GAPs). Test plots are established for different application rates (e.g., standard and double dose) and a control plot (untreated).

• Application: Spirotetramat formulations (e.g., 240 SC) are applied using calibrated sprayers to ensure uniform coverage.

• Sampling: Samples of the target crop and soil are collected at predetermined intervals after the final application (e.g., 0, 1, 3, 5, 7, 10, 15, and 21 days). Samples are immediately placed in labeled polyethylene (B3416737) bags and stored frozen (e.g., at -20°C) until analysis to prevent degradation.

2. Sample Preparation and Extraction (QuEChERS Method):

• Homogenization: A representative portion of the sample (e.g., 10-15 g) is homogenized.

• Extraction: The homogenized sample is placed in a centrifuge tube with a specific volume of acetonitrile (B52724) (often containing a small percentage of acetic or formic acid). The tube is shaken vigorously.

• Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added, and the tube is shaken again and then centrifuged. This step separates the sample into an aqueous layer and an organic (acetonitrile) layer containing the pesticides.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile supernatant is transferred to a clean tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) to remove pigments and sterols). The tube is vortexed and centrifuged.

3. Instrumental Analysis (LC-MS/MS):

• Analysis: The final cleaned extract is filtered and analyzed using a High-Performance Liquid Chromatography system coupled with a Tandem Mass Spectrometer (HPLC-MS/MS).

• Quantification: The concentrations of Spirotetramat and its metabolites are determined by comparing the peak areas from the samples to those of known concentration standards. The limit of quantification (LOQ) is typically in the range of 0.002 to 0.05 mg/kg.[3][6]

4. Data Analysis:

• Dissipation Kinetics: The dissipation of the compounds over time is typically modeled using first-order kinetics. The half-life (DT50) is calculated from the rate constant of dissipation.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for a field study on the dissipation kinetics of Spirotetramat and its metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. Dissipation, residues, and evaluation of processing factor for spirotetramat and its formed metabolites during kiwifruit growing, storing, and processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dissipation kinetics and exposure of spirotetramat and pymetrozine in open fields, a prelude to risk assessment of green bean consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Residue dynamics of spirotetramat and imidacloprid in/on mango and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tsijournals.com [tsijournals.com]
• 12. Dissipation kinetics of spirotetramat and itsmetabolite in four different soils | Semantic Scholar [semanticscholar.org]

comparative metabolism of Spirotetramat-enol in target insect pests versus non-target organisms

A comprehensive analysis of the metabolic pathways of the insecticide spirotetramat (B1682168) and its active metabolite, spirotetramat-enol, reveals distinct differences between target insect pests and non-target organisms. This guide provides a detailed comparison of these metabolic processes, supported by available experimental data, to inform future research and development in crop protection.

Spirotetramat, a keto-enol derivative, functions as a pro-insecticide. Following application, it is rapidly hydrolyzed into its biologically active form, spirotetramat-enol. This active metabolite targets and inhibits the enzyme acetyl-CoA carboxylase (ACC), a critical component in lipid biosynthesis. The disruption of this pathway ultimately leads to the death of susceptible insect pests, particularly phloem-feeding insects such as aphids and whiteflies. Understanding the comparative metabolism of spirotetramat-enol in both target and non-target organisms is crucial for assessing its selectivity and potential environmental impact.

Quantitative Analysis of Spirotetramat-Enol Metabolism

While direct comparative studies on the metabolic rates of spirotetramat-enol in target versus non-target insects are limited, available data from various studies on different organisms allow for a qualitative and semi-quantitative assessment. The primary metabolic pathways involve oxidation, hydroxylation, and conjugation.

Table 1: Major Metabolites of Spirotetramat-Enol Identified in Different Organisms

Metabolite	Target Insect Pests (e.g., Aphids, Whiteflies)	Non-Target Organisms
Spirotetramat-enol	Active form , primary toxicant	Present, undergoes further metabolism
Spirotetramat-ketohydroxy	Minor metabolite	Identified in plants and mammals
Spirotetramat-monohydroxy	Minor metabolite	Identified in plants and mammals
Spirotetramat-enol-glucoside	Not prominently reported	Major metabolite in plants (conjugation)
Spirotetramat-enol-glucuronide	Not prominently reported	Major metabolite in mammals (conjugation)
Spirotetramat-desmethyl-enol	Not prominently reported	Identified in mammals

Note: The presence and proportion of metabolites can vary significantly depending on the species, tissue, and experimental conditions.

Metabolic Pathways of Spirotetramat-Enol

The metabolic fate of spirotetramat-enol differs across organisms, influencing its efficacy and potential for non-target effects.

In Target Insect Pests:

In target pests like aphids (Myzus persicae) and whiteflies (Bemisia tabaci), the primary mechanism of action is the direct inhibition of ACC by spirotetramat-enol.[1] While detoxification mechanisms exist, resistance in these pests is often associated with target-site mutations in the ACC enzyme rather than enhanced metabolism.[2][3] This suggests that the metabolic breakdown of spirotetramat-enol in susceptible target insects may be relatively slow, allowing the active compound to exert its inhibitory effect on lipid biosynthesis.

In Non-Target Organisms:

Mammals (e.g., Rats): In mammals, spirotetramat is rapidly absorbed and extensively metabolized. The initial hydrolysis to spirotetramat-enol is followed by a series of detoxification reactions. The major metabolic pathway involves the glucuronidation of spirotetramat-enol, forming spirotetramat-enol-glucuronide, which is then readily excreted. Other identified metabolites include spirotetramat-ketohydroxy, spirotetramat-monohydroxy, and spirotetramat-desmethyl-enol. This rapid and efficient metabolism and excretion contribute to the relatively low mammalian toxicity of spirotetramat.

Plants: Plants play a crucial role in the activation of spirotetramat to spirotetramat-enol. Following this conversion, the primary detoxification pathway in plants is the conjugation of spirotetramat-enol with glucose to form spirotetramat-enol-glucoside. This glycosylation reaction renders the molecule more water-soluble and facilitates its sequestration within the plant tissues. Other oxidative metabolites such as spirotetramat-ketohydroxy and spirotetramat-monohydroxy have also been identified in various plant species.

Beneficial Insects (e.g., Honeybees, Ladybugs): Specific data on the metabolic pathways of spirotetramat-enol in beneficial insects is scarce. However, studies on the toxicity of spirotetramat to honeybees (Apis mellifera) and ladybugs (Coccinella septempunctata) suggest that these non-target insects may possess detoxification mechanisms. The lower toxicity observed in some studies could be attributed to the activity of detoxification enzymes such as cytochrome P450 monooxygenases (P450s) and glutathione (B108866) S-transferases (GSTs), which are known to be involved in the metabolism of various xenobiotics in insects. Further research is needed to elucidate the specific metabolic routes and rates in these beneficial species.

Visualizing the Metabolic Pathways

The following diagrams illustrate the key metabolic transformations of spirotetramat.

Caption: Metabolic activation of Spirotetramat and subsequent detoxification pathways in plants and mammals.

Experimental Protocols

The following section outlines a general methodology for investigating the in vitro metabolism of spirotetramat-enol in insects, based on commonly used techniques in insecticide metabolism studies.

In Vitro Metabolism of Spirotetramat-Enol using Insect Microsomes

Objective: To determine the metabolic rate and identify the major metabolites of spirotetramat-enol when incubated with insect microsomes.

Materials:

• Spirotetramat-enol (analytical standard)

• Insect microsomes (prepared from target and non-target insect species)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• LC-MS/MS system

Procedure:

• Microsome Preparation:

  • Homogenize whole insects or specific tissues (e.g., midgut, fat body) in ice-cold potassium phosphate buffer.

  • Centrifuge the homogenate at low speed (e.g., 10,000 x g) to remove cell debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 100,000 x g) to pellet the microsomes.

  • Resuspend the microsomal pellet in buffer and determine the protein concentration (e.g., using the Bradford assay).

• Incubation:

  • In a microcentrifuge tube, combine the insect microsomes, NADPH regenerating system, and potassium phosphate buffer.

  • Pre-incubate the mixture at the optimal temperature for the insect species (e.g., 27-37°C) for a few minutes.

  • Initiate the metabolic reaction by adding a known concentration of spirotetramat-enol.

  • Incubate the reaction mixture for a specific time course (e.g., 0, 15, 30, 60, 120 minutes).

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Preparation for Analysis:

  • Centrifuge the terminated reaction mixture to precipitate proteins.

  • Collect the supernatant and filter it through a 0.22 µm syringe filter.

• LC-MS/MS Analysis:

  • Analyze the filtered supernatant using a validated LC-MS/MS method for the quantification of spirotetramat-enol and its potential metabolites.

  • Use a suitable C18 column for chromatographic separation.

  • Employ a gradient elution with mobile phases such as water with formic acid and acetonitrile with formic acid.

  • Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for the specific precursor and product ions of spirotetramat-enol and its expected metabolites.

Data Analysis:

• Calculate the rate of spirotetramat-enol depletion over time to determine the metabolic rate.

• Identify and quantify the formation of metabolites by comparing their retention times and mass spectra with those of analytical standards.

The following diagram illustrates the general workflow for this experimental protocol.

Caption: General workflow for the in vitro metabolism of Spirotetramat-enol using insect microsomes.

Conclusion

The metabolic fate of spirotetramat-enol varies significantly between target insect pests and non-target organisms. While target pests are primarily affected by the direct inhibition of ACC by the active enol form, non-target organisms like mammals and plants possess efficient detoxification pathways, primarily through conjugation reactions, which limit the toxicity of the compound. The available data suggests a favorable selectivity profile for spirotetramat, although further research into the specific metabolic pathways in beneficial insects is warranted to provide a more complete understanding of its environmental safety. The experimental protocols and analytical methods outlined in this guide provide a framework for conducting such comparative metabolic studies, which are essential for the development of more selective and environmentally benign insecticides.

References

• 1. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and functional characterization of a novel acetyl-CoA carboxylase mutation associated with ketoenol resistance in Bemisia tabaci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Spirotetramat resistance in Myzus persicae (Sulzer) (Hemiptera: Aphididae) and its association with the presence of the A2666V mutation - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potency of Spirotetramat-Enol: A Comparative Guide to Insect Acetyl-CoA Carboxylase Inhibition

For researchers, scientists, and drug development professionals, understanding the binding affinity of insecticidal compounds is paramount for developing effective and specific pest control strategies. This guide provides a detailed comparison of Spirotetramat-enol's binding affinity to the insect acetyl-CoA carboxylase (ACC) enzyme, a critical enzyme in insect fatty acid biosynthesis.

Spirotetramat (B1682168), a member of the cyclic keto-enol class of insecticides, acts as a pro-insecticide. Following application to plants, it is metabolized into its active form, Spirotetramat-enol. This active metabolite targets and inhibits the insect acetyl-CoA carboxylase (ACC), the first and rate-limiting enzyme in the fatty acid biosynthesis pathway. This inhibition disrupts the production of essential fatty acids, leading to insect mortality. This guide delves into the quantitative binding affinity of Spirotetramat-enol, compares it with other ACC inhibitors, and provides detailed experimental protocols for its evaluation.

Comparative Binding Affinity of ACC Inhibitors

The binding affinity of an inhibitor to its target enzyme is a key indicator of its potency. For Spirotetramat-enol, this has been quantified through the determination of the inhibition constant (Ki) and the half-maximal inhibitory concentration (IC50).

Compound	Target Enzyme	Insect Species	Binding Affinity (Ki)	Binding Affinity (IC50)
Spirotetramat-enol	Acetyl-CoA Carboxylase (ACC)	Myzus persicae (Green peach aphid)	34 nM[1]	126 nM[1]
Spirotetramat-enol	Acetyl-CoA Carboxylase (ACC)	Spodoptera frugiperda (Fall armyworm)	23 nM[1]	102 nM[1]
Spirotetramat-enol	Acetyl-CoA Carboxylase (ACC)	Tetranychus urticae (Two-spotted spider mite)	32 nM[1]	123 nM[1]
Spirotetramat-enol	Acetyl-CoA Carboxylase (ACC)	Caenorhabditis elegans (Nematode)	-	50 µM

Alternative Insect ACC Inhibitors:

Other cyclic keto-enol insecticides, such as spiromesifen and spirodiclofen , also target the insect ACC enzyme. While they are known to be effective inhibitors, specific quantitative binding affinity data (Ki or IC50 values) against various insect species are not as readily available in the public domain. Their mechanism of action is understood to be similar to that of Spirotetramat-enol, involving the inhibition of the carboxyltransferase domain of the ACC enzyme. Herbicides that target plant ACC, such as aryloxyphenoxypropionates (FOPs) and cyclohexanediones (DIMs), have been shown to have weak affinity for insect ACC, indicating a different binding mode.[2]

Experimental Protocols

The determination of the binding affinity of Spirotetramat-enol to the insect ACC enzyme is typically performed using an acetyl-CoA carboxylase activity assay. The following is a synthesized protocol based on established methodologies.

Objective: To determine the inhibitory effect of Spirotetramat-enol on insect ACC activity and to calculate its binding affinity (Ki or IC50).

Materials:

• Insect tissue or cells expressing ACC (e.g., Spodoptera frugiperda cells, aphid homogenates).

• Protein Extraction Buffer: 20 mM HEPES, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, 10% glycerol, 1% protease inhibitor cocktail.

• ACC Assay Buffer: 100 mM Tris-HCl (pH 8.0), 5 mM MgCl2, 1 mM DTT, 5 mM ATP, 10 mM NaHCO3 (containing [14C]-bicarbonate).

• Substrate: Acetyl-CoA.

• Inhibitor: Spirotetramat-enol.

• Scintillation cocktail.

• Glass fiber filters.

• Scintillation counter.

• Standard laboratory equipment (centrifuge, spectrophotometer, etc.).

Procedure:

• Enzyme Preparation:

  • Homogenize insect tissue or cells in ice-cold Protein Extraction Buffer.

  • Centrifuge the homogenate at high speed (e.g., 100,000 x g) to pellet cellular debris.

  • The resulting supernatant contains the crude or partially purified ACC enzyme. Determine the protein concentration of the supernatant using a standard method (e.g., Bradford assay).

• ACC Activity Assay:

  • Prepare reaction mixtures in microcentrifuge tubes, each containing the ACC Assay Buffer.

  • Add varying concentrations of Spirotetramat-enol (or the vehicle control) to the respective tubes.

  • Pre-incubate the enzyme preparation with the inhibitor for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 30°C).

  • Initiate the enzymatic reaction by adding a saturating concentration of acetyl-CoA.

  • Allow the reaction to proceed for a specific time (e.g., 10-20 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding a strong acid (e.g., 1 M HCl). This also serves to remove unincorporated [14C]-bicarbonate.

  • Spot the reaction mixture onto glass fiber filters and allow them to dry.

  • Place the filters in scintillation vials, add the scintillation cocktail, and measure the incorporated radioactivity using a scintillation counter. The amount of radioactivity is proportional to the ACC activity.

• Data Analysis:

  • Calculate the percentage of ACC inhibition for each concentration of Spirotetramat-enol compared to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a sigmoidal dose-response curve.

  • To determine the Ki value and the mode of inhibition (e.g., competitive, non-competitive), perform the assay with varying concentrations of both the substrate (acetyl-CoA) and the inhibitor. The data can then be analyzed using Lineweaver-Burk or Dixon plots.

Visualizing the Mechanism and Workflow

To better illustrate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for determining the binding affinity of Spirotetramat-enol to insect ACC.

Caption: Inhibition of insect fatty acid biosynthesis by Spirotetramat-enol.

References

• 1. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 2. The cyclic keto-enol insecticide spirotetramat inhibits insect and spider mite acetyl-CoA carboxylases by interfering with the carboxyltransferase partial reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

comparative toxicity assessment of Spirotetramat and its primary enol metabolite

A Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of the insecticide Spirotetramat (B1682168) and its primary and most prominent metabolite, Spirotetramat-enol. The data presented is compiled from a range of ecotoxicological and mammalian toxicity studies, offering a side-by-side assessment to aid in research and development.

Executive Summary

Spirotetramat, a tetramic acid derivative, undergoes rapid metabolism in various organisms to its enol form. Toxicological data indicates that Spirotetramat generally exhibits low acute toxicity. The enol metabolite, while also demonstrating relatively low toxicity in many cases, has been identified as a primary contributor to certain adverse effects, such as male reproductive toxicity in rats.[1] This guide presents a detailed analysis of their comparative toxicity through structured data tables, in-depth experimental methodologies, and visual diagrams of metabolic pathways and experimental workflows.

Data Presentation: Quantitative Toxicity Comparison

The following tables summarize the acute and chronic toxicity data for Spirotetramat and its enol metabolite across various species.

Table 1: Acute Toxicity Data

Test Organism	Compound	Exposure Duration	Endpoint	Value (mg/L or mg/kg bw)	Reference
Rainbow trout (Oncorhynchus mykiss)	Spirotetramat	96 hours	LC50	2.54	[2]
Rainbow trout (Oncorhynchus mykiss)	Spirotetramat-enol	96 hours	LC50	>100	[2]
Daphnia magna	Spirotetramat	48 hours	EC50	>42.7	[2]
Daphnia magna	Spirotetramat-enol	48 hours	EC50	>100	[2]
Chironomid midge (Chironomus riparius)	Spirotetramat	48 hours	LC50	1.38	[2]
Chironomid midge (Chironomus riparius)	Spirotetramat-enol	48 hours	LC50	74.9	[2]
Rat (oral)	Spirotetramat	-	LD50	>2000	[3]
Rat (dermal)	Spirotetramat	-	LD50	>2000	[3]
Rat (inhalation)	Spirotetramat	4 hours	LC50	>4.18	[3]

Table 2: Chronic Toxicity and No-Observed-Effect Concentration (NOEC) Data

Test Organism	Compound	Exposure Duration	Endpoint	Value (mg/L or mg/kg bw/day)	Reference
Fathead minnow (Pimephales promelas)	Spirotetramat	33 days	NOEC	0.53	[2]
Daphnia magna	Spirotetramat	21 days	NOEC	2.0	[2]
Chironomid midge (Chironomus riparius)	Spirotetramat	28 days	NOEC (emergence rate)	0.27	[2]
Rat (2-year study)	Spirotetramat	2 years	NOAEL (testes and sperm effects)	169	[3]
Rabbit (developmental)	Spirotetramat	-	NOAEL (maternal toxicity)	40	[3]

Key Experimental Protocols

A standardized method for assessing acute toxicity to fish is crucial for comparative analysis. The following protocol is based on the OECD Guideline for the Testing of Chemicals, Test No. 203: Fish, Acute Toxicity Test.[2][3]

Objective: To determine the median lethal concentration (LC50) of a test substance to fish over a 96-hour exposure period.

Test Organism: Rainbow trout (Oncorhynchus mykiss) or another suitable fish species.

Apparatus and Materials:

• Glass aquaria of suitable capacity.

• Dilution water of known quality (e.g., reconstituted, dechlorinated tap water).

• Apparatus for temperature control.

• Oxygen meter and pH meter.

• Test substance (Spirotetramat or Spirotetramat-enol) and a suitable solvent if necessary.

• Healthy, acclimated fish.

Procedure:

• Acclimation: Fish are acclimated to the test conditions (temperature, water quality) for at least 12 days.

• Test Concentrations: A range of at least five concentrations of the test substance, arranged in a geometric series, are prepared. A control group (dilution water only) and, if applicable, a solvent control are also included.

• Exposure: A minimum of seven fish are randomly assigned to each test and control aquarium. The fish are exposed to the test substance for a continuous period of 96 hours. The test can be static (water is not changed), semi-static (water is renewed periodically), or flow-through.

• Observations: The fish are observed at 24, 48, 72, and 96 hours. The number of dead or moribund fish in each tank is recorded. Any abnormal behavior or appearance is also noted.

• Water Quality: Water temperature, dissolved oxygen, and pH are measured in all test vessels at the beginning and end of the test, and at least daily.

• Data Analysis: The cumulative percentage mortality for each concentration is plotted against the logarithm of the concentration. The LC50 value and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

Validity Criteria:

• Mortality in the control group(s) should not exceed 10% at the end of the 96-hour period.

• The dissolved oxygen concentration should be maintained at ≥60% of the air saturation value throughout the test.

Mandatory Visualizations

Signaling and Metabolic Pathways

The primary mode of action for Spirotetramat and its enol metabolite is the inhibition of acetyl-CoA carboxylase (ACC), a key enzyme in lipid biosynthesis.[3][4]

Caption: Metabolic activation of Spirotetramat and its inhibitory effect on lipid biosynthesis.

Experimental Workflow

The following diagram illustrates the key steps in a typical acute fish toxicity test, as described in the experimental protocol section.

Caption: Workflow for an acute fish toxicity test (OECD 203).

References

• 1. Degradation kinetics and pathways of spirotetramat in different parts of spinach plant and in the soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oecd.org [oecd.org]
• 3. eurofins.com.au [eurofins.com.au]
• 4. Spirotetramat - Wikipedia [en.wikipedia.org]

Validating Spirotetramat-enol as a Superior Biomarker for Spirotetramat Exposure: A Comparative Guide

An objective analysis of Spirotetramat-enol's performance against its parent compound, supported by experimental data, for researchers and drug development professionals.

The insecticide Spirotetramat (B1682168), belonging to the chemical class of ketoenols, undergoes rapid and extensive metabolism in various biological and environmental systems.[1][2] This metabolic conversion primarily yields Spirotetramat-enol, its major metabolite. The prevalence and stability of Spirotetramat-enol have led to its consideration as a more reliable biomarker for assessing exposure to the parent compound. This guide provides a comprehensive comparison of Spirotetramat and Spirotetramat-enol, presenting supporting experimental data and detailed analytical protocols to validate the use of the enol metabolite as a dependable biomarker.

Metabolic Pathway and Rationale for Biomarker Selection

Spirotetramat's mode of action involves the inhibition of acetyl CoA carboxylase (ACC), which disrupts lipogenesis in target pests.[1][3] Upon entering a biological system, Spirotetramat is quickly transformed through the cleavage of its ester group, resulting in the formation of Spirotetramat-enol.[2] This conversion is a critical first step in its metabolic pathway and occurs so readily that Spirotetramat-enol is often the most prominent compound detected in residue analysis.[1] In fact, in some comparative in vitro studies with rat and mouse hepatocytes, Spirotetramat-enol accounted for 66% to 100% of all metabolites.[2][4] Furthermore, an investigative subchronic study in rats demonstrated that Spirotetramat-enol induces the same testicular toxicity as the parent compound, highlighting its toxicological relevance.[5] Given that regulatory bodies worldwide often mandate the monitoring of both compounds in foodstuffs, the utility of Spirotetramat-enol as a biomarker is well-established.[6]

Metabolic conversion of Spirotetramat to its primary biomarker, Spirotetramat-enol.

Comparative Data: Spirotetramat vs. Spirotetramat-enol

The selection of a reliable biomarker hinges on its analytical detectability, stability, and correlation with exposure. The following tables summarize the performance of Spirotetramat and Spirotetramat-enol across various analytical and stability parameters.

Table 1: Comparison of Analytical Method Performance

Parameter	Spirotetramat	Spirotetramat-enol	Method	Matrix	Reference
Limit of Quantification (LOQ)	0.05 mg/kg	0.05 mg/kg	HPLC-PDA	Mango, Cabbage	[7][8]
0.01 mg/kg	0.012 mg/kg	HPLC-MS/MS	Plant Commodities	[9]
0.03 mg/kg	0.03 mg/kg	HPLC-PDA	Vegetables, Soil	[10]
0.01 mg/kg	0.01 mg/kg	UHPLC-MS/MS	Cabbage	[11][12]
Recovery Rate	72.72% - 86.76%	72.72% - 86.76%	HPLC-PDA	Mango	[7][13]
74.82% - 86.92%	74.82% - 86.92%	HPLC-PDA	Cabbage	[7][13]
82% - 97%	82% - 97%	HPLC-PDA	Vegetables, Soil	[10]
96% - 102%	83% - 90%	UHPLC-MS/MS	Cabbage	[11]

Table 2: Stability and Persistence

Parameter	Spirotetramat	Spirotetramat-enol	Condition	Reference
Half-life in Water (Photodegradation)	13.59 days	Dominant degradation product	Under lighting	[7]
Frozen Storage Stability (-18°C)	Stable (≥80% remaining)	Stable (≥80% remaining)	Up to 2 years in various commodities	[14]
Aerobic Aquatic Metabolism	Half-life of 141-693 days (total residues)	Major component of total residues	Water/sediment systems	[3]
Aerobic Soil Metabolism	Half-life of 161-204 days (total residues)	Major component of total residues	Soil	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. Below are protocols for the primary analytical methods used in the detection of Spirotetramat and Spirotetramat-enol.

Protocol 1: Analysis by HPLC with Photodiode Array (PDA) Detector

This method is suitable for the simultaneous analysis of Spirotetramat and Spirotetramat-enol in various fruit and vegetable matrices.[7][8][10]

1. Sample Extraction and Cleanup (QuEChERS Method):

• Weigh 15g of the homogenized sample into a 50 mL centrifuge tube.

• Add 15 mL of acetonitrile (B52724).

• Add QuEChERS salt packet (containing magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add cleanup sorbents (e.g., PSA, C18) and vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. HPLC-PDA Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

• Mobile Phase: Acetonitrile:Water (40:60 v/v).[7][8]

• Flow Rate: 0.4 mL/min.[10]

• Detection Wavelength: 250 nm.[7][8]

• Injection Volume: 20 µL.

Protocol 2: Analysis by LC-MS/MS

This method offers higher sensitivity and selectivity for the quantification of Spirotetramat and its metabolites.[9][11]

1. Sample Extraction and Cleanup (Modified QuEChERS):

• Follow the QuEChERS extraction procedure as described in Protocol 1.

• For some matrices, acidification of the acetonitrile (e.g., with 0.1% formic acid) may be required to improve the recovery of more polar metabolites.[11]

2. LC-MS/MS Conditions:

• Chromatography: Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A suitable C18 analytical column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry: A tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Spirotetramat and Spirotetramat-enol must be determined and optimized.

Workflow for Biomarker Validation

The validation of Spirotetramat-enol as a reliable biomarker follows a structured workflow, from initial exposure to analytical confirmation and risk assessment.

A generalized workflow for the validation of Spirotetramat-enol as a biomarker.

Conclusion

The available data strongly support the validation of Spirotetramat-enol as a reliable biomarker for Spirotetramat exposure. Its rapid formation, prominence in various matrices, and toxicological relevance make it a superior indicator of exposure compared to the parent compound alone. The analytical methods for its detection are well-established, sensitive, and robust. For researchers, scientists, and drug development professionals, focusing on Spirotetramat-enol as the primary analyte in exposure and metabolism studies will yield more accurate and relevant data. This comparative guide provides the foundational evidence and methodologies to confidently employ Spirotetramat-enol in future research and regulatory submissions.

References

• 1. apps.who.int [apps.who.int]
• 2. fao.org [fao.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. apvma.gov.au [apvma.gov.au]
• 5. Federal Register :: Spirotetramat; Pesticide Tolerances [federalregister.gov]
• 6. Enzyme and lateral flow monoclonal antibody-based immunoassays to simultaneously determine spirotetramat and spirotetramat-enol in foodstuffs. [fitforthem.unipa.it]
• 7. researchgate.net [researchgate.net]
• 8. An efficient analytical method for analysis of spirotetramat and its metabolite spirotetramat-enol by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fao.org [fao.org]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. An Efficient Analytical Method for Analysis of Spirotetramat and its Metabolite Spirotetramat-Enol by HPLC | Semantic Scholar [semanticscholar.org]
• 14. fao.org [fao.org]